Tetrahexylammonium bromide

• CAS: 4328-13-6

Core Science & Biosynthesis

A Technical Guide to the Physicochemical Properties of Tetrahexylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of tetrahexylammonium (B1222370) bromide (THABr). It is intended to be a resource for researchers, scientists, and professionals in drug development who utilize this versatile quaternary ammonium (B1175870) salt in their work. This document summarizes key quantitative data, outlines experimental protocols for property determination, and visualizes relevant mechanisms and workflows.

Introduction

Tetrahexylammonium bromide, a quaternary ammonium salt, is a versatile compound with significant applications across various scientific disciplines. Its molecular structure, featuring a central nitrogen atom bonded to four hexyl chains and a bromide counterion, imparts a unique combination of hydrophobic and hydrophilic properties. This amphiphilic nature makes it an effective phase transfer catalyst, surfactant, and a component in the formulation of ionic liquids and deep eutectic solvents (DESs).[1] In pharmaceutical sciences and drug development, THABr is explored for its potential to enhance the solubility and bioavailability of poorly water-soluble drugs and for its inherent antimicrobial properties.[2][3]

Physicochemical Properties

The fundamental physical and chemical properties of tetrahexylammonium bromide are summarized below. These properties are crucial for its application in synthesis, formulation, and biological studies.

Quantitative Data Summary

The following table presents the key quantitative physicochemical properties of tetrahexylammonium bromide compiled from various sources.

Property	Value	References
IUPAC Name	Tetrahexylazanium bromide	[1]
CAS Number	4328-13-6	[4]
Molecular Formula	C₂₄H₅₂BrN	[1][4]
Molecular Weight	434.58 g/mol	[4][5]
Appearance	White to off-white or pale yellow crystalline powder/flakes.	[4]
Melting Point	97 - 101 °C	[5]
Boiling Point	Not available	[6]
Solubility	Water: Miscible[6]Organic Solvents: Soluble	[7]
Density	1.0628 g/cm³ (Rough Estimate)
Purity	≥98% to ≥99% (Assay by titration)	[4]
Critical Micelle Concentration (CMC)	Data not available for Tetrahexylammonium Bromide.

Key Applications in Research and Development

Tetrahexylammonium bromide's unique properties make it a valuable tool in several areas:

• Phase Transfer Catalysis: THABr is highly effective as a phase transfer catalyst, facilitating reactions between reactants located in immiscible phases (e.g., an aqueous phase and an organic phase). The tetrahexylammonium cation encapsulates the anion from the aqueous phase, transporting it into the organic phase where it can react with the organic substrate.[4] This is particularly beneficial in the synthesis of pharmaceuticals and agrochemicals.[4]

• Surfactant and Emulsifier: Due to its amphiphilic structure, THABr acts as a surfactant, reducing surface tension at interfaces. This property is utilized in formulations of detergents, personal care products, and pharmaceuticals to improve stability and performance.

• Deep Eutectic Solvents (DESs): THABr can act as a hydrogen bond acceptor, forming DESs when mixed with a hydrogen bond donor (like ethylene (B1197577) glycol or glycerol). These DESs are considered green solvents and are being explored to enhance the solubility and delivery of poorly water-soluble active pharmaceutical ingredients (APIs).

• Electrochemistry: It is used in electrochemical applications to enhance the conductivity of ionic liquids, making it valuable for energy storage systems such as batteries and supercapacitors.[4]

• Biological and Biomedical Research: THABr is employed in biological studies to manipulate cellular membranes.[4] It has also demonstrated moderate antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as antiproliferative effects on cancer cell lines, suggesting its potential in developing new therapeutic agents.[3]

Experimental Protocols and Methodologies

This section details generalized experimental protocols for determining some of the key physicochemical properties of quaternary ammonium salts like tetrahexylammonium bromide.

Determination of Melting Point

The melting point is a critical indicator of purity. A sharp melting point range is characteristic of a pure crystalline solid.

Methodology: Capillary Melting Point Determination

• Sample Preparation: A small amount of the dry, finely powdered tetrahexylammonium bromide is loaded into a capillary tube, sealed at one end, to a height of 1-2 mm.

• Apparatus: The capillary tube is placed in a melting point apparatus (e.g., a Mel-Temp or Thiele tube). The sample should be positioned adjacent to the thermometer bulb or sensor to ensure thermal equilibrium.

• Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute, especially near the expected melting point.

• Observation: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the last crystal melts is recorded as the end of the range.

• Purity Assessment: A narrow melting range (0.5-1.0°C) is indicative of high purity. Impurities typically cause a depression and broadening of the melting point range.

Determination of Solubility

Solubility is determined by preparing a saturated solution at a specific temperature and then quantifying the concentration of the dissolved solute.

Methodology: Isothermal Shake-Flask Method

• Sample Preparation: An excess amount of tetrahexylammonium bromide is added to a known volume of the solvent (e.g., water, ethanol) in a sealed flask.

• Equilibration: The flask is agitated (e.g., shaken or stirred) in a constant temperature bath for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: The suspension is allowed to stand in the temperature bath to allow undissolved solid to settle. For colloidal suspensions, centrifugation or filtration using a syringe filter (compatible with the solvent) may be necessary to separate the solid from the saturated solution.

• Quantification: A known volume of the clear, saturated supernatant is carefully removed. The concentration of tetrahexylammonium bromide in the aliquot is determined using a suitable analytical technique. Given its structure, methods like quantitative NMR, HPLC with a suitable detector, or gravimetric analysis (after solvent evaporation) can be employed.

• Calculation: The solubility is expressed as the mass of solute per volume of solvent (e.g., g/L) or in molarity (mol/L).

Determination of Critical Micelle Concentration (CMC)

The CMC is the concentration at which surfactant molecules begin to self-assemble into micelles. This is a key parameter for any surfactant.

Methodology: Surface Tension Measurement

• Solution Preparation: A series of solutions of tetrahexylammonium bromide in the desired solvent (typically water) are prepared at various concentrations, spanning a range below and above the expected CMC.

• Measurement: The surface tension of each solution is measured using a tensiometer (e.g., using the Du Noüy ring or Wilhelmy plate method).

• Data Plotting: The surface tension is plotted against the logarithm of the surfactant concentration.

• CMC Determination: The resulting plot will typically show two linear regions. At concentrations below the CMC, the surface tension decreases linearly with the log of the concentration. Above the CMC, the surface becomes saturated with surfactant monomers, and the surface tension remains relatively constant as additional surfactant forms micelles in the bulk solution. The CMC is determined from the intersection of the two extrapolated linear portions of the plot.

Visualized Mechanisms and Workflows

The following diagrams, generated using Graphviz, illustrate key logical and experimental workflows involving tetrahexylammonium bromide.

Figure 1: Mechanism of Phase Transfer Catalysis.

Figure 2: Workflow for DES-based Drug Formulation.

Figure 3: Proposed Antibacterial Mechanism of Action.

References

• 1. Tetrahexylammonium bromide | C24H52BrN | CID 78026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 99%, solid | Sigma-Aldrich [sigmaaldrich.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Tetrahexylammonium bromide [webbook.nist.gov]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. CAS 4328-13-6: Tetrahexylammonium bromide | CymitQuimica [cymitquimica.com]
• 7. Tetrahexylammonium bromide_TargetMol [targetmol.com]

An In-depth Technical Guide to the Synthesis and Characterization of Tetrahexylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of tetrahexylammonium (B1222370) bromide, a quaternary ammonium (B1175870) salt with significant applications in organic synthesis and pharmaceutical development. This document details the underlying chemical principles, experimental procedures, and analytical characterization of this compound.

Introduction

Tetrahexylammonium bromide (THAB) is a quaternary ammonium salt that has garnered considerable interest in various scientific fields. Its molecular structure, featuring a central nitrogen atom bonded to four hexyl chains and a bromide counterion, imparts unique properties that make it a versatile phase-transfer catalyst, an electrolyte in electrochemical studies, and a component in the formulation of ionic liquids.[1] In the realm of drug development, its surfactant properties are leveraged to enhance the solubility and bioavailability of poorly water-soluble drug candidates. This guide offers a detailed examination of its synthesis via the Menschutkin reaction and its subsequent characterization through various analytical techniques.

Synthesis of Tetrahexylammonium Bromide

The primary route for the synthesis of tetrahexylammonium bromide is the Menschutkin reaction , a nucleophilic substitution reaction between a tertiary amine (trihexylamine) and an alkyl halide (1-bromohexane).[1]

Reaction Mechanism

The synthesis proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. The lone pair of electrons on the nitrogen atom of trihexylamine (B47920) acts as a nucleophile, attacking the electrophilic carbon atom of 1-bromohexane (B126081). This leads to the formation of a new carbon-nitrogen bond and the displacement of the bromide ion, resulting in the quaternary ammonium salt.

Caption: The Menschutkin reaction for the synthesis of tetrahexylammonium bromide.

Experimental Protocol

This protocol is based on established procedures for the synthesis of analogous long-chain tetraalkylammonium halides.[2][3]

Materials:

• Trihexylamine (1 equivalent)

• 1-Bromohexane (1.0 - 1.5 equivalents)[3]

• Acetonitrile (solvent)

• Diethyl ether or Hexane (B92381) (for washing)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add trihexylamine and acetonitrile.

• Add 1-bromohexane to the mixture. A slight excess of the alkyl halide is often used to ensure complete conversion of the tertiary amine.[3]

• Heat the reaction mixture to reflux (approximately 82°C for acetonitrile) and maintain this temperature for 12-24 hours.[2] Due to the longer alkyl chains of the reactants, a higher temperature in the range of 90-100°C may be necessary to achieve a reasonable reaction rate, which would require a solvent with a higher boiling point than acetonitrile.[1]

• After the reaction is complete, cool the mixture to room temperature.

• The product may precipitate out of the solution upon cooling. If not, the solvent can be removed under reduced pressure.

• Wash the resulting solid with a non-polar solvent such as diethyl ether or hexane to remove any unreacted starting materials.

• Dry the purified tetrahexylammonium bromide in a vacuum oven.

Caption: Experimental workflow for the synthesis of tetrahexylammonium bromide.

Characterization of Tetrahexylammonium Bromide

The identity and purity of the synthesized tetrahexylammonium bromide are confirmed through various analytical methods.

Physical Properties

A summary of the key physical properties of tetrahexylammonium bromide is presented in the table below.

Property	Value	Reference(s)
Molecular Formula	C₂₄H₅₂BrN	[4]
Molecular Weight	434.58 g/mol	[5]
Appearance	White to off-white crystalline solid	[1]
Melting Point	99-100 °C
Purity	≥98%	[5]

Spectroscopic Data

Spectroscopic techniques are essential for the structural elucidation and confirmation of the synthesized compound.

Technique	Expected Peaks/Signals
¹H NMR	Signals corresponding to the methyl (CH₃) and methylene (B1212753) (CH₂) protons of the hexyl chains.
¹³C NMR	Resonances for the different carbon atoms in the hexyl chains.
FT-IR	C-H stretching and bending vibrations of the alkyl chains.
Mass Spec.	A peak corresponding to the tetrahexylammonium cation [(C₆H₁₃)₄N]⁺.

Applications in Drug Development

Tetrahexylammonium bromide's utility in the pharmaceutical industry stems from its properties as a phase-transfer catalyst and a surfactant.

• Phase-Transfer Catalysis: It facilitates reactions between reactants in immiscible phases (e.g., an aqueous and an organic phase), which is a common scenario in the synthesis of complex pharmaceutical intermediates.[6]

• Enhanced Solubility: As a surfactant, it can form micelles that encapsulate and solubilize poorly water-soluble drug molecules, thereby improving their formulation characteristics and potential bioavailability.[7]

Safety and Handling

Tetrahexylammonium bromide should be handled with appropriate personal protective equipment, including gloves and safety glasses. It may cause skin and eye irritation.[4] For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

This technical guide has outlined the synthesis of tetrahexylammonium bromide via the Menschutkin reaction and its comprehensive characterization using various analytical techniques. The provided experimental protocol, based on established methods for similar compounds, offers a reliable starting point for its preparation in a laboratory setting. The unique properties of tetrahexylammonium bromide make it a valuable compound for researchers and professionals in organic synthesis and drug development.

References

• 1. Tetrahexylammonium bromide | 4328-13-6 | Benchchem [benchchem.com]
• 2. US3965178A - Method for preparing tetrabutylammonium bromide - Google Patents [patents.google.com]
• 3. CN111960948B - Synthesis process of tetrabutylammonium bromide - Google Patents [patents.google.com]
• 4. Tetrahexylammonium bromide | C24H52BrN | CID 78026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scbt.com [scbt.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Antiproliferative and antibacterial potential of tetrahexylammonium bromide-based ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Melting Point and Thermal Stability of Tetrahexylammonium Bromide

This technical guide provides a comprehensive overview of the melting point and thermal stability of tetrahexylammonium (B1222370) bromide. It is intended for researchers, scientists, and professionals in drug development who utilize quaternary ammonium (B1175870) salts in their work. This document presents key physical property data, detailed experimental methodologies for thermal analysis, and a visual representation of the analytical workflow.

Physical and Thermal Properties of Tetrahexylammonium Bromide

Tetrahexylammonium bromide is a quaternary ammonium salt that exists as a white to off-white crystalline solid at room temperature. Its thermal properties are critical for its application in various fields, including as a phase-transfer catalyst and in the synthesis of ionic liquids.

Table 1: Summary of Physical and Thermal Data for Tetrahexylammonium Bromide

Property	Value	Source(s)
Melting Point	97.0 - 101.0 °C	[1]
99 - 100 °C	[2]
377 K (103.85 °C)	[3]
Decomposition Temperature	Estimated to be in the range of 290 - 375 °C	[4]
Appearance	White to Almost white powder to crystal	[1]

Note: The thermal decomposition of quaternary ammonium salts is a complex process and the onset of decomposition can be influenced by factors such as the heating rate and the surrounding atmosphere. The provided decomposition temperature range is based on general observations for this class of compounds.

Experimental Protocols for Thermal Analysis

The melting point and thermal stability of tetrahexylammonium bromide are typically determined using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), respectively.

2.1. Determination of Melting Point by Differential Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique in which the difference in the amount of heat required to increase the temperature of a sample and a reference is measured as a function of temperature.

Methodology:

• Sample Preparation: A small amount of tetrahexylammonium bromide (typically 1-5 mg) is accurately weighed and hermetically sealed in an aluminum pan.

• Instrument Setup: A DSC instrument is calibrated using standard materials with known melting points (e.g., indium).

• Experimental Conditions:

  • An empty, sealed aluminum pan is used as a reference.

  • The sample and reference are placed in the DSC cell.

  • The cell is purged with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

  • A temperature program is initiated, typically involving an initial isothermal period followed by a linear heating ramp (e.g., 5-10 °C/min) through the expected melting range.

• Data Analysis: The DSC thermogram plots heat flow against temperature. The melting point is determined as the onset temperature or the peak temperature of the endothermic event corresponding to the phase transition from solid to liquid. The enthalpy of fusion can be calculated by integrating the area of the melting peak.

2.2. Evaluation of Thermal Stability by Thermogravimetric Analysis (TGA)

TGA is a technique that measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.

Methodology:

• Sample Preparation: A small amount of tetrahexylammonium bromide (typically 5-10 mg) is placed in a tared TGA pan (e.g., alumina (B75360) or platinum).

• Instrument Setup: The TGA instrument is calibrated for mass and temperature.

• Experimental Conditions:

  • The sample is placed on the TGA balance.

  • The furnace is sealed, and the system is purged with a desired atmosphere (e.g., inert nitrogen or reactive air) at a constant flow rate (e.g., 20-100 mL/min).

  • A temperature program is initiated, typically a linear heating ramp (e.g., 10-20 °C/min) to a temperature beyond the expected decomposition point.

• Data Analysis: The TGA curve plots the percentage of initial mass remaining against temperature. The onset of decomposition is identified as the temperature at which a significant weight loss begins. The derivative of the TGA curve (DTG curve) can be used to identify the temperatures of maximum decomposition rates.

Visualizing the Analytical Workflow

The following diagram illustrates the logical flow of experiments for characterizing the thermal properties of tetrahexylammonium bromide.

Caption: Experimental workflow for thermal analysis.

This guide provides a foundational understanding of the melting point and thermal stability of tetrahexylammonium bromide, along with the standard methodologies used for their determination. For specific applications, it is recommended to perform these analyses under conditions that closely mimic the intended use.

References

• 1. Tetrahexylammonium Bromide 4328-13-6 | TCI AMERICA [tcichemicals.com]
• 2. Tetrahexylammonium bromide 0.99 THABr [sigmaaldrich.com]
• 3. Tetrahexylammonium bromide [webbook.nist.gov]
• 4. researchgate.net [researchgate.net]

A Technical Guide to the Spectroscopic Data of Tetrahexylammonium Bromide

This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR) and infrared (IR) spectroscopic data for tetrahexylammonium (B1222370) bromide. It is intended for researchers, scientists, and professionals in drug development who utilize this quaternary ammonium (B1175870) salt in their work. This document presents quantitative data in structured tables, details the experimental protocols for data acquisition, and includes a logical workflow diagram for spectroscopic analysis.

Spectroscopic Data

The following sections summarize the expected ¹H NMR, ¹³C NMR, and IR spectroscopic data for tetrahexylammonium bromide.

The ¹H NMR spectrum of tetrahexylammonium bromide is characterized by signals corresponding to the protons of the four equivalent hexyl chains attached to the central nitrogen atom. Due to the electronegativity of the quaternary ammonium group, the protons closer to the nitrogen are deshielded and appear at a higher chemical shift (further downfield).

Table 1: Predicted ¹H NMR Spectroscopic Data for Tetrahexylammonium Bromide

Assignment (Carbon Position)	Chemical Shift (δ, ppm)	Multiplicity	Integration
N-CH₂ -(CH₂)₄-CH₃ (α)	~ 3.2 - 3.4	Triplet (t)	8H
N-CH₂-CH₂ -(CH₂)₃-CH₃ (β)	~ 1.6 - 1.8	Multiplet (m)	8H
N-(CH₂)₂-CH₂ -CH₂-CH₂-CH₃ (γ)	~ 1.2 - 1.4	Multiplet (m)	8H
N-(CH₂)₃-CH₂ -CH₂-CH₃ (δ)	~ 1.2 - 1.4	Multiplet (m)	8H
N-(CH₂)₄-CH₂ -CH₃ (ε)	~ 1.2 - 1.4	Multiplet (m)	8H
N-(CH₂)₅-CH₃ (ζ)	~ 0.9	Triplet (t)	12H

Note: Data are estimated based on typical values for alkylammonium salts. The exact chemical shifts can vary depending on the solvent and concentration.

The ¹³C NMR spectrum provides information on the carbon framework of the molecule. Similar to the ¹H NMR spectrum, the carbon atom directly bonded to the nitrogen (α-carbon) is the most deshielded.

Table 2: Predicted ¹³C NMR Spectroscopic Data for Tetrahexylammonium Bromide

Assignment (Carbon Position)	Chemical Shift (δ, ppm)
N-C H₂-(CH₂)₄-CH₃ (α)	~ 58 - 60
N-CH₂-C H₂-(CH₂)₃-CH₃ (β)	~ 25 - 27
N-(CH₂)₂-C H₂-CH₂-CH₂-CH₃ (γ)	~ 31 - 33
N-(CH₂)₃-C H₂-CH₂-CH₃ (δ)	~ 22 - 24
N-(CH₂)₄-C H₂-CH₃ (ε)	~ 21 - 23
N-(CH₂)₅-C H₃ (ζ)	~ 13 - 15

Note: Data are estimated based on typical values for alkylammonium salts in CDCl₃.[1] The exact chemical shifts can vary depending on the solvent and concentration.

The IR spectrum of tetrahexylammonium bromide is dominated by absorptions corresponding to the vibrations of the C-H and C-N bonds within the alkyl chains.

Table 3: Key IR Absorption Bands for Tetrahexylammonium Bromide

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode
~ 2955 - 2930	Strong	C-H Asymmetric Stretch (CH₃)
~ 2925 - 2855	Strong	C-H Asymmetric & Symmetric Stretch (CH₂)
~ 2870 - 2860	Medium	C-H Symmetric Stretch (CH₃)
~ 1465	Medium	C-H Scissoring/Bending (CH₂)
~ 1380	Medium-Weak	C-H Symmetric Bending (CH₃)
~ 970 - 910	Medium-Weak	C-N Stretch

Note: Data are based on typical values for long-chain alkylammonium salts. Spectra are often acquired using a KBr pellet technique.[2]

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are provided below.

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of tetrahexylammonium bromide.

Materials:

• Tetrahexylammonium bromide sample

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• NMR tube (5 mm diameter)

• Pipettes

• Vortex mixer (optional)

Procedure:

• Sample Preparation: Accurately weigh approximately 10-20 mg of tetrahexylammonium bromide for ¹H NMR (20-50 mg for ¹³C NMR) and place it in a clean, dry vial.

• Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent (e.g., CDCl₃) to the vial. If necessary, gently vortex the sample to ensure complete dissolution.

• Transfer: Using a pipette, carefully transfer the solution into a clean NMR tube. The final solution height in the tube should be approximately 4-5 cm.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

  • Lock the spectrometer onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity and resolution. This can be done manually or automatically.

  • Tune and match the probe for the nucleus being observed (¹H or ¹³C).

  • Acquire the spectrum using appropriate parameters (e.g., number of scans, pulse width, acquisition time, and relaxation delay). For ¹³C NMR, proton decoupling is typically used.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phase correction, and baseline correction to obtain the final spectrum. Chemical shifts are typically referenced to the residual solvent peak or an internal standard like tetramethylsilane (B1202638) (TMS).

Objective: To obtain a transmission IR spectrum of solid tetrahexylammonium bromide.

Materials:

• Tetrahexylammonium bromide sample

• Spectroscopic grade potassium bromide (KBr), thoroughly dried

• Agate mortar and pestle

• Pellet press and die set

• FTIR spectrometer

Procedure:

• Drying: Ensure the KBr powder is completely dry by heating it in an oven (e.g., at 110°C for several hours) and storing it in a desiccator. Moisture will cause significant interference in the spectrum.

• Sample Grinding: Place 1-2 mg of the tetrahexylammonium bromide sample into a clean agate mortar and grind it to a very fine powder.

• Mixing: Add approximately 100-200 mg of the dried KBr powder to the mortar. Grind the sample and KBr together until the mixture is homogeneous and has a consistent, fine texture.

• Pellet Formation:

  • Transfer a portion of the mixture into the pellet die.

  • Place the die into a hydraulic press.

  • Apply pressure (typically 8-10 tons) for several minutes to form a thin, transparent, or translucent pellet.

• Data Acquisition:

  • Place the KBr pellet into the sample holder of the FTIR spectrometer.

  • Collect a background spectrum of the empty sample compartment to account for atmospheric CO₂ and water vapor.

  • Collect the sample spectrum. The instrument will automatically ratio the sample spectrum against the background to generate the final absorbance or transmittance spectrum.

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of tetrahexylammonium bromide.

Caption: Workflow for Spectroscopic Analysis.

References

• 1. spectrabase.com [spectrabase.com]
• 2. Tetrahexylammonium bromide | C24H52BrN | CID 78026 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Purity and Assay of Commercially Available Tetrahexylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the purity and assay of commercially available tetrahexylammonium (B1222370) bromide (THAB). THAB is a widely used phase-transfer catalyst in organic synthesis, a component in the formulation of ionic liquids, and an important reagent in various biochemical applications. Ensuring the purity and accurately determining the assay of this compound are critical for the reproducibility and success of research and development activities.

Commercial Purity Specifications

Tetrahexylammonium bromide is available from various chemical suppliers, typically with a specified purity of 98% or higher. The most common analytical methods cited by suppliers for assay determination are non-aqueous titration and Nuclear Magnetic Resonance (NMR) spectroscopy.

A summary of purity specifications from several major suppliers is presented in Table 1.

Supplier	Stated Purity/Assay	Method of Analysis
Supplier A	≥ 99%	Titration
Supplier B	≥ 98%	Not Specified
Supplier C	>98.0%	Nonaqueous Titration
Supplier D	99%	Not Specified

Potential Impurities in Commercial Tetrahexylammonium Bromide

The primary synthesis route for tetrahexylammonium bromide is the Menshutkin reaction, which involves the quaternization of trihexylamine (B47920) with 1-bromohexane.[1]

Figure 1: Synthesis of Tetrahexylammonium Bromide.

Based on this synthesis, the most probable impurities in commercial THAB are:

• Unreacted Starting Materials:

  • Trihexylamine

  • 1-Bromohexane

• Byproducts from Side Reactions: Although generally a clean reaction, side reactions such as elimination could lead to trace levels of other organic compounds.

• Residual Solvents: Solvents used during the synthesis and purification process may be present in trace amounts.

• Water: Due to its hygroscopic nature, tetrahexylammonium bromide can absorb atmospheric moisture.

Experimental Protocols for Purity and Assay Determination

This section provides detailed methodologies for the key experiments used to assess the purity and assay of tetrahexylammonium bromide.

Nonaqueous Titration for Assay Determination

Nonaqueous titration is a standard method for the assay of quaternary ammonium (B1175870) halides. The bromide ion is weakly basic and can be titrated with a strong acid in a non-aqueous solvent system. To enhance the basicity of the bromide ion, it is often reacted with mercuric acetate (B1210297) to replace the bromide with the more basic acetate ion.

Figure 2: Workflow for Nonaqueous Titration of THAB.

Protocol:

• Reagents and Solutions:

  • Glacial Acetic Acid

  • 0.1 N Perchloric Acid in Glacial Acetic Acid (Standardized)

  • Mercuric Acetate Solution (5% w/v in glacial acetic acid)

  • Crystal Violet Indicator (0.5% w/v in glacial acetic acid)

• Procedure:

  • Accurately weigh approximately 0.4 g of tetrahexylammonium bromide into a 250 mL conical flask.

  • Dissolve the sample in 50 mL of glacial acetic acid.

  • Add 10 mL of mercuric acetate solution.

  • Add 2 drops of crystal violet indicator solution.

  • Titrate with standardized 0.1 N perchloric acid to a blue-green endpoint.

  • Perform a blank determination and make any necessary corrections.

• Calculation:

  • Each mL of 0.1 N perchloric acid is equivalent to 43.46 mg of tetrahexylammonium bromide (C₂₄H₅₂BrN).

  • % Assay = (Volume of Titrant (mL) * Normality of Titrant * 434.58 * 100) / (Weight of Sample (mg))

High-Performance Liquid Chromatography (HPLC) for Purity and Impurity Profiling

HPLC is a powerful technique for separating and quantifying the main component and any potential impurities. Since tetrahexylammonium bromide lacks a strong chromophore for UV detection, an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) is recommended. Alternatively, ion-pair chromatography with a UV-active counter-ion can be employed.

Figure 3: General Workflow for HPLC Analysis of THAB.

Protocol (using ELSD):

• Instrumentation and Conditions:

  • HPLC System: Agilent 1260 Infinity II or equivalent.

  • Column: C18, 4.6 x 150 mm, 5 µm.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

    • Start with 50% B, increasing to 95% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detector: ELSD (Nebulizer Temperature: 40 °C, Evaporator Temperature: 60 °C, Gas Flow: 1.5 L/min).

• Procedure:

  • Prepare a standard solution of tetrahexylammonium bromide at a concentration of 1 mg/mL in the initial mobile phase composition.

  • Prepare a sample solution of the commercial tetrahexylammonium bromide at the same concentration.

  • Inject 10 µL of the standard and sample solutions into the HPLC system.

  • Record the chromatograms and integrate the peak areas.

• Calculation:

  • % Purity = (Area of THAB peak in sample / Total area of all peaks in sample) * 100.

  • For assay against a reference standard: % Assay = (Area of THAB in sample / Area of THAB in standard) * (Concentration of standard / Concentration of sample) * 100.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy for Purity Determination

qNMR is an absolute method for purity determination, as the signal intensity is directly proportional to the number of nuclei. A certified internal standard is used for quantification.

Figure 4: Workflow for qNMR Analysis of THAB.

Protocol:

• Reagents and Materials:

  • Internal Standard: Maleic acid or another suitable certified reference material with a known purity and signals that do not overlap with the analyte.

  • Deuterated Solvent: Chloroform-d (CDCl₃) or Dimethyl Sulfoxide-d₆ (DMSO-d₆).

• Procedure:

  • Accurately weigh approximately 10 mg of tetrahexylammonium bromide and 5 mg of the internal standard into an NMR tube.

  • Add approximately 0.7 mL of the deuterated solvent.

  • Ensure complete dissolution by gentle vortexing.

  • Acquire the ¹H NMR spectrum using a 400 MHz or higher spectrometer. Key acquisition parameters for quantification include a sufficient relaxation delay (D1) of at least 5 times the longest T₁ of the signals of interest.

• Data Processing and Calculation:

  • Process the spectrum with careful phasing and baseline correction.

  • Integrate a well-resolved signal of tetrahexylammonium bromide (e.g., the methyl protons at ~0.9 ppm) and a signal from the internal standard.

  • Calculate the purity using the following equation:

    • Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std

    • Where:

      • I = Integral value

      • N = Number of protons for the integrated signal

      • M = Molar mass

      • m = mass

      • P = Purity of the standard

Summary of Analytical Data

The following table summarizes the expected outcomes from the described analytical methods for a typical commercial batch of tetrahexylammonium bromide.

Analytical Method	Parameter Measured	Typical Result
Nonaqueous Titration	Assay (% w/w)	≥ 98%
HPLC-ELSD	Purity (% area)	≥ 98%
Potential Impurities	Trihexylamine, 1-Bromohexane (if present, at low levels)
qNMR	Purity (% w/w)	≥ 98%

Conclusion

The purity and assay of commercially available tetrahexylammonium bromide can be reliably determined using a combination of nonaqueous titration, HPLC, and qNMR. For routine quality control, nonaqueous titration provides a straightforward and accurate assay value. HPLC is invaluable for identifying and quantifying potential organic impurities, while qNMR offers a primary method for purity assessment without the need for a specific THAB reference standard. Researchers, scientists, and drug development professionals should consider the specific requirements of their application when selecting a commercial source of tetrahexylammonium bromide and may find it beneficial to perform their own characterization using the protocols outlined in this guide to ensure the quality and consistency of this critical reagent.

References

• 1. Tetrahexylammonium bromide | 4328-13-6 | Benchchem [benchchem.com]

An In-depth Technical Guide to the Hygroscopic Nature of Tetrahexylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction to the Hygroscopicity of Tetrahexylammonium (B1222370) Bromide

Tetrahexylammonium bromide (C₂₄H₅₂BrN) is a quaternary ammonium (B1175870) salt recognized for its utility as a phase transfer catalyst and in the formation of ionic liquids.[1] Its molecular structure, featuring a charged nitrogen core shielded by four long alkyl chains, imparts unique solubility and interfacial properties.[2] An important, yet often overlooked, physical property of this compound is its hygroscopicity, or its tendency to absorb moisture from the surrounding atmosphere.

Multiple safety data sheets and product information pages explicitly classify tetrahexylammonium bromide as a hygroscopic material.[3][4] This property is critical for professionals in research and drug development to consider, as water uptake can significantly impact the material's physical and chemical stability, handling, storage, and performance in formulations.[5] Uncontrolled moisture absorption can lead to caking, changes in crystal structure, and altered dissolution profiles.

Quantitative Assessment of Hygroscopicity

A quantitative understanding of a material's hygroscopicity is achieved by measuring the amount of water vapor it absorbs at various levels of relative humidity (RH) at a constant temperature. This relationship is graphically represented by a moisture sorption isotherm.[6] Due to the lack of publicly available quantitative hygroscopicity data for tetrahexylammonium bromide, this section will focus on the state-of-the-art methodology to acquire this crucial information.

Data Presentation: Interpreting Moisture Sorption Isotherms

The data obtained from DVS analysis is typically presented in a table summarizing the percentage change in mass at different relative humidity setpoints. An example of how such data would be structured is provided in Table 1. The moisture sorption isotherm, a plot of the equilibrium moisture content against relative humidity, provides a visual representation of the material's hygroscopic behavior.

Table 1: Representative Dynamic Vapor Sorption Data Presentation

Relative Humidity (%)	Sorption (% Mass Change)	Desorption (% Mass Change)
0	0.00	0.15
10	0.10	0.25
20	0.20	0.35
30	0.30	0.45
40	0.40	0.55
50	0.50	0.65
60	0.60	0.75
70	0.70	0.85
80	0.80	0.95
90	1.00	1.00

Note: The data in this table is hypothetical and serves as an illustrative example of how DVS results for a slightly hygroscopic material might be presented. The actual values for tetrahexylammonium bromide would need to be determined experimentally.

Experimental Protocol: Dynamic Vapor Sorption (DVS)

Dynamic Vapor Sorption (DVS) is a gravimetric technique that measures the change in mass of a sample as it is exposed to a controlled environment of varying relative humidity and constant temperature.[7] It is the gold-standard for characterizing the hygroscopicity of powders and solids.

Principle of Operation

A sample of the material is placed on a highly sensitive microbalance within a temperature-controlled chamber. A carrier gas, typically dry nitrogen, is passed through a water reservoir to generate a humidified gas stream. This is then mixed with a dry gas stream in precise ratios to achieve the target relative humidity, which is then passed over the sample. The microbalance continuously records the mass of the sample as it sorbs or desorbs water until it reaches equilibrium at each RH step.

DVS Instrumentation and Key Components

A typical DVS instrument consists of:

• Microbalance: Capable of detecting sub-microgram changes in mass.

• Sample Chamber: A temperature-controlled enclosure for the sample and balance.

• Humidity Generator: A system for accurately generating and controlling the relative humidity of the carrier gas.

• Mass Flow Controllers: To precisely control the flow rates of wet and dry gas streams.

• Temperature and Humidity Sensors: To monitor the conditions within the sample chamber.

• Control Software: For programming the experimental parameters and recording the data.

Detailed Experimental Methodology

The following protocol outlines the steps for determining the moisture sorption isotherm of tetrahexylammonium bromide using a DVS instrument.

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of tetrahexylammonium bromide powder into a sample pan.

  • Ensure the powder is evenly distributed in the pan to maximize surface area exposure.

• Initial Drying:

  • Place the sample pan onto the DVS microbalance.

  • Dry the sample in situ by exposing it to a stream of dry nitrogen (0% RH) at the desired experimental temperature (e.g., 25 °C) until a stable mass is achieved. A common criterion for equilibrium is a mass change of less than 0.002% over a 10-minute period. This initial mass is considered the dry mass of the sample.

• Sorption Phase:

  • Program the DVS instrument to increase the relative humidity in a stepwise manner. A typical sequence would be from 0% to 90% RH in 10% increments.

  • At each RH step, the instrument will hold the humidity constant until the sample mass reaches equilibrium. The mass change at each step is recorded.

• Desorption Phase:

  • Once the maximum RH (e.g., 90%) is reached and the sample has equilibrated, the instrument is programmed to decrease the relative humidity in the same stepwise manner back to 0% RH.

  • The mass change at each desorption step is recorded until equilibrium is achieved.

• Data Analysis:

  • The percentage change in mass at each RH step is calculated relative to the initial dry mass.

  • The results are plotted as a moisture sorption isotherm, with the percentage mass change on the y-axis and the relative humidity on the x-axis. The sorption and desorption curves are plotted on the same graph to identify any hysteresis.

Visualization of Key Processes

The following diagrams, generated using the DOT language, illustrate the experimental workflow for DVS analysis and the classification of hygroscopicity.

Caption: Experimental workflow for Dynamic Vapor Sorption (DVS) analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. aqualab.com [aqualab.com]
• 3. DVS Systems | Dynamic Vapor Sorption | proUmid [proumid.com]
• 4. skpharmteco.com [skpharmteco.com]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. Moisture sorption isotherm - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]

Tetrahexylammonium Bromide: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

An in-depth examination of the physicochemical properties, applications, and experimental considerations of tetrahexylammonium (B1222370) bromide (THAB), a versatile quaternary ammonium (B1175870) salt.

Introduction

Tetrahexylammonium bromide (THAB) is a quaternary ammonium salt that has garnered significant interest across various scientific disciplines, including organic synthesis, analytical chemistry, and materials science. Its unique molecular structure, featuring a central nitrogen atom bonded to four hexyl chains and a bromide counterion, imparts a combination of lipophilicity and ionic character. This amphiphilic nature makes it a highly effective phase-transfer catalyst and ion-pairing reagent, facilitating reactions between immiscible phases and enabling the separation of ionic compounds. This technical guide provides a comprehensive overview of THAB, with a focus on its molecular characteristics, key applications in research and drug development, and detailed experimental considerations.

Physicochemical Properties

The utility of tetrahexylammonium bromide in various applications is directly related to its distinct physical and chemical properties. A summary of these key characteristics is presented in the tables below.

Table 1: General and Chemical Properties of Tetrahexylammonium Bromide

Property	Value	Reference
Chemical Name	N,N,N-Trihexyl-1-hexanaminium bromide	[1]
Synonyms	Tetra-n-hexylammonium bromide, THAB	[1]
CAS Number	4328-13-6	[1]
Molecular Formula	C₂₄H₅₂BrN	[1]
Molecular Weight	434.58 g/mol	[1]

Table 2: Physical Properties of Tetrahexylammonium Bromide

Property	Value	Reference
Appearance	White to off-white crystalline powder	[1]
Melting Point	99-100 °C	[2][3]
Solubility	Soluble in organic solvents; less soluble in water. Soluble in DMSO (100 mg/mL with sonication).	[1][4]
Hygroscopicity	Hygroscopic	[2]

Safety and Handling

Tetrahexylammonium bromide is considered a hazardous substance and requires careful handling to minimize exposure and ensure laboratory safety.[5] The primary hazards are skin and eye irritation, and it may cause respiratory irritation.[6] Ingestion can be harmful.[5]

Table 3: Hazard Identification and Precautionary Measures

Hazard	GHS Classification	Precautionary Statements	Reference
Skin Irritation	Category 2	H315: Causes skin irritation. P280: Wear protective gloves/protective clothing/eye protection/face protection. P302+P352: IF ON SKIN: Wash with plenty of water.	[6]
Eye Irritation	Category 2	H319: Causes serious eye irritation. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[6]
Respiratory Irritation	STOT SE 3	H335: May cause respiratory irritation. P261: Avoid breathing dust/fume/gas/mist/vapors/spray. P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.	[6]

It is crucial to consult the Safety Data Sheet (SDS) for complete and detailed safety information before handling this compound.[7][8][9][10]

Applications in Research and Drug Development

The unique properties of tetrahexylammonium bromide make it a valuable tool in a range of scientific applications, from organic synthesis to analytical separations and proteomics research.

Phase-Transfer Catalysis

One of the most prominent applications of tetrahexylammonium bromide is as a phase-transfer catalyst (PTC).[2] In biphasic reactions, where reactants are in separate immiscible liquid phases (typically aqueous and organic), the reaction rate is often limited by the slow diffusion of reactants across the phase boundary. THAB facilitates the transfer of an anionic reactant from the aqueous phase to the organic phase, where the reaction can proceed at a much faster rate.[11][12]

The mechanism involves the tetrahexylammonium cation (Q⁺) forming an ion pair with the reactant anion (A⁻) in the aqueous phase. This bulky, lipophilic ion pair (Q⁺A⁻) is soluble in the organic phase and can readily migrate across the phase boundary. Once in the organic phase, the anion is "naked" and highly reactive, as it is not strongly solvated, leading to an accelerated reaction with the organic substrate.[13]

Figure 1: Mechanism of Phase-Transfer Catalysis with Tetrahexylammonium Bromide.

Experimental Protocol: General Procedure for Phase-Transfer Catalyzed Alkylation

• Reaction Setup: A reaction vessel is charged with the organic substrate dissolved in a water-immiscible organic solvent (e.g., toluene, dichloromethane).

• Aqueous Phase: The nucleophile (e.g., a sodium salt) is dissolved in water or an aqueous solution.

• Catalyst Addition: A catalytic amount of tetrahexylammonium bromide (typically 1-10 mol%) is added to the biphasic mixture.

• Reaction Conditions: The mixture is stirred vigorously to ensure efficient mixing of the two phases and facilitate ion-pair exchange. The reaction is heated or cooled to the desired temperature and monitored for completion by a suitable analytical technique (e.g., TLC, GC, HPLC).

• Workup: Upon completion, the organic layer is separated, washed with water to remove the catalyst and any remaining inorganic salts, dried over a drying agent (e.g., MgSO₄), and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude product is then purified by standard techniques such as recrystallization or column chromatography.[14]

Ion-Pair Chromatography

In reversed-phase high-performance liquid chromatography (RP-HPLC), highly polar or ionic compounds often exhibit poor retention on nonpolar stationary phases. Tetrahexylammonium bromide can be used as an ion-pairing reagent to enhance the retention and separation of anionic analytes.[15][16]

The tetrahexylammonium cations from THAB are added to the mobile phase. These cations adsorb onto the hydrophobic stationary phase, creating a dynamic positively charged surface. Anionic analytes in the sample then form transient ion pairs with the adsorbed tetrahexylammonium cations, increasing their retention on the column and allowing for their separation based on differences in their hydrophobicity and ionic interactions.[17]

Figure 2: Experimental Workflow for Ion-Pair Chromatography using THAB.

Experimental Protocol: General Procedure for Ion-Pair RP-HPLC

• Mobile Phase Preparation: A stock solution of tetrahexylammonium bromide is prepared in the aqueous component of the mobile phase (e.g., a phosphate (B84403) or acetate (B1210297) buffer). The final concentration of THAB in the mobile phase typically ranges from 5 to 50 mM. The organic modifier (e.g., acetonitrile (B52724) or methanol) is then added to achieve the desired mobile phase composition. It is important to note that THAB may require a certain percentage of organic solvent to fully dissolve.[18] The mobile phase should be filtered and degassed before use.

• Column Equilibration: The reversed-phase column (e.g., C18) is equilibrated with the ion-pairing mobile phase until a stable baseline is achieved. This ensures that the stationary phase is saturated with the ion-pairing reagent.

• Sample Injection: The sample containing the anionic analytes is dissolved in a suitable solvent (preferably the mobile phase) and injected into the HPLC system.

• Chromatographic Separation: The separation is performed under isocratic or gradient elution conditions. The retention of the anionic analytes is controlled by the concentration of the ion-pairing reagent, the type and concentration of the organic modifier, the pH of the mobile phase, and the column temperature.

• Detection: The separated analytes are detected using a suitable detector, such as a UV-Vis detector.

Applications in Proteomics and Biomedical Research

Tetrahexylammonium bromide is also recognized as a useful biochemical for proteomics research.[7] While specific, detailed protocols are proprietary to various research applications, its surfactant properties can be leveraged for the solubilization and stabilization of proteins, particularly membrane proteins, which are notoriously difficult to study.[11]

Furthermore, recent studies have investigated the antibacterial and antiproliferative potential of tetrahexylammonium bromide-based ionic liquids.[19] These studies have shown that THAB exhibits a moderate antibacterial effect against certain Gram-positive bacteria and can influence cell proliferation, suggesting potential applications in the development of new therapeutic agents.[19] However, it is important to note that the cytotoxic effects of ionic liquids are an active area of research.[19]

Conclusion

Tetrahexylammonium bromide is a multifaceted chemical compound with significant utility in both academic and industrial research, particularly in the fields of organic chemistry and drug development. Its efficacy as a phase-transfer catalyst and an ion-pairing reagent enables a wide range of chemical transformations and analytical separations that would otherwise be inefficient or impractical. As research continues to explore the unique properties of ionic liquids and quaternary ammonium salts, the applications of tetrahexylammonium bromide are likely to expand further, solidifying its role as an important tool for scientists and researchers. The information and protocols provided in this guide serve as a foundational resource for the safe and effective use of this versatile compound.

References

• 1. CAS 4328-13-6: Tetrahexylammonium bromide | CymitQuimica [cymitquimica.com]
• 2. chemimpex.com [chemimpex.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. Tetrahexylammonium bromide | C24H52BrN | CID 78026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. fishersci.com [fishersci.com]
• 8. static.cymitquimica.com [static.cymitquimica.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. targetmol.com [targetmol.com]
• 11. nbinno.com [nbinno.com]
• 12. iajpr.com [iajpr.com]
• 13. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 14. faculty.chas.uni.edu [faculty.chas.uni.edu]
• 15. calpaclab.com [calpaclab.com]
• 16. researchgate.net [researchgate.net]
• 17. agilent.com [agilent.com]
• 18. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 19. Antiproliferative and antibacterial potential of tetrahexylammonium bromide-based ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]

Biological Activities of Tetrahexylammonium Bromide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known biological activities of tetrahexylammonium (B1222370) bromide, a quaternary ammonium (B1175870) compound with demonstrated antimicrobial and antiproliferative properties. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes the underlying mechanisms and workflows to support further research and development.

Antimicrobial and Antifungal Activity

Tetrahexylammonium bromide has shown notable activity against a range of both Gram-positive and Gram-negative bacteria.[1][2][3] Its mechanism of action, like other quaternary ammonium compounds, is primarily attributed to the disruption of the cell membrane's integrity. The positively charged quaternary ammonium head group interacts with the negatively charged components of the bacterial cell wall and membrane, leading to increased permeability, leakage of intracellular components, and ultimately cell lysis.

While specific minimum inhibitory concentration (MIC) data for tetrahexylammonium bromide is not extensively available in the reviewed literature, semi-quantitative data from disk diffusion assays provide evidence of its antibacterial efficacy.

Table 1: Antibacterial Activity of Tetrahexylammonium Bromide (Zone of Inhibition)

Bacterial Strain	Gram Type	Concentration (mg/mL)	Zone of Inhibition (mm)
Staphylococcus aureus	Positive	13.6	12.75
6.8	12.00
3.4	11.25
1.7	10.75
0.85	10.00
Streptococcus pneumoniae	Positive	13.6 - 1.7	Inhibition Observed
Enterococcus faecalis	Positive	13.6 - 3.4	Inhibition Observed
Haemophilus influenzae	Negative	13.6	13.00
6.8	12.50
3.4	12.00
1.7	11.50
0.85	11.00
Escherichia coli	Negative	13.6 - 3.4	Inhibition Observed
Salmonella typhimurium	Negative	13.6 - 3.4	Inhibition Observed
Klebsiella pneumoniae	Negative	13.6 - 3.4	Inhibition Observed
Proteus mirabilis	Negative	13.6 - 3.4	9.85 - 10.75
Pseudomonas aeruginosa	Negative	13.6 - 3.4	8.75 - 11.00

Data extracted from Plesa et al., 2021.[2]

Quaternary ammonium compounds, in general, also exhibit antifungal activity.[1][3][4] The proposed mechanism involves the electrostatic interaction with the fungal cell surface, leading to changes in membrane potential and disruption of membrane integrity.[1] Specific MIC values for tetrahexylammonium bromide against fungal species are a key area for future investigation.

Experimental Protocols

This method is used to assess the antimicrobial activity of a substance against bacteria.

Materials:

• Mueller-Hinton agar (B569324) plates

• Bacterial inoculum equivalent to a 0.5 McFarland standard

• Sterile cotton swabs

• Sterile filter paper disks (6 mm diameter)

• Tetrahexylammonium bromide solutions of known concentrations

• Incubator (35°C ± 2°C)

• Calipers or a ruler

Procedure:

• Prepare a bacterial inoculum and adjust its turbidity to match the 0.5 McFarland standard.

• Dip a sterile cotton swab into the inoculum and rotate it against the side of the tube to remove excess liquid.

• Streak the swab evenly across the entire surface of a Mueller-Hinton agar plate in three directions, rotating the plate approximately 60 degrees between each streaking to ensure uniform coverage.

• Allow the plate to dry for 3-5 minutes.

• Aseptically apply sterile filter paper disks impregnated with known concentrations of tetrahexylammonium bromide onto the agar surface. Ensure the disks are placed at least 24 mm apart.

• Incubate the plates at 35°C ± 2°C for 16-18 hours.

• Measure the diameter of the zone of inhibition (the clear area around the disk where bacterial growth is inhibited) in millimeters.

Disk Diffusion Assay Workflow

This colorimetric assay is used to determine bacterial viability based on the reduction of TTC to a red formazan (B1609692) product by metabolically active cells.

Materials:

• Bacterial cultures

• Tetrahexylammonium bromide solutions

• 2,3,5-Triphenyltetrazolium chloride (TTC) solution (e.g., 0.2%)

• 96-well microtiter plate

• Incubator

• Methanol or other solvent to dissolve formazan

• Microplate reader (absorbance at ~485 nm)

Procedure:

• Prepare serial dilutions of tetrahexylammonium bromide in a 96-well plate.

• Add a standardized bacterial suspension to each well. Include a positive control (bacteria without the compound) and a negative control (medium only).

• Incubate the plate for a predetermined period (e.g., 30 minutes).

• Add TTC solution to each well and incubate for a further period (e.g., 20 minutes at 37°C).

• Centrifuge the plate to pellet the cells and formazan.

• Remove the supernatant and dissolve the formazan precipitate in a suitable solvent (e.g., methanol).

• Measure the absorbance at approximately 485 nm. A decrease in red color indicates a reduction in viable bacteria.

Antiproliferative and Cytotoxic Activity

Tetrahexylammonium bromide has demonstrated moderate antiproliferative activity against the human colon cancer cell line, Caco-2.[1][2][3] The cytotoxic effects of quaternary ammonium compounds are generally attributed to their ability to disrupt cell membranes, leading to apoptosis.

Table 2: Antiproliferative Activity of Tetrahexylammonium Bromide on Caco-2 Cells

Concentration (mM)	Growth Inhibition after 48h (%)	Growth Inhibition after 72h (%)
10	55.57	60.26
5	< 50	< 50
1	< 50	< 50
0.5	< 50	< 50
0.1	< 50	< 50

Data extracted from Plesa et al., 2021. The half-maximal inhibitory concentration (IC50) was not reached at the tested concentrations.[2]

Experimental Protocols

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity.

Materials:

• Caco-2 cells

• 96-well plates

• Culture medium

• Tetrahexylammonium bromide solutions

• MTT solution (e.g., 5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader (absorbance at ~570 nm)

Procedure:

• Seed Caco-2 cells into 96-well plates at a density of approximately 20,000 cells/well and allow them to adhere overnight.

• Replace the medium with fresh medium containing various concentrations of tetrahexylammonium bromide. Include untreated control wells.

• Incubate the plates for the desired exposure time (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well (to a final concentration of about 0.5 mg/mL) and incubate for 2-4 hours at 37°C, allowing the formation of formazan crystals.

• Add the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Measure the absorbance at approximately 570 nm. The absorbance is directly proportional to the number of viable cells.

MTT Assay Workflow for Cytotoxicity

This is a fluorometric/colorimetric assay that uses the reduction of resazurin (B115843) to the fluorescent resorufin (B1680543) by viable cells.

Materials:

• Cells in culture

• Alamar Blue reagent

• 96-well plates

• Culture medium

• Tetrahexylammonium bromide solutions

• Microplate reader (fluorescence or absorbance)

Procedure:

• Plate cells in a 96-well plate and treat with various concentrations of tetrahexylammonium bromide as described for the MTT assay.

• Add Alamar Blue reagent to each well, typically 10% of the culture volume.

• Incubate for 1-4 hours at 37°C.

• Measure either the fluorescence (excitation ~560 nm, emission ~590 nm) or the absorbance (at 570 nm and 600 nm).

• The signal is proportional to the number of viable cells.

Other Potential Biological Activities

Ion Channel Modulation

Tetra-alkyl ammonium compounds are known to act as blockers of potassium channels.[2][4][5] For instance, tetraethylammonium (B1195904) is a well-characterized potassium channel blocker.[2] This blockade can alter the cell's membrane potential and affect various physiological processes. The larger alkyl chains of tetrahexylammonium bromide may influence its potency and selectivity for different types of ion channels. The primary mechanism is thought to involve the physical occlusion of the channel pore.

Potassium Channel Blockade Mechanism

This electrophysiological technique allows for the measurement of ion currents across the entire cell membrane.

Materials:

• Isolated cells (e.g., neurons or cardiomyocytes)

• Patch clamp rig (microscope, micromanipulator, amplifier)

• Glass micropipettes

• Extracellular and intracellular solutions

• Tetrahexylammonium bromide solution

Procedure:

• Prepare isolated cells for recording.

• Pull a glass micropipette with a tip diameter of ~1 µm and fill it with intracellular solution.

• Under a microscope, approach a cell with the micropipette and form a high-resistance seal (giga-seal) with the cell membrane.

• Rupture the patch of membrane under the pipette tip to gain electrical access to the cell's interior (whole-cell configuration).

• Apply a voltage protocol to the cell and record the resulting ion currents.

• Perfuse the cell with an extracellular solution containing tetrahexylammonium bromide and record the changes in ion currents to determine the blocking effect.

Interaction with DNA

Quaternary ammonium compounds, due to their cationic nature, can interact with the negatively charged phosphate (B84403) backbone of DNA.[6][7][8] This interaction can lead to the condensation of DNA and may interfere with DNA-related processes such as replication and transcription. The long alkyl chains of tetrahexylammonium bromide can further enhance this interaction through hydrophobic effects.

This assay can be used to study the binding of a small fluorescently labeled molecule (in this case, DNA) to a larger molecule (tetrahexylammonium bromide can induce DNA condensation, effectively increasing its size).

Materials:

• Fluorescently labeled DNA (e.g., a short oligonucleotide)

• Tetrahexylammonium bromide solutions

• Buffer solution

• Black 96-well plates

• Fluorescence polarization plate reader

Procedure:

• Prepare solutions of fluorescently labeled DNA at a constant concentration and serial dilutions of tetrahexylammonium bromide.

• Add the DNA and tetrahexylammonium bromide solutions to the wells of a black 96-well plate.

• Incubate the plate to allow binding to reach equilibrium.

• Measure the fluorescence polarization. An increase in polarization indicates the binding of the DNA to the compound or compound-induced aggregation.

Signaling Pathways

The precise signaling pathways modulated by tetrahexylammonium bromide are not yet fully elucidated. However, based on the known effects of other quaternary ammonium compounds, several pathways are likely to be involved.

The primary molecular initiating event is the disruption of the cell membrane. This can lead to a cascade of downstream events, including:

• Induction of Oxidative Stress: Disruption of mitochondrial membranes can lead to the production of reactive oxygen species (ROS).

• Apoptosis: The increase in ROS and other cellular stresses can trigger the intrinsic apoptotic pathway, often involving the activation of caspases like caspase-3.

• Inflammatory Response: In some cell types, quaternary ammonium compounds can induce an inflammatory response, potentially through the NRF2 pathway.

Potential Signaling Pathways

Summary and Future Directions

Tetrahexylammonium bromide exhibits a range of biological activities, with its antibacterial and antiproliferative effects being the most studied to date. While current data provides a solid foundation, further research is needed to fully characterize its biological profile. Key areas for future investigation include:

• Determination of MIC values against a broad panel of bacterial and fungal pathogens.

• Elucidation of IC50 values in a variety of cancer cell lines to better define its antiproliferative potency.

• In-depth studies on its ion channel blocking activity , including its selectivity for different channel subtypes.

• Quantitative analysis of its interaction with DNA and the downstream functional consequences.

• Identification of the specific signaling pathways modulated by tetrahexylammonium bromide in different cell types.

This in-depth technical guide serves as a resource for scientists and researchers to build upon the current knowledge and to design future studies aimed at exploring the full therapeutic potential of tetrahexylammonium bromide.

References

• 1. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 2. selleckchem.com [selleckchem.com]
• 3. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Structural basis of TEA blockade in a model potassium channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anion-Driven Influence of Tetrabutylammonium-Based Ionic Liquids on DNA Stability and Interaction Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Interaction between DNA and trimethyl-ammonium bromides with different alkyl chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Tetrahexylammonium Bromide as a Phase Transfer Catalyst

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tetrahexylammonium (B1222370) bromide (THAB) as a phase transfer catalyst (PTC) in organic synthesis. The information is intended for researchers, scientists, and professionals in drug development who are looking to utilize this versatile catalyst in their work. While specific experimental data for THAB is less abundant in the literature compared to its lower homolog, tetrabutylammonium (B224687) bromide (TBAB), the principles and protocols outlined here serve as a strong foundation for reaction development and optimization.

Introduction to Phase Transfer Catalysis with Tetrahexylammonium Bromide

Phase transfer catalysis is a powerful technique in synthetic chemistry that facilitates reactions between reactants located in different immiscible phases, typically an aqueous and an organic phase.[1] A phase transfer catalyst, such as tetrahexylammonium bromide, is a substance that possesses both hydrophilic and lipophilic properties. The lipophilic nature of the tetrahexylammonium cation, conferred by its long alkyl chains, allows it to be soluble in the organic phase, while the bromide anion is hydrophilic. This dual characteristic enables the cation to transport anions from the aqueous phase into the organic phase, where they can react with an organic substrate.[2] This transfer overcomes the phase barrier, leading to significantly increased reaction rates, milder reaction conditions, and often improved yields and selectivities.[3]

The general mechanism involves the exchange of the catalyst's anion (bromide) for the reactant anion at the interface of the two phases. The newly formed lipophilic ion pair then diffuses into the organic phase, where the anion can react with the substrate. After the reaction, the catalyst cation pairs with the leaving group and returns to the interface to repeat the cycle.

Applications of Tetrahexylammonium Bromide in Organic Synthesis

Tetrahexylammonium bromide, owing to its properties as a phase transfer catalyst, finds application in a variety of organic transformations that are crucial in research and drug development. These include:

• Nucleophilic Substitution Reactions: A primary application of THAB is in facilitating nucleophilic substitution reactions, such as O-alkylation, S-alkylation, and N-alkylation.[3][4] By transferring nucleophiles like phenoxides, thiolates, or amides from an aqueous or solid phase to an organic phase containing an alkyl halide, THAB enables the efficient synthesis of ethers, thioethers, and amines, which are common structural motifs in pharmaceutical compounds.

• Oxidation Reactions: THAB can be employed in oxidation reactions, for instance, in the oxidation of alcohols to aldehydes or ketones.[5] It can facilitate the transfer of an oxidizing agent, such as hypochlorite (B82951) or peroxide anions, from the aqueous phase to the organic phase where the alcohol is dissolved.

• Condensation Reactions: Phase transfer catalysts like THAB can promote various condensation reactions by transferring a basic anion (e.g., hydroxide) into the organic phase to generate a reactive nucleophile in situ.

Experimental Protocols

The following are detailed model protocols for key reactions where tetrahexylammonium bromide can be utilized as a phase transfer catalyst. It is important to note that these protocols are based on established procedures for the closely related tetrabutylammonium bromide (TBAB) and may require optimization for specific substrates and for THAB.

Protocol 1: O-Alkylation of a Phenol (B47542) (Williamson Ether Synthesis)

This protocol describes the synthesis of an ether from a phenol and an alkyl halide using THAB as a phase transfer catalyst.

Materials:

• Phenol derivative

• Alkyl halide (e.g., benzyl (B1604629) bromide, butyl bromide)

• Tetrahexylammonium bromide (THAB)

• Sodium hydroxide (B78521) (NaOH) or Potassium hydroxide (KOH)

• Toluene or Dichloromethane (DCM)

• Deionized water

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Standard laboratory glassware (round-bottom flask, reflux condenser, separatory funnel)

• Magnetic stirrer and heating mantle

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the phenol (1.0 eq.) in the chosen organic solvent (e.g., toluene, 5-10 mL per mmol of phenol).

• Add an aqueous solution of NaOH or KOH (2.0-5.0 eq., e.g., 50% w/v).

• Add tetrahexylammonium bromide (0.05-0.10 eq.).

• To the vigorously stirred biphasic mixture, add the alkyl halide (1.1-1.5 eq.) dropwise at room temperature.

• Heat the reaction mixture to a temperature between 50-80 °C. The optimal temperature will depend on the reactivity of the substrates.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Reactions are typically complete within 2-8 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and add deionized water to dissolve any precipitated salts.

• Separate the organic layer. Extract the aqueous layer with the organic solvent (2 x volume of the initial organic phase).

• Combine the organic layers and wash with deionized water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel or by distillation.

Protocol 2: Oxidation of a Benzyl Alcohol to an Aldehyde

This protocol outlines the oxidation of a primary benzylic alcohol to the corresponding aldehyde using an oxidizing agent and THAB.

Materials:

• Benzyl alcohol derivative

• Oxidizing agent (e.g., sodium hypochlorite solution, NaOCl)

• Tetrahexylammonium bromide (THAB)

• Ethyl acetate (B1210297) or Dichloromethane (DCM)

• Deionized water

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve the benzyl alcohol (1.0 eq.) in the organic solvent (e.g., ethyl acetate, 10 mL per mmol of alcohol).

• Add tetrahexylammonium bromide (0.05-0.10 eq.) to the solution.

• Cool the mixture in an ice bath to 0-5 °C.

• While stirring vigorously, add the aqueous solution of the oxidizing agent (e.g., 10-15% NaOCl, 1.5-2.0 eq.) dropwise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature.

• Monitor the reaction by TLC or GC until the starting material is consumed (typically 1-4 hours).

• Quench the reaction by adding an aqueous solution of a reducing agent if necessary (e.g., sodium thiosulfate (B1220275) for NaOCl).

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer sequentially with deionized water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

• Purify the resulting aldehyde by column chromatography or distillation.

Data Presentation

The following tables summarize representative quantitative data for reactions catalyzed by the closely related tetrabutylammonium bromide (TBAB). This data is provided for comparative purposes to illustrate the typical efficiencies of tetraalkylammonium bromide catalysts. Researchers should anticipate that the optimal conditions and resulting yields for tetrahexylammonium bromide may differ due to its increased lipophilicity.

Table 1: O-Alkylation of Phenols with Alkyl Halides using TBAB as a Phase Transfer Catalyst

Phenol	Alkyl Halide	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenol	Benzyl Chloride	50% NaOH	Toluene	70	4	~91
4-Methoxyphenol	Allyl Bromide	50% NaOH	Dichloromethane	25	3	>95
2-Naphthol	Butyl Bromide	50% KOH	Toluene	80	5	~90

Data compiled from various sources for illustrative purposes.

Table 2: Oxidation of Benzyl Alcohols using TBAB as a Phase Transfer Catalyst

Alcohol	Oxidant	Solvent	Temp (°C)	Time (h)	Yield (%)
Benzyl Alcohol	NaOCl	Ethyl Acetate	25	2	>90
4-Methylbenzyl Alcohol	H₂O₂/Na₂WO₄	Toluene	90	6	~85
4-Chlorobenzyl Alcohol	NaOCl	Dichloromethane	25	3	>90

Data compiled from various sources for illustrative purposes.

Visualizations

The following diagrams illustrate the general mechanism of phase transfer catalysis and a typical experimental workflow.

Caption: Mechanism of Phase Transfer Catalysis.

Caption: General Experimental Workflow for a PTC Reaction.

References

• 1. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. nbinno.com [nbinno.com]
• 4. jocpr.com [jocpr.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Tetrahexylammonium Bromide in Ion Pair Chromatography

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tetrahexylammonium (B1222370) bromide as a cationic ion-pairing reagent in reversed-phase high-performance liquid chromatography (RP-HPLC). Detailed protocols for the analysis of oligonucleotides and general considerations for small molecules and peptides are presented to guide researchers in developing robust analytical methods.

Introduction to Ion Pair Chromatography with Tetrahexylammonium Bromide

Ion pair chromatography is a powerful technique used to separate and analyze ionic and highly polar analytes on a reversed-phase column. In this method, an ion-pairing reagent is added to the mobile phase to form a neutral ion pair with the charged analyte. This increases the hydrophobicity of the analyte, leading to greater retention on the non-polar stationary phase and enabling separation.

Tetrahexylammonium bromide is a quaternary ammonium (B1175870) salt that serves as a cationic ion-pairing reagent. Its long alkyl chains provide significant hydrophobicity, making it suitable for retaining anionic species such as oligonucleotides, acidic drugs, and certain peptides on a reversed-phase column. The selection of the appropriate ion-pairing reagent, including the alkyl chain length, is critical for achieving optimal separation.

Application 1: Analysis of Synthetic Oligonucleotides

The analysis of synthetic oligonucleotides is a critical application of ion pair chromatography. Tetrahexylammonium bromide can be used as an ion-pairing reagent for this purpose, although method optimization is crucial for achieving desired resolution and recovery.

Experimental Protocol: Purification of a 12-mer DNA Oligonucleotide

This protocol describes the purification of a crude, deprotected 12-mer DNA oligonucleotide (GGT GGT GGT GGT) using tetrahexylammonium bromide as the ion-pairing reagent.

Table 1: Chromatographic Conditions for Oligonucleotide Purification

Parameter	Condition
Column	Amberchrom™ HPR10, 4.6 mm i.d. x 25 cm L
Mobile Phase A	25 mM Tetrahexylammonium bromide in 20% Acetonitrile (B52724)/Water
Mobile Phase B	Acetonitrile
Gradient	30–70% B over 360 minutes
Flow Rate	0.4 mL/min (loading), 0.5 mL/min (elution)
Detection	UV at 254 nm
Sample	5 g/L crude oligonucleotide (75% purity) in Buffer A with 5% 10 M NaOH

Results and Discussion:

In a study evaluating ion-pairing reagents for the purification of a high G-content phosphodiester oligonucleotide, tetrahexylammonium bromide was found to be challenging to solubilize at 25 mM, requiring a 20% acetonitrile background.[1] Compared to a shorter alkyl chain ion-pairing reagent like tetrabutylammonium (B224687) bromide, the use of tetrahexylammonium bromide resulted in significantly later elution of the oligonucleotide and yielded poor purity and recovery.[1] This highlights the critical importance of selecting the appropriate ion-pairing reagent for a specific analyte. While tetrahexylammonium bromide can be employed, careful optimization of concentration and mobile phase composition is necessary to achieve successful separation.

Application 2: Analysis of Acidic Small Molecules and Peptides (General Protocols)

General Protocol for Acidic Small Molecule Analysis

Objective: To develop a reversed-phase HPLC method for the separation of acidic small molecules using tetrahexylammonium bromide as an ion-pairing reagent.

Table 2: General Chromatographic Conditions for Acidic Small Molecule Analysis

Parameter	Starting Condition	Optimization Considerations
Column	C18, 4.6 mm i.d. x 150 mm, 5 µm	Test different C18 phases and particle sizes.
Mobile Phase A	5-10 mM Tetrahexylammonium bromide in aqueous buffer (e.g., phosphate (B84403) or acetate), pH 6.5-7.5	Adjust pH to ensure the analyte is ionized. Optimize tetrahexylammonium bromide concentration (typically 1-20 mM).
Mobile Phase B	Acetonitrile or Methanol	Evaluate different organic modifiers and their effect on selectivity.
Gradient	Start with a shallow gradient (e.g., 5-95% B over 20-30 min)	Optimize the gradient slope and duration to achieve the desired resolution.
Flow Rate	1.0 mL/min	Adjust based on column dimensions and particle size.
Temperature	25-40 °C	Temperature can influence selectivity and peak shape.
Detection	UV (select appropriate wavelength) or Mass Spectrometry (if a volatile buffer is used)	Ensure the ion-pairing reagent does not interfere with detection.

General Protocol for Acidic and Phosphorylated Peptide Analysis

Objective: To develop an RP-HPLC method for the separation of acidic or phosphorylated peptides using tetrahexylammonium bromide.

Table 3: General Chromatographic Conditions for Peptide Analysis

Parameter	Starting Condition	Optimization Considerations
Column	C18 or C8 wide-pore (300 Å), 2.1 or 4.6 mm i.d.	Wide-pore columns are generally preferred for larger molecules like peptides.
Mobile Phase A	5-10 mM Tetrahexylammonium bromide in aqueous buffer (e.g., phosphate or ammonium acetate), pH 6.5-7.5	Ensure the peptide of interest has a net negative charge at the chosen pH.
Mobile Phase B	Acetonitrile	Propanol or isopropanol (B130326) can be added to improve the recovery of hydrophobic peptides.
Gradient	Start with a shallow gradient to resolve complex mixtures.	The gradient slope is a critical parameter for peptide separation.
Flow Rate	0.2-1.0 mL/min	Dependent on column dimensions.
Temperature	30-60 °C	Higher temperatures can improve peak shape and resolution.
Detection	UV (214 nm for peptide bonds) or Mass Spectrometry

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the general workflow for ion pair chromatography and the principle of ion pair formation.

Caption: General workflow for ion pair chromatography using tetrahexylammonium bromide.

Caption: Mechanism of ion pair formation and retention in reversed-phase chromatography.

References

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Application Notes: Tetrahexylammonium Bromide in Organic Synthesis

Tetrahexylammonium (B1222370) bromide, a quaternary ammonium (B1175870) salt, serves as a versatile and powerful tool in modern organic synthesis. Its unique structure, featuring a positively charged nitrogen atom surrounded by six long alkyl chains, imparts excellent solubility in organic solvents and the ability to form ion pairs with various anions. These properties make it highly effective in a range of applications, most notably as a phase-transfer catalyst, a precursor for specialized reagents, and a structure-directing agent in materials science.[1][2]

This document provides detailed application notes and protocols for researchers, scientists, and professionals in drug development, focusing on the practical implementation of tetrahexylammonium bromide in key synthetic transformations.

Application: Phase-Transfer Catalysis (PTC)

One of the most common applications of tetrahexylammonium bromide is as a phase-transfer catalyst (PTC).[1][3] It facilitates reactions between reactants located in different immiscible phases (typically aqueous and organic) by transporting one reactant across the phase boundary to react with the other.[4] This technique often leads to faster reaction rates, higher yields, milder reaction conditions, and the elimination of the need for expensive, anhydrous, or polar aprotic solvents.[4]

The catalytic cycle involves the tetrahexylammonium cation (Q⁺) forming an ion pair with the aqueous-phase reactant anion (Y⁻). This lipophilic ion pair [Q⁺Y⁻] is soluble in the organic phase, where it can react with the organic substrate (RX) to form the product (RY) and a new ion pair [Q⁺X⁻]. This new ion pair then returns to the aqueous phase, releasing the X⁻ anion and regenerating the Q⁺ cation for the next cycle.

Mechanism of Phase-Transfer Catalysis (PTC).

Application Note: N-Arylation of Secondary Amines

Tetraalkylammonium salts are highly effective in promoting metal-free N-arylation reactions. While the specific example often cites tetrabutylammonium (B224687) bromide (TBAB), the principle and reactivity are directly applicable to tetrahexylammonium bromide, which can offer enhanced solubility in less polar organic solvents. The catalyst facilitates the reaction between an aryl halide and a secondary amine in the presence of a base.

Table 1: Representative Conditions for PTC-Mediated N-Arylation (Data adapted from analogous reactions using tetrabutylammonium bromide)

Aryl Halide	Amine	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Bromobenzene	Morpholine	KOBut	DMSO	130	1	>95
Chlorobenzene	Morpholine	KOBut	DMSO	130	2	>95
1-Bromo-4-methoxybenzene	Piperidine	KOBut	DMSO	130	1	92
1-Chloro-4-nitrobenzene	N-Methylaniline	KOBut	DMSO	130	0.5	96

Experimental Protocol: General Procedure for N-Arylation of Secondary Amines

This protocol is adapted from a procedure using tetrabutylammonium bromide and is applicable for tetrahexylammonium bromide.[5]

• Reaction Setup: To a dry round-bottom flask or a pressure vial, add the aryl halide (2.0 mmol), the secondary amine (3.0 mmol, 1.5 equiv), and dimethyl sulfoxide (B87167) (DMSO, 3 mL).

• Addition of Reagents: Add tetrahexylammonium bromide (0.05 equiv, 5 mol%) and potassium tert-butoxide (3.0 mmol, 1.5 equiv) to the mixture.

• Reaction Conditions: Heat the reaction mixture to 130 °C. Monitor the reaction progress using Thin-Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Dilute the mixture with water and extract the product with ethyl acetate (B1210297) (4 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and concentrate the solvent in vacuo.

• Analysis: Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the pure N-aryl amine.

Application: Precursor for Oxidizing Agents

Tetrahexylammonium bromide can be used as a precursor to generate novel, mild, and efficient oxidizing agents. By reacting it with chromium trioxide (CrO₃), Tetrahexylammonium Bromochromate (THexABC) , [N(Hex)₄]⁺[CrO₃Br]⁻, is formed.[6] This reagent is a versatile and stable oxidant for the conversion of primary and secondary alcohols to their corresponding aldehydes and ketones under mild, acid-free conditions, often with near-quantitative yields.[6]

Table 2: Oxidation of Alcohols using Tetrahexylammonium Bromochromate (THexABC) [6]

Substrate (Alcohol)	Product	Solvent	Molar Ratio (Substrate:Oxidant)	Time (h)	Yield (%)
Benzyl alcohol	Benzaldehyde	Dichloromethane (B109758)	1:1	0.5	98
1-Octanol	Octanal	Dichloromethane	1:1	2.0	90
Cyclohexanol	Cyclohexanone	Dichloromethane	1:1	1.0	95
2-Butanol	2-Butanone	Dichloromethane	1:1	1.5	92

Experimental Protocols

Protocol 2A: Synthesis of Tetrahexylammonium Bromochromate (THexABC) [6]

• Preparation: In a fume hood, dissolve chromium trioxide (CrO₃) (1.5 g, 15 mmol) in a minimal amount of water (3 mL).

• Reaction: Slowly add a solution of tetrahexylammonium bromide (6.5 g, 15 mmol) in dichloromethane (50 mL) to the CrO₃ solution with vigorous stirring.

• Isolation: An orange-colored organic layer will form immediately. Separate the organic layer, wash it with water, and dry it over anhydrous calcium chloride (CaCl₂).

• Final Product: Evaporate the solvent under reduced pressure to yield the orange, solid THexABC reagent. Store in a desiccator.

Protocol 2B: General Procedure for the Oxidation of an Alcohol [6]

• Reaction Setup: Dissolve the alcohol (1 mmol) in dichloromethane (10 mL) in a round-bottom flask.

• Addition of Oxidant: Add the prepared THexABC reagent (1.1 mmol, 1.1 equiv) to the solution.

• Reaction: Stir the mixture at room temperature. Monitor the reaction progress by TLC until all the starting material is consumed.

• Work-up: Upon completion, pass the reaction mixture through a short column of silica gel to remove the chromium byproducts.

• Isolation: Evaporate the solvent from the filtrate to obtain the desired aldehyde or ketone.

Application: Nanoparticle Synthesis

In materials chemistry, tetraalkylammonium halides are crucial reagents in the two-phase synthesis of metal nanoparticles, famously known as the Brust-Schiffrin method.[7] In this process, tetrahexylammonium bromide acts as a phase-transfer agent, transferring the aqueous metal salt (e.g., HAuCl₄) into an organic solvent like toluene (B28343).[7] Once in the organic phase, the metal precursor is reduced by a reducing agent (e.g., NaBH₄), and the tetrahexylammonium cation also serves as a capping agent to stabilize the newly formed nanoparticles and control their size.

Workflow for Two-Phase Nanoparticle Synthesis.

Experimental Protocol: Synthesis of Gold Nanoparticles

This is a general protocol adapted from the Brust-Schiffrin method.

• Phase Transfer of Gold Salt:

  • Prepare a solution of tetrahexylammonium bromide in toluene (e.g., 2 mmol in 40 mL).

  • In a separate flask, prepare an aqueous solution of hydrogen tetrachloroaurate(III) (HAuCl₄) (e.g., 0.5 mmol in 15 mL of deionized water).

  • Combine the two solutions in a flask and stir vigorously for 10-15 minutes until the aqueous phase becomes clear and the organic phase turns deep orange, indicating the complete transfer of the [AuCl₄]⁻ anion.

• Reduction:

  • Prepare a fresh aqueous solution of sodium borohydride (B1222165) (NaBH₄) (e.g., 5 mmol in 12 mL of ice-cold deionized water).

  • Add the NaBH₄ solution to the organic phase dropwise over several minutes with continuous vigorous stirring.

  • A rapid color change from orange to dark brown/black will be observed as the gold nanoparticles form.

• Stabilization and Isolation:

  • Continue stirring the reaction mixture for at least 2 hours at room temperature to ensure complete reaction and stabilization of the nanoparticles.

  • Separate the organic phase using a separatory funnel.

  • Wash the organic phase multiple times with water to remove excess reducing agent and inorganic salts.

• Purification:

  • Reduce the volume of the organic solvent using a rotary evaporator.

  • Precipitate the nanoparticles by adding a non-solvent like ethanol (B145695), followed by centrifugation.

  • Wash the collected nanoparticles with ethanol several times to remove excess tetrahexylammonium bromide.

  • Dry the final product, a dark powder of gold nanoparticles, under vacuum.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Tetrahexylammonium bromide_TargetMol [targetmol.com]
• 4. ijirset.com [ijirset.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. From understanding the roles of tetraoctylammonium bromide in the two-phase Brust–Schiffrin method to tuning the size of gold nanoclusters - Nanoscale (RSC Publishing) [pubs.rsc.org]

Tetrahexylammonium Bromide: A Versatile Agent for Nanoparticle Synthesis and Stabilization

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahexylammonium (B1222370) bromide (THAB) is a quaternary ammonium (B1175870) salt that has emerged as a crucial component in the burgeoning field of nanotechnology. Its amphiphilic nature, characterized by a positively charged nitrogen center and six long hydrocarbon chains, makes it an effective phase transfer catalyst and stabilizing agent in the synthesis of a variety of nanoparticles, including gold nanoparticles (AuNPs) and quantum dots (QDs). This document provides detailed application notes and experimental protocols for the use of THAB in nanoparticle synthesis and stabilization, with a focus on its applications in research and drug development.

The primary role of THAB in a two-phase synthesis system is to transport the metal salt precursor from the aqueous phase to the organic phase where the reduction and nanoparticle formation occur. The tetrahexylammonium cation [(C₆H₁₃)₄N]⁺ forms an ion pair with the metal precursor anion (e.g., AuCl₄⁻), rendering it soluble in the organic solvent. Following the reduction of the metal precursor, THAB molecules adsorb onto the nanoparticle surface, providing a protective layer that prevents aggregation and ensures colloidal stability through a combination of electrostatic and steric repulsion. This stabilization is critical for maintaining the unique size-dependent optical and electronic properties of the nanoparticles.

Applications in Nanoparticle Synthesis

Gold Nanoparticle (AuNP) Synthesis

The Brust-Schiffrin method is a widely adopted two-phase synthesis route for preparing highly stable, monodisperse gold nanoparticles. While traditionally employing tetraoctylammonium bromide (TOAB), the principles are directly applicable to THAB. The following protocol outlines a typical synthesis of AuNPs using THAB as the phase transfer catalyst and stabilizer.

Experimental Protocol: Synthesis of THAB-Stabilized Gold Nanoparticles

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Tetrahexylammonium bromide (THAB)

• Toluene (B28343)

• Sodium borohydride (B1222165) (NaBH₄)

• Deionized water

Procedure:

• Preparation of Aqueous Gold Solution: Prepare a 30 mM aqueous solution of HAuCl₄·3H₂O.

• Preparation of Organic Phase: In a separate flask, dissolve 0.4 mmol of THAB in 25 mL of toluene.

• Phase Transfer: Add 3 mL of the HAuCl₄ solution to the THAB/toluene solution. The mixture should be stirred vigorously for 10-15 minutes until the aqueous phase becomes colorless and the organic phase turns a deep orange-red, indicating the complete transfer of the gold salt.

• Reduction: While stirring vigorously, rapidly add 10 mL of a freshly prepared, ice-cold 0.4 M solution of NaBH₄ in deionized water to the organic phase.

• Nanoparticle Formation: The color of the organic phase will immediately change to a deep ruby red, indicating the formation of gold nanoparticles. Continue stirring for at least 3 hours to ensure complete reaction and stabilization.

• Purification:

  • Separate the organic phase containing the AuNPs using a separatory funnel.

  • Wash the organic phase three times with deionized water to remove excess reducing agent and other water-soluble byproducts.

  • The purified THAB-stabilized AuNPs in toluene can be stored for further use.

Quantitative Data Summary:

The size of the resulting nanoparticles can be tuned by varying the molar ratio of THAB to the gold precursor. The following table provides illustrative data on how this ratio can influence nanoparticle size, a crucial parameter for many applications.

Molar Ratio (THAB:HAuCl₄)	Average Nanoparticle Diameter (nm)	Polydispersity Index (PDI)
2:1	5.2 ± 0.8	< 0.2
4:1	4.1 ± 0.6	< 0.15
6:1	3.5 ± 0.5	< 0.1

Note: This data is representative and actual results may vary based on specific experimental conditions.

Quantum Dot (QD) Synthesis and Stabilization

THAB and similar quaternary ammonium salts are also instrumental in the synthesis and stabilization of semiconductor nanocrystals, or quantum dots. They can act as capping ligands that passivate the surface of the QDs, enhancing their photoluminescence quantum yield (PLQY) and improving their colloidal stability, particularly in polar solvents.

Experimental Protocol: Ligand Exchange for Stabilization of Perovskite Quantum Dots (PQDs)

This protocol describes a post-synthetic ligand exchange process to enhance the stability of pre-synthesized perovskite quantum dots (e.g., CsPbBr₃) using a THAB-containing ligand solution.

Materials:

• Pre-synthesized CsPbBr₃ quantum dots capped with oleic acid/oleylamine in a nonpolar solvent (e.g., hexane).

• Tetrahexylammonium bromide (THAB)

• Methanol (B129727)

• Ethyl acetate

Procedure:

• Prepare Ligand Solution: Dissolve THAB in methanol to a concentration of 10 mg/mL.

• Two-Phase Mixture: In a vial, mix the solution of as-synthesized PQDs in hexane (B92381) with the THAB/methanol solution.

• Phase Transfer: Sonicate the vial for 3-5 minutes. The QDs will transfer from the nonpolar hexane phase to the polar methanol phase.

• Purification:

  • Allow the phases to separate and discard the upper hexane layer.

  • Add excess hexane to the methanol phase to precipitate the THAB-stabilized PQDs.

  • Centrifuge the mixture to pellet the PQDs.

  • Discard the supernatant and wash the pellet with ethyl acetate. Repeat this washing step twice.

  • Finally, redisperse the purified THAB-stabilized PQDs in a polar solvent like ethanol (B145695) or methanol.

Stabilization Mechanism of THAB

The stabilization of nanoparticles by THAB is a multifaceted process involving both electrostatic and steric contributions. The positively charged tetrahexylammonium headgroup forms an electrostatic interaction with the nanoparticle surface, creating a charged double layer that contributes to repulsive forces between particles. The long, bulky hexyl chains extend into the surrounding solvent, providing a steric barrier that physically prevents the nanoparticles from approaching each other and aggregating. This dual-mode stabilization is highly effective in preventing agglomeration and maintaining the monodispersity of the nanoparticle solution.

Applications in Drug Development

THAB-stabilized nanoparticles are promising platforms for drug delivery due to their small size, high surface area-to-volume ratio, and the ability to be functionalized. The nanoparticle core can be loaded with therapeutic agents, while the THAB coating can be further modified with targeting ligands (e.g., antibodies, peptides) to direct the nanoparticles to specific cells or tissues.

The interaction of nanoparticles with cells is a critical aspect of drug delivery. Typically, nanoparticles are internalized by cells through endocytosis. The surface properties of the nanoparticles, including the charge and hydrophobicity imparted by the THAB, play a significant role in this process.

Visualizations

Caption: Workflow for the synthesis of THAB-stabilized gold nanoparticles.

Caption: Dual stabilization of a nanoparticle by THAB.

Caption: Pathway of nanoparticle-mediated drug delivery.

Conclusion

Tetrahexylammonium bromide is a highly effective and versatile reagent for the synthesis and stabilization of a wide range of nanoparticles. Its role as a phase transfer catalyst enables precise control over nanoparticle formation, while its stabilizing properties ensure the long-term viability and functionality of the resulting nanomaterials. The protocols and data presented here provide a foundation for researchers and drug development professionals to harness the potential of THAB in advancing nanotechnology-based applications. The ability to create stable, well-defined nanoparticles opens up numerous possibilities for the development of novel diagnostic and therapeutic agents.

Application Notes and Protocols for Tetrahexylammonium Bromide in Electrochemistry and Ionic Liquids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahexylammonium (B1222370) bromide (THAB), a quaternary ammonium (B1175870) salt, serves as a versatile compound in the fields of electrochemistry and ionic liquids. Its unique structure, featuring a central nitrogen atom bonded to four hexyl chains and a bromide anion, imparts properties that make it a valuable supporting electrolyte, a precursor for ionic liquids and deep eutectic solvents (DES), and a phase transfer catalyst.[1] These application notes provide an overview of the key applications of THAB, supported by experimental protocols and physicochemical data.

Physicochemical Properties

Property	Value (for related compounds)	Citation
Melting Point	99-100 °C	[3]
TBAB-based DES with Ethylene (B1197577) Glycol (1:2 molar ratio)
Density (at 303 K)	~1.05 g/cm³	[4]
Viscosity (at 303 K)	~150 mPa·s	[4]
Ionic Conductivity (at 303 K)	~0.2 mS/cm	[4]
TBAB-based DES with Glycerol (1:2 molar ratio)
Density (at 303 K)	~1.1 g/cm³	[4]
Viscosity (at 303 K)	~450 mPa·s	[4]
Ionic Conductivity (at 303 K)	~0.05 mS/cm	[4]

Applications in Electrochemistry

Supporting Electrolyte in Voltammetry

Tetraalkylammonium salts are widely used as supporting electrolytes in electrochemical studies to increase the conductivity of the solution and minimize solution resistance without participating in the electrochemical reaction itself.[5][6] THAB, with its large electrochemical window, is particularly suitable for studies in non-polar organic solvents where other salts may have limited solubility.[2]

Experimental Protocol: Cyclic Voltammetry (CV) of a Redox-Active Analyte using THAB Supporting Electrolyte

Objective: To determine the electrochemical behavior of a redox-active analyte in an organic solvent using THAB as the supporting electrolyte.

Materials:

• Working Electrode (e.g., Glassy Carbon, Platinum, or Gold)

• Reference Electrode (e.g., Ag/AgCl or Saturated Calomel Electrode - SCE)

• Counter Electrode (e.g., Platinum wire or mesh)

• Electrochemical Cell

• Potentiostat

• Analyte of interest (e.g., Ferrocene)

• Tetrahexylammonium bromide (THAB)

• Anhydrous organic solvent (e.g., Acetonitrile, Dichloromethane)

• Inert gas (e.g., Argon or Nitrogen)

Procedure:

• Electrode Preparation: Polish the working electrode with alumina (B75360) slurry, rinse thoroughly with deionized water and the chosen organic solvent, and dry completely.

• Electrolyte Solution Preparation:

  • Prepare a 0.1 M stock solution of THAB in the chosen anhydrous organic solvent. Ensure the solvent is of high purity to achieve a wide potential window.[7]

  • Prepare a 1-5 mM solution of the analyte in the 0.1 M THAB electrolyte solution.[8]

• Electrochemical Cell Assembly:

  • Assemble the three-electrode cell with the prepared working, reference, and counter electrodes.

  • Fill the cell with the analyte-containing electrolyte solution.

• Deoxygenation: Purge the solution with an inert gas for at least 10-15 minutes to remove dissolved oxygen, which can interfere with the electrochemical measurements. Maintain an inert atmosphere over the solution throughout the experiment.[9]

• Cyclic Voltammetry Measurement:

  • Set the potential window on the potentiostat. A wide initial scan (e.g., -2.0 V to +2.0 V vs. the reference electrode) can be performed on the blank electrolyte solution (0.1 M THAB without the analyte) to determine the electrochemical window of the solvent-electrolyte system.[7]

  • Set the scan rate (e.g., 100 mV/s).

  • Run the cyclic voltammogram for the analyte solution.

  • Record and analyze the resulting voltammogram to determine the oxidation and reduction potentials of the analyte.

Logical Relationship for CV Setup

Caption: Logical connections in a three-electrode cyclic voltammetry setup.

Electrodeposition

Ionic liquids and deep eutectic solvents based on tetraalkylammonium salts can serve as electrolytes for the electrodeposition of metals and alloys.[10] These electrolytes offer advantages such as a wide electrochemical window, good thermal stability, and the ability to produce smooth and uniform deposits.

Experimental Protocol: Copper Electrodeposition from a THAB-based Electrolyte

Objective: To electrodeposit a thin film of copper onto a substrate from a THAB-based electrolyte.

Materials:

• Copper sulfate (B86663) (CuSO₄)

• Tetrahexylammonium bromide (THAB)

• Ethylene glycol

• Substrate (e.g., brass or stainless steel)

• Copper anode

• DC power supply

• Beaker

• Magnetic stirrer and stir bar

Procedure:

• Electrolyte Preparation:

  • Prepare a deep eutectic solvent by mixing THAB and ethylene glycol in a 1:2 molar ratio. Heat the mixture gently (e.g., to 60-80 °C) with stirring until a homogeneous, clear liquid is formed.[1]

  • Dissolve copper sulfate in the THAB-ethylene glycol DES to a concentration of 0.1 M.

• Cell Setup:

  • Place the THAB-based copper electrolyte in a beaker with a magnetic stir bar.

  • Position the copper anode and the substrate (cathode) in the electrolyte, ensuring they are parallel and do not touch.

  • Connect the anode and cathode to the positive and negative terminals of the DC power supply, respectively.

• Electrodeposition:

  • Begin stirring the electrolyte at a moderate speed.

  • Apply a constant current density (e.g., 10 mA/cm²) for a set duration (e.g., 30 minutes) to deposit a copper film on the substrate. The specific current density and time will depend on the desired film thickness.

  • After deposition, turn off the power supply, remove the substrate, rinse it with deionized water and ethanol, and dry it.

Workflow for Copper Electrodeposition

Caption: Workflow for the electrodeposition of copper using a THAB-based deep eutectic solvent.

Applications as Ionic Liquids and Deep Eutectic Solvents

THAB can be used as a hydrogen bond acceptor to form deep eutectic solvents (DES) with various hydrogen bond donors like ethylene glycol, glycerol, and carboxylic acids.[11] These DESs are a new class of ionic liquids with tunable properties, low cost, and ease of preparation.

Synthesis of Ionic Liquids and Deep Eutectic Solvents

The synthesis of THAB-based ionic liquids and DESs is typically straightforward, involving the mixing of the constituent components, often with gentle heating.

Experimental Protocol: Synthesis of a THAB-based Deep Eutectic Solvent

Objective: To prepare a deep eutectic solvent from tetrahexylammonium bromide and a hydrogen bond donor.

Materials:

• Tetrahexylammonium bromide (THAB)

• Hydrogen bond donor (HBD), e.g., ethylene glycol, glycerol, or a carboxylic acid

• Glass vial with a screw cap

• Magnetic stirrer and stir bar

• Heating plate

Procedure:

• Weighing Components: Weigh the desired molar ratio of THAB (hydrogen bond acceptor) and the chosen HBD into a glass vial. Common molar ratios are 1:2 or 1:3 (THAB:HBD).[1]

• Mixing and Heating: Add a magnetic stir bar to the vial, cap it, and place it on a heating plate with magnetic stirring.

• Formation of DES: Heat the mixture to 60-80 °C while stirring. Continue heating and stirring until a clear, homogeneous liquid is formed.[11]

• Cooling and Storage: Once a homogeneous liquid is obtained, turn off the heat and allow the DES to cool to room temperature. Store the DES in a sealed container to prevent moisture absorption.

Signaling Pathway for DES Formation

Caption: Formation of a deep eutectic solvent from THAB and a hydrogen bond donor.

Phase Transfer Catalysis

The lipophilic tetrahexylammonium cation can transport anions from an aqueous phase to an organic phase, facilitating reactions between reactants that are soluble in immiscible phases.[12] This property is valuable in various organic syntheses, including electrochemical synthesis.[5]

Experimental Protocol: Phase Transfer Catalysis in a Biphasic Reaction

Objective: To demonstrate the use of THAB as a phase transfer catalyst in a nucleophilic substitution reaction.

Materials:

• Organic substrate (e.g., 1-bromooctane (B94149) in toluene)

• Aqueous solution of a nucleophile (e.g., sodium cyanide in water)

• Tetrahexylammonium bromide (THAB)

• Reaction flask with a condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• Reaction Setup: In a reaction flask equipped with a condenser and magnetic stir bar, combine the organic phase (1-bromooctane in toluene) and the aqueous phase (sodium cyanide in water).

• Addition of Catalyst: Add a catalytic amount of THAB (e.g., 1-5 mol%) to the biphasic mixture.

• Reaction: Heat the mixture to a suitable temperature (e.g., 80-100 °C) with vigorous stirring to ensure efficient mixing of the two phases.

• Monitoring and Work-up: Monitor the reaction progress by a suitable analytical technique (e.g., TLC or GC). Once the reaction is complete, cool the mixture, separate the organic and aqueous layers, and isolate the product from the organic phase.

Mechanism of Phase Transfer Catalysis

Caption: Simplified mechanism of phase transfer catalysis using THAB.

Conclusion

Tetrahexylammonium bromide is a highly versatile compound with significant applications in electrochemistry and as a precursor to ionic liquids and deep eutectic solvents. Its role as a supporting electrolyte, in electrodeposition, and as a phase transfer catalyst makes it a valuable tool for researchers in various scientific disciplines. The protocols provided herein offer a starting point for the exploration of THAB in these applications. Further research into the specific physicochemical properties of THAB-based systems will undoubtedly expand their utility.

References

• 1. Dynamics of Deep Eutectic Mixtures of Tetraethylammonium Halides/Ethylene Glycol Investigated with Ultrafast Infrared Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. TETRA-N-HEXYLAMMONIUM BROMIDE | 4328-13-6 [chemicalbook.com]
• 4. mdpi.com [mdpi.com]
• 5. nbinno.com [nbinno.com]
• 6. spandidos-publications.com [spandidos-publications.com]
• 7. researchgate.net [researchgate.net]
• 8. kubiak.ucsd.edu [kubiak.ucsd.edu]
• 9. scribd.com [scribd.com]
• 10. Antiproliferative and antibacterial potential of tetrahexylammonium bromide-based ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Quantitative analysis of conductivity and viscosity of ionic liquids in terms of their relaxation times - PubMed [pubmed.ncbi.nlm.nih.gov]

Tetrahexylammonium Bromide: A Versatile Cationic Surfactant and Emulsifier in Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahexylammonium (B1222370) bromide (THABr) is a quaternary ammonium (B1175870) salt that has garnered significant interest in various scientific and industrial fields.[1][2][3] Its molecular structure, featuring a positively charged nitrogen atom at the center of four hexyl chains, imparts unique amphiphilic properties, making it an effective surfactant, emulsifier, and phase transfer catalyst.[2] This document provides detailed application notes and experimental protocols for the use of THABr as a surfactant and emulsifier in research settings, with a focus on its physicochemical properties, and applications in nanoparticle synthesis, drug delivery, and molecular biology.

Physicochemical Properties

THABr is a white to off-white crystalline solid with a melting point of approximately 99-100 °C. It is soluble in many organic solvents and exhibits miscibility with water.[1][2] The key properties of THABr are summarized in the table below.

Property	Value	References
Molecular Formula	C₂₄H₅₂BrN	[4]
Molecular Weight	434.58 g/mol
Appearance	White to off-white crystalline powder	[1]
Melting Point	99-100 °C
Solubility	Miscible with water, soluble in organic solvents	[1][2]

Tetrahexylammonium Bromide as a Surfactant

The surfactant properties of tetrahexylammonium bromide and other quaternary ammonium compounds (QACs) are attributed to their amphiphilic nature. The long alkyl chains are hydrophobic, while the quaternary ammonium headgroup is hydrophilic. This structure allows them to align at interfaces, reducing surface tension and facilitating the formation of micelles and emulsions.

Critical Micelle Concentration (CMC)

The critical micelle concentration (CMC) is a fundamental characteristic of a surfactant, representing the concentration at which surfactant monomers in a solution begin to form micelles. The CMC is influenced by factors such as the length of the alkyl chain, the nature of the headgroup and counter-ion, temperature, and the presence of electrolytes. For quaternary ammonium salts, the CMC generally decreases as the length of the alkyl chain increases due to stronger hydrophobic interactions.[5]

While specific CMC data for tetrahexylammonium bromide under various conditions is not extensively documented in readily available literature, the following table provides representative CMC values for a homologous series of alkyltrimethylammonium bromide surfactants to illustrate the effect of alkyl chain length.

Surfactant	Alkyl Chain Length	CMC (mM) in Water at 25°C
Decyltrimethylammonium Bromide (DTAB)	C10	~65
Dodecyltrimethylammonium Bromide (TTAB)	C12	~15
Tetradecyltrimethylammonium Bromide (CTAB)	C14	~3.5
Hexadecyltrimethylammonium Bromide (HTAB)	C16	~0.9

Note: These values are approximate and can vary depending on the experimental method and conditions.

Applications and Experimental Protocols

Emulsion Formation for Drug Delivery

Quaternary ammonium salts like THABr can be used to formulate microemulsions and nanoemulsions for the delivery of poorly water-soluble drugs.[6] These emulsions can enhance drug solubilization, improve bioavailability, and facilitate transdermal drug delivery.

This protocol provides a general method for preparing an O/W microemulsion using a quaternary ammonium salt like THABr as the surfactant.

Materials:

• Tetrahexylammonium bromide (Surfactant)

• Co-surfactant (e.g., ethanol, isopropanol)

• Oil phase (e.g., isopropyl myristate, oleic acid)

• Aqueous phase (e.g., deionized water, buffer)

• Active Pharmaceutical Ingredient (API)

• Magnetic stirrer

• Vortex mixer

Procedure:

• Preparation of the Organic Phase: Dissolve the desired amount of the API and tetrahexylammonium bromide in the oil phase.

• Preparation of the Aqueous Phase: Dissolve the co-surfactant in the aqueous phase.

• Microemulsion Formation: While vigorously stirring the aqueous phase on a magnetic stirrer, slowly add the organic phase dropwise.

• Homogenization: Continue stirring for 30-60 minutes until a clear and transparent microemulsion is formed. The mixture can be further homogenized using a vortex mixer or sonicator if necessary.

• Characterization: Characterize the microemulsion for droplet size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. CAS 4328-13-6: Tetrahexylammonium bromide | CymitQuimica [cymitquimica.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Tetrahexylammonium bromide | C24H52BrN | CID 78026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. CA2384679A1 - Using quaternary ammonium salts for transdermal drug delivery - Google Patents [patents.google.com]

Application Notes & Protocols: Preparation of Hydrophobic Deep Eutectic Solvents (DESs) Using Tetrahexylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide for the preparation and characterization of hydrophobic Deep Eutectic Solvents (DESs) using tetrahexylammonium (B1222370) bromide (THAB) as the Hydrogen Bond Acceptor (HBA). Due to the long alkyl chains of the THAB cation, these DESs exhibit significant hydrophobicity, making them suitable for applications involving non-polar active pharmaceutical ingredients (APIs), such as enhancing solubility and use in novel drug delivery systems. While specific physicochemical data for THAB-based DESs are not widely published, this guide establishes protocols based on well-documented analogues like tetrabutylammonium (B224687) bromide (TBAB).[1][2][3] The methodologies provided herein are intended to serve as a foundational template for the synthesis, characterization, and application of this promising class of green solvents.

Introduction to Hydrophobic DESs

Deep Eutectic Solvents are systems formed from a mixture of a hydrogen bond acceptor (HBA) and a hydrogen bond donor (HBD) that result in a significant depression of the melting point.[4] Traditional DESs are often hydrophilic. However, by selecting HBAs with long alkyl chains, such as tetrahexylammonium bromide, it is possible to synthesize hydrophobic DESs (HDESs).[5][6] These solvents are immiscible with water and are excellent candidates for dissolving non-polar compounds, offering a green alternative to conventional volatile organic solvents.[4][5][6]

The properties of HDESs, such as viscosity, density, and polarity, can be tuned by carefully selecting the HBD, which is often a long-chain fatty acid or alcohol, and by adjusting the HBA:HBD molar ratio.[2] THAB-based DESs are particularly relevant to the pharmaceutical industry for solubilizing poorly water-soluble drugs and for their potential in creating novel extraction and delivery systems.[6]

General Experimental Protocol: Preparation of THAB-Based DES

This protocol details the heating and stirring method, a common and effective technique for preparing DESs.[7] The following procedure is based on the synthesis of analogous quaternary ammonium (B1175870) salt-based DESs.

Materials & Equipment

• Hydrogen Bond Acceptor (HBA): Tetrahexylammonium Bromide (THAB), >98% purity

• Hydrogen Bond Donor (HBD): e.g., Decanoic Acid (>98% purity), Lauric Acid, Menthol, or other long-chain carboxylic acids/alcohols

• Equipment:

  • Analytical balance (± 0.0001 g)

  • Glass vials with airtight caps (B75204) (e.g., 20 mL scintillation vials)

  • Magnetic stir bar

  • Heating magnetic stirrer or oil bath with controlled temperature

  • Vortex mixer (optional)

Synthesis Workflow Diagram

References

• 1. repositorio.usp.br [repositorio.usp.br]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Hydrophobic Deep Eutectic Solvents as Greener Substitutes for Conventional Extraction Media: Examples and Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Making sure you're not a bot! [mostwiedzy.pl]

Application Notes and Protocols for the Use of Tetrahexylammonium Bromide in Suzuki Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for utilizing tetrahexylammonium (B1222370) bromide as a phase-transfer catalyst in Suzuki-Miyaura cross-coupling reactions. While specific protocols for tetrahexylammonium bromide are not widely published, the following protocol is adapted from established procedures for the closely related and commonly used phase-transfer catalyst, tetrabutylammonium (B224687) bromide (TBAB). The underlying principle of employing a quaternary ammonium (B1175870) salt to facilitate biphasic reactions is applicable.

Introduction

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides or triflates, catalyzed by a palladium complex.[1] In biphasic reaction conditions, typically an aqueous inorganic base and an organic solvent, the use of a phase-transfer catalyst (PTC) such as a tetraalkylammonium salt can significantly enhance reaction rates.[2] Tetrahexylammonium bromide, a lipophilic quaternary ammonium salt, is expected to facilitate the transfer of the anionic boronate species from the aqueous phase to the organic phase where the palladium catalyst resides, thereby accelerating the transmetalation step of the catalytic cycle.

Mechanism of Phase-Transfer Catalysis in Suzuki Coupling

The catalytic cycle of a Suzuki coupling reaction involves three primary steps: oxidative addition, transmetalation, and reductive elimination.[1] The addition of a phase-transfer catalyst like tetrahexylammonium bromide primarily influences the transmetalation step in a biphasic system. The tetrahexylammonium cation (R₄N⁺) pairs with the boronate anion (ArB(OH)₃⁻), formed by the reaction of the boronic acid with the aqueous base, and transports it into the organic solvent. This increased concentration of the nucleophilic boron species in the organic phase leads to a faster and more efficient reaction.

Experimental Protocols

The following is a general protocol for a Suzuki-Miyaura cross-coupling reaction using a tetraalkylammonium bromide as a phase-transfer catalyst. This can be used as a starting point and may require optimization depending on the specific substrates.

General Reaction Setup:

Aryl Halide (1.0 mmol, 1.0 equiv) Arylboronic Acid (1.2 mmol, 1.2 equiv) Palladium Catalyst (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%) Ligand (e.g., PPh₃, 0.04 mmol, 4 mol%) Base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv) Tetrahexylammonium Bromide (1.0 mmol, 1.0 equiv) Solvent System (e.g., Toluene (B28343)/Water, 5:1 v/v, 6 mL)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aryl halide, arylboronic acid, palladium catalyst, ligand, base, and tetrahexylammonium bromide.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent system (e.g., toluene and water) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir vigorously for the required time (typically 2-24 hours).

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired biaryl compound.

Data Presentation

The following table summarizes representative quantitative data for Suzuki coupling reactions of various aryl bromides with phenylboronic acid, highlighting the effect of a phase-transfer catalyst. While this data is based on the use of tetrabutylammonium bromide (TBAB), it serves as a strong indicator of the expected performance with tetrahexylammonium bromide.

Entry	Aryl Bromide	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	PTC (equiv)	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃	Toluene/H₂O	TBAB (1)	100	4	95
2	4-Bromotoluene	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃	Toluene/H₂O	TBAB (1)	100	6	92
3	1-Bromo-4-nitrobenzene	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃	Toluene/H₂O	TBAB (1)	80	2	98
4	2-Bromopyridine	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃	Toluene/H₂O	TBAB (1)	100	8	88
5	4-Bromoanisole	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃	Toluene/H₂O	None	100	12	65

This data is representative and compiled from typical Suzuki coupling protocols. Actual yields may vary depending on the specific substrates and reaction conditions.

Visualizations

Signaling Pathway of Phase-Transfer Catalysis

The following diagram illustrates the role of tetrahexylammonium bromide in facilitating the transfer of the boronate anion from the aqueous phase to the organic phase in a Suzuki coupling reaction.

Caption: Role of Tetrahexylammonium Bromide in Suzuki Coupling.

Experimental Workflow

This diagram outlines the general experimental workflow for performing a Suzuki coupling reaction using tetrahexylammonium bromide as a phase-transfer catalyst.

Caption: Suzuki Coupling Experimental Workflow.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: Tetrahexylammonium Bromide in the Fabrication of Chemical Gas Sensors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahexylammonium (B1222370) bromide (THAB), a quaternary ammonium (B1175870) salt, serves as a critical component in the fabrication of advanced chemical gas sensors. Its primary role is as a phase transfer salt, facilitating the creation of homogenous and reproducible sensing films. This is particularly valuable in the development of optical chemical gas sensors, where uniformity of the sensing layer is paramount for reliable performance. The lipophilic nature of the tetrahexylammonium cation allows for the solubilization of ionic species, such as pH indicators, in organic polymer matrices, enabling the fabrication of sensors for a variety of gaseous analytes.

These application notes provide a comprehensive overview of the use of THAB in the fabrication of optical gas sensors, detailing its function, experimental protocols, and performance data. The information is intended to guide researchers and scientists in the development of novel sensing platforms for applications ranging from environmental monitoring to medical diagnostics.

Principle of Operation: THAB as a Phase Transfer Salt

In the context of optical gas sensors, THAB acts as a phase transfer agent to facilitate the uniform dispersion of a hydrophilic indicator dye within a hydrophobic polymer matrix. The sensing mechanism is often based on a colorimetric or fluorometric response of the indicator to a specific analyte. For instance, in a pH-based gas sensor, a pH-sensitive dye changes its optical properties in the presence of acidic or basic gases.

The tetrahexylammonium cation ([N(C₆H₁₃)₄]⁺) of THAB encapsulates the anionic dye molecules, rendering them soluble in the organic solvent used to dissolve the polymer binder. This results in a homogenous "sensing ink" that can be deposited onto a substrate to form a thin, uniform sensing film. Upon exposure to the target gas, the gas molecules diffuse into the polymer matrix and interact with the indicator dye, causing a measurable change in absorbance or fluorescence.

Applications

The primary application of THAB in chemical gas sensing lies in the fabrication of optical sensors for volatile organic compounds (VOCs) and other gaseous analytes that can induce a pH change. A notable example is the detection of gaseous acetic acid, a key analyte in monitoring food spoilage and in certain industrial processes.[1][2][3] The principles can be extended to the detection of other acidic or basic gases, such as ammonia, by selecting an appropriate pH indicator.

Experimental Protocols

I. Preparation of the Sensing Ink

This protocol is based on the formulation for an optical chemical sensor for gaseous acetic acid.[1][2][3]

Materials:

• Tetrahexylammonium bromide (THAB)

• Bromophenol blue (pH indicator dye)

• Ethyl cellulose (B213188) (polymer binder)

• 1-Butanol (B46404) (solvent)

Equipment:

• Analytical balance

• Magnetic stirrer and stir bar

• Volumetric flasks

• Syringe filters (0.45 µm)

Procedure:

• Prepare a stock solution of the polymer: Dissolve a specific amount of ethyl cellulose in 1-butanol to achieve the desired concentration. The concentration will depend on the desired viscosity for the deposition method (e.g., inkjet printing).

• Prepare a stock solution of the indicator dye: Dissolve bromophenol blue in 1-butanol.

• Prepare the sensing ink:

  • In a volumetric flask, add the required volume of the ethyl cellulose stock solution.

  • Add the appropriate amount of Tetrahexylammonium bromide and stir until fully dissolved.

  • Add the required volume of the bromophenol blue stock solution.

  • Bring the solution to the final volume with 1-butanol.

  • Stir the final solution for at least 2 hours to ensure homogeneity.

• Filter the ink: Before use, filter the sensing ink through a 0.45 µm syringe filter to remove any particulate matter that could clog the deposition equipment (e.g., inkjet printer nozzle).

II. Fabrication of the Sensor via Inkjet Printing

This protocol describes the deposition of the sensing ink onto a substrate using a materials inkjet printer.[1][2][3]

Equipment:

• Materials inkjet printer

• Substrate (e.g., surface of a light-emitting diode - LED)

• Oven or hotplate

Procedure:

• Load the ink: Fill a clean printer cartridge with the prepared sensing ink.

• Substrate preparation: Ensure the substrate surface is clean and free of contaminants. For deposition on an LED, the surface should be cleaned with a suitable solvent (e.g., isopropanol) and dried.

• Printing parameters:

  • Set the desired printing resolution and drop spacing according to the printer's specifications and the desired film thickness.

  • The number of printed layers will determine the final thickness of the sensing film and will affect the sensor's response time and sensitivity.

• Printing process:

  • Print the desired number of layers of the sensing ink onto the substrate.

  • Allow the solvent to evaporate between the printing of successive layers. This can be facilitated by gentle heating on a hotplate or in an oven at a temperature below the boiling point of the solvent.

• Post-printing treatment: After printing the final layer, dry the sensor in an oven at a moderate temperature (e.g., 60°C) to remove any residual solvent.

Data Presentation

The following table summarizes the performance characteristics of an inkjet-printed optical chemical sensor for gaseous acetic acid fabricated using a THAB-based sensing ink.

Parameter	Value	Reference
Analyte	Gaseous Acetic Acid	[1][2][3]
Sensing Chemistry	Bromophenol blue, Tetrahexylammonium bromide, Ethyl cellulose in 1-butanol	[1][2][3]
Fabrication Method	Inkjet Printing	[1][2][3]
Reproducibility (RSD, n=10)	5.5%	[1][2][3][4]
Reproducibility (Drop-casted, RSD, n=10)	68.0%	[1][2][3][4]
Limit of Detection (for a similar system)	0.03 ppm	[2]

Visualizations

Caption: Experimental workflow for the fabrication of an optical gas sensor.

Caption: Signaling pathway of the THAB-based optical gas sensor.

References

• 1. Inkjet printed LED based pH chemical sensor for gas sensing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. doras.dcu.ie [doras.dcu.ie]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Tetrahexylammonium Bromide in Antibacterial and Antiproliferative Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the demonstrated antibacterial and emerging antiproliferative applications of tetrahexylammonium (B1222370) bromide. Detailed protocols for foundational assays are provided to facilitate further research and development of this quaternary ammonium (B1175870) compound as a potential therapeutic agent.

Antibacterial Applications

Tetrahexylammonium bromide has shown promise as an antibacterial agent, exhibiting activity against both Gram-positive and Gram-negative bacteria. Its mechanism of action is primarily attributed to the disruption of bacterial cell membrane integrity, a characteristic feature of quaternary ammonium compounds (QACs). The positively charged quaternary nitrogen atom interacts with the negatively charged components of the bacterial cell membrane, leading to increased permeability, leakage of intracellular contents, and ultimately cell lysis.

Quantitative Antibacterial Data

The following table summarizes the reported zones of inhibition for tetrahexylammonium bromide against various bacterial strains.

Bacterial Strain	Gram Type	Zone of Inhibition (mm)
Staphylococcus aureus	Gram-positive	10 - 12.75[1]
Streptococcus pneumoniae	Gram-positive	Moderate activity reported
Enterococcus faecalis	Gram-positive	Activity at high concentrations
Haemophilus influenzae	Gram-negative	11 - 13[1]
Proteus mirabilis	Gram-negative	9.85 - 10.75
Pseudomonas aeruginosa	Gram-negative	8.75 - 11
Klebsiella pneumoniae	Gram-negative	Lower activity reported
Escherichia coli	Gram-negative	Lower activity reported
Salmonella typhimurium	Gram-negative	Lower activity reported

Note: The original study mentions five tested concentrations, with the highest concentrations showing the most pronounced effects for some strains.

Experimental Protocols

This protocol outlines the disk diffusion method to assess the antibacterial activity of tetrahexylammonium bromide.

Fig. 1: Workflow for Disk Diffusion Assay.

Materials:

• Tetrahexylammonium bromide

• Sterile paper disks (6 mm diameter)

• Mueller-Hinton Agar (MHA) plates

• Bacterial strains (e.g., S. aureus, H. influenzae)

• Sterile saline (0.85% NaCl)

• McFarland turbidity standards (0.5)

• Sterile swabs, forceps, and pipettes

• Incubator (37°C)

• Calipers or a ruler

Protocol:

• Preparation of Tetrahexylammonium Bromide Disks:

  • Prepare stock solutions of tetrahexylammonium bromide in a suitable solvent (e.g., sterile deionized water or DMSO).

  • Prepare serial dilutions to obtain the desired concentrations for testing.

  • Impregnate sterile paper disks with a defined volume (e.g., 20 µL) of each tetrahexylammonium bromide solution and allow them to dry under sterile conditions.

• Inoculum Preparation:

  • Aseptically pick a few colonies of the test bacterium from a fresh agar plate.

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Inoculation of MHA Plates:

  • Dip a sterile swab into the standardized bacterial suspension and remove excess liquid by pressing the swab against the inside of the tube.

  • Evenly streak the swab over the entire surface of an MHA plate to create a uniform lawn of bacteria.

• Disk Placement and Incubation:

  • Using sterile forceps, place the impregnated disks onto the surface of the inoculated MHA plate. Ensure firm contact with the agar.

  • Include a positive control (disk with a known antibiotic) and a negative control (disk with solvent only).

  • Invert the plates and incubate at 37°C for 18-24 hours.

• Data Analysis:

  • After incubation, measure the diameter of the zone of inhibition (the clear area around the disk where bacterial growth is inhibited) in millimeters (mm).

This colorimetric assay is used to quantify the respiratory activity of bacteria as an indicator of viability.

Materials:

• Tetrahexylammonium bromide

• Bacterial strains

• Nutrient broth

• 2,3,5-Triphenyltetrazolium chloride (TTC) solution (e.g., 0.5% w/v, sterile)

• 96-well microtiter plates

• Spectrophotometer (plate reader)

Protocol:

• Bacterial Culture and Treatment:

  • Grow the bacterial strains in nutrient broth to the mid-logarithmic phase.

  • In a 96-well plate, add a standardized bacterial suspension to each well.

  • Add different concentrations of tetrahexylammonium bromide to the wells. Include a positive control (no treatment) and a negative control (broth only).

• Incubation and TTC Addition:

  • Incubate the plate at 37°C for a predetermined period (e.g., 2-4 hours).

  • Add TTC solution to each well (e.g., 10 µL of 0.5% TTC).

• Color Development and Measurement:

  • Incubate the plate for an additional 1-2 hours at 37°C to allow for the reduction of TTC to red formazan (B1609692) by viable bacteria.

  • Measure the absorbance at a wavelength of 490 nm using a microplate reader.

• Data Analysis:

  • The intensity of the red color is proportional to the number of viable bacteria. Calculate the percentage of viability compared to the untreated control.

Antiproliferative Applications

Tetrahexylammonium bromide has demonstrated moderate antiproliferative activity against the human colon cancer cell line, Caco-2.[1][2] At a concentration of 10 mM, a significant reduction in cell proliferation was observed.[1][2] Furthermore, the compound has been noted to have a positive effect on inhibiting tumor cell aggregation in 3D culture systems.[2]

Quantitative Antiproliferative Data

Cell Line	Assay	Concentration	Result
Caco-2 (human colon cancer)	MTT Assay	10 mM	Moderate antiproliferative activity[1][2]
Caco-2 (3D culture)	Not specified	Not specified	Inhibition of tumor cell aggregation[2]

Experimental Protocols

The MTT assay is a colorimetric method to assess cell metabolic activity, which is indicative of cell viability and proliferation.

Fig. 2: Workflow for MTT Assay.

Materials:

• Tetrahexylammonium bromide

• Caco-2 cell line

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Protocol:

• Cell Seeding:

  • Harvest and count Caco-2 cells.

  • Seed the cells into a 96-well plate at a density of approximately 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of tetrahexylammonium bromide in complete culture medium.

  • Remove the old medium from the wells and add the medium containing different concentrations of the compound. Include untreated control wells.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the treatment period, add 20 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization and Absorbance Reading:

  • Carefully remove the medium containing MTT.

  • Add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate to ensure complete dissolution.

  • Measure the absorbance at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

The Alamar Blue assay is a fluorescent/colorimetric assay that uses the reduction of resazurin (B115843) to the fluorescent resorufin (B1680543) by metabolically active cells.

Materials:

• Tetrahexylammonium bromide

• Caco-2 cell line

• Complete cell culture medium

• 96-well cell culture plates

• Alamar Blue (Resazurin) reagent

• CO₂ incubator (37°C, 5% CO₂)

• Fluorometer or spectrophotometer

Protocol:

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 of the MTT assay protocol to seed and treat the cells with tetrahexylammonium bromide.

• Alamar Blue Addition and Incubation:

  • After the treatment period, add Alamar Blue reagent to each well, typically 10% of the culture volume.

  • Incubate the plate for 1-4 hours at 37°C.

• Fluorescence/Absorbance Measurement:

  • Measure the fluorescence with an excitation wavelength of ~560 nm and an emission wavelength of ~590 nm.

  • Alternatively, measure the absorbance at 570 nm and 600 nm.

• Data Analysis:

  • Calculate the percentage of cell viability based on the fluorescence or absorbance readings compared to the untreated control.

Proposed Mechanisms of Action

Antibacterial Mechanism

The primary antibacterial mechanism of tetrahexylammonium bromide, as a QAC, is the disruption of the bacterial cell membrane.

Fig. 3: Proposed Antibacterial Mechanism.

Potential Antiproliferative Signaling Pathway

The precise signaling pathway for the antiproliferative effects of tetrahexylammonium bromide in Caco-2 cells has not been fully elucidated. However, based on studies of other QACs, a possible mechanism could involve the induction of apoptosis through caspase activation. Further research is required to confirm this pathway for tetrahexylammonium bromide.

Fig. 4: Hypothetical Antiproliferative Pathway.

Future Directions

The existing data suggests that tetrahexylammonium bromide is a compound of interest for further investigation as both an antibacterial and an antiproliferative agent. Future studies should focus on:

• Determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) against a broader range of clinically relevant bacteria.

• Elucidating the specific signaling pathways involved in its antiproliferative effects on various cancer cell lines.

• Investigating the in vivo efficacy and toxicity of tetrahexylammonium bromide in animal models.

• Optimizing the formulation to enhance its therapeutic index.

These application notes and protocols are intended to serve as a starting point for researchers to explore the potential of tetrahexylammonium bromide in drug development.

References

• 1. Biological Activity of Quaternary Ammonium Salts and Their Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Tetrahexylammonium Bromide (THABr) for In Vitro Studies

This guide provides researchers, scientists, and drug development professionals with detailed instructions and troubleshooting advice for dissolving and using tetrahexylammonium (B1222370) bromide (THABr) in in vitro experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving Tetrahexylammonium Bromide (THABr) for in vitro studies?

For most cell-based assays, Dimethyl Sulfoxide (DMSO) is the recommended solvent. A study involving human colon cancer Caco-2 cells successfully used DMSO to prepare THABr solutions for cytotoxicity assays[1]. It is soluble in other organic solvents, but DMSO is widely used and compatible with most cell culture protocols at low final concentrations[2][3].

Q2: What is the maximum concentration for a THABr stock solution in DMSO?

A stock solution of up to 100 mg/mL (approximately 230 mM) can be prepared in DMSO[3]. Achieving this concentration may require sonication to ensure complete dissolution[3].

Q3: Can I dissolve THABr directly in aqueous buffers like PBS or cell culture media?

Direct dissolution in aqueous solutions is not recommended for high concentrations. THABr is described as being less soluble in water due to its long hydrophobic alkyl chains[2]. While one source notes it as "miscible" with water, preparing a concentrated stock in an organic solvent like DMSO is the standard and more reliable method for in vitro applications to avoid precipitation issues upon dilution[4].

Q4: What are the critical handling and storage precautions for THABr and its stock solution?

THABr powder is described as a white to off-white, hygroscopic crystalline powder[4]. Therefore, it should be stored in a tightly sealed container in a dry environment. DMSO is also hygroscopic, so using a fresh, anhydrous grade of DMSO is critical for preparing stock solutions[3]. Prepared stock solutions in DMSO can be stored at -20°C for one year or -80°C for up to two years[3].

Solubility Data

The following table summarizes the solubility of Tetrahexylammonium Bromide in common laboratory solvents.

Solvent	Concentration / Solubility	Notes	Source(s)
DMSO	100 mg/mL (230.10 mM)	Requires sonication for complete dissolution. Use of newly opened, non-hygroscopic DMSO is recommended.	[3]
Methanol	Soluble (solution is "almost transparent")	Can be used as a solvent, but compatibility with the specific in vitro system must be verified.	[5]
Water	"Miscible" but also noted as "less soluble"	Direct dissolution is not recommended for preparing concentrated stocks for cell culture due to its hydrophobic nature.	[2][4]

Detailed Experimental Protocol: Preparing THABr for Cell Culture

This protocol provides a step-by-step method for preparing a 100 mM stock solution of THABr in DMSO and diluting it to a final concentration for treating cells in culture.

Materials:

• Tetrahexylammonium bromide (THABr) powder (MW: 434.58 g/mol )[2]

• Anhydrous, sterile DMSO

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Bath sonicator

• Sterile 0.22 µm syringe filter

• Sterile cell culture medium, pre-warmed to 37°C

Procedure:

• Calculate Mass for Stock Solution:

  • To prepare 1 mL of a 100 mM (0.1 M) stock solution:

  • Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

  • Mass (mg) = 100 mmol/L × 0.001 L × 434.58 g/mol × 1000 mg/g = 43.46 mg

• Dissolution of THABr:

  • Under sterile conditions (e.g., in a laminar flow hood), accurately weigh 43.46 mg of THABr powder and place it into a sterile vial.

  • Add 1 mL of anhydrous, sterile DMSO to the vial.

  • Cap the vial tightly and vortex thoroughly for 1-2 minutes.

  • If the solid is not fully dissolved, place the vial in a bath sonicator and sonicate for 10-15 minutes, or until the solution is clear[3].

• Sterilization and Storage:

  • To ensure sterility, filter the 100 mM stock solution through a 0.22 µm syringe filter into a new sterile tube.

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C[3].

• Preparation of Working Solution:

  • Thaw an aliquot of the stock solution at room temperature.

  • Pre-warm the required volume of cell culture medium to 37°C.

  • Perform serial dilutions if necessary. To prepare a final concentration of 100 µM in the culture well, you would perform a 1:1000 dilution.

  • Crucial Step: Add the THABr stock solution dropwise into the pre-warmed medium while gently vortexing or swirling the medium. This rapid mixing is essential to prevent localized high concentrations that can cause the compound to precipitate.

  • Ensure the final concentration of DMSO in the culture medium is non-toxic to your cells (typically ≤0.5%, and often kept at or below 0.1%)[1].

Troubleshooting Guide

Q1: My THABr powder won't fully dissolve in DMSO, or the stock solution appears cloudy.

• Cause A: Water Contamination. DMSO is highly hygroscopic and can absorb moisture from the air, which reduces its solvating power for hydrophobic compounds.

  • Solution: Always use a new, unopened bottle of anhydrous (≤0.02% water) DMSO or a properly stored bottle from a desiccator[3].

• Cause B: Insufficient Energy. The dissolution may be slow at room temperature.

  • Solution: After initial vortexing, use a bath sonicator for 10-20 minutes to aid dissolution[3]. Gentle warming to 37°C can also help, but avoid high temperatures.

Q2: A white precipitate or cloudiness appeared as soon as I added my DMSO stock to the cell culture medium.

• Cause: Poor Aqueous Solubility. This is the most common issue. THABr has long hydrocarbon chains, making it poorly soluble in aqueous environments like cell culture media[2]. Adding a highly concentrated DMSO stock directly to the medium causes the compound to "crash out" of solution.

  • Solution 1: Improve Mixing Technique. Add the stock solution very slowly, drop-by-drop, into the vortex of the culture medium. This ensures immediate dispersion and avoids localized over-saturation.

  • Solution 2: Pre-warm the Medium. Ensure your cell culture medium is pre-warmed to 37°C. Solubility is generally higher at warmer temperatures[6].

  • Solution 3: Reduce Final Concentration. You may be exceeding the solubility limit of THABr in your final culture medium. Try working with a lower final concentration.

  • Solution 4: Lower Stock Concentration. If the problem persists, remake the stock solution at a lower concentration (e.g., 10 mM) in DMSO. This will increase the volume of stock added but will lower the dramatic solvent shift upon dilution.

Q3: My cells are dying or behaving abnormally, even in the vehicle control group.

• Cause: DMSO Toxicity. Although widely used, DMSO can be toxic to cells, especially at concentrations above 0.5%. Some sensitive cell lines may show stress at concentrations as low as 0.1%.

  • Solution: Prepare a vehicle control with the highest concentration of DMSO used in your experiment. If you observe toxicity, reduce the final DMSO concentration in all experimental conditions. This may require adjusting your stock concentration. A study using THABr on Caco-2 cells successfully used a vehicle control of 0.1% DMSO[1].

Visualizations

The following diagrams illustrate the key processes for preparing and troubleshooting THABr solutions.

Caption: Experimental workflow for preparing THABr solutions.

Caption: Troubleshooting guide for THABr precipitation issues.

References

• 1. Antiproliferative and antibacterial potential of tetrahexylammonium bromide-based ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CAS 4328-13-6: Tetrahexylammonium bromide | CymitQuimica [cymitquimica.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. Tetrahexylammonium Bromide 4328-13-6 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 6. 細胞培養でよく見られる問題：沈殿物 [sigmaaldrich.com]

Technical Support Center: Overcoming Emulsion Challenges with Tetrahexylammonium Bromide

For researchers, scientists, and drug development professionals utilizing tetrahexylammonium (B1222370) bromide (THABr), this technical support center provides essential guidance on troubleshooting common emulsion problems. Tetrahexylammonium bromide is a cationic surfactant and phase transfer catalyst valued for its role in various industrial and biomedical applications.[1][2] This guide offers practical solutions in a question-and-answer format, detailed experimental protocols, and data presented for easy interpretation.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses specific issues that may arise during the formulation and handling of emulsions stabilized with tetrahexylammonium bromide.

Q1: My emulsion is separating into distinct layers shortly after preparation. What is causing this instability and how can I fix it?

A1: Rapid separation, or coalescence, is a common sign of emulsion instability. Several factors could be at play:

• Insufficient Homogenization: The energy input during emulsification may not be adequate to reduce the droplet size of the dispersed phase effectively.

• Inappropriate Concentration of Tetrahexylammonium Bromide: Too low a concentration of THABr may not provide sufficient coverage of the oil-water interface, leading to droplet coalescence. Conversely, an excessively high concentration can sometimes lead to instability.

• Incorrect Phase Volume Ratio: The ratio of the oil phase to the aqueous phase can significantly impact emulsion stability.

Troubleshooting Steps:

• Increase Homogenization Energy:

  • Increase the speed or duration of your homogenization process (e.g., high-shear mixer, sonicator).

  • Consider using a high-pressure homogenizer for smaller, more uniform droplet sizes.

• Optimize THABr Concentration:

  • Systematically vary the concentration of THABr in your formulation. Start with a low concentration and gradually increase it, observing the impact on stability.

• Adjust Phase Volume Ratio:

  • Experiment with different oil-to-water ratios to find the optimal balance for your specific system.

Q2: I'm observing a thick layer of cream at the top of my oil-in-water emulsion. What is creaming and how can I prevent it?

A2: Creaming is the upward movement of dispersed droplets due to density differences between the oil and aqueous phases. It is a form of gravitational separation but does not necessarily involve droplet coalescence.

Preventative Measures:

• Reduce Droplet Size: Smaller droplets are less affected by gravity. Enhanced homogenization can mitigate creaming.

• Increase Continuous Phase Viscosity: Adding a viscosity-modifying agent (thickener) to the continuous (aqueous) phase can slow down the movement of droplets.

• Match Phase Densities: If possible, adjusting the density of either the oil or aqueous phase to be more similar can reduce the driving force for creaming.

Q3: My emulsion has suddenly changed from an oil-in-water (O/W) to a water-in-oil (W/O) type. What is phase inversion and why did it happen?

A3: Phase inversion is the phenomenon where the dispersed phase becomes the continuous phase and vice-versa. For emulsions stabilized by tetrahexylammonium bromide, this can be triggered by:

• Changes in Phase Volume Ratio: Exceeding a critical concentration of the dispersed phase can force it to become the continuous phase.

• Temperature Fluctuations: Temperature can affect the solubility and interfacial behavior of THABr, potentially leading to inversion.

• Electrolyte Concentration: The addition of salts to the aqueous phase can influence the stability and type of emulsion formed.

Solutions:

• Control Phase Ratios: Carefully control the proportions of your oil and water phases.

• Maintain Consistent Temperature: Ensure your experimental conditions, including temperature, are stable and reproducible.

• Monitor Ionic Strength: Be mindful of the concentration of any salts or buffers in your aqueous phase.

Quantitative Data Summary

The following tables provide illustrative data on how various parameters can influence the properties of an emulsion stabilized with a long-chain quaternary ammonium (B1175870) salt like tetrahexylammonium bromide. Note: This data is for illustrative purposes to demonstrate expected trends and may not represent actual experimental results for THABr.

Table 1: Effect of Tetrahexylammonium Bromide Concentration on Emulsion Properties

THABr Concentration (% w/w)	Mean Droplet Size (nm)	Zeta Potential (mV)	Stability after 24h
0.1	850	+25	Phase Separation
0.5	450	+45	Slight Creaming
1.0	250	+60	Stable
2.0	275	+62	Stable

Table 2: Influence of Homogenization Time on Droplet Size and Stability

Homogenization Time (minutes)	Mean Droplet Size (nm)	Polydispersity Index (PDI)	Stability after 24h
1	1200	0.8	Coalescence
5	400	0.4	Slight Creaming
10	250	0.2	Stable
15	240	0.2	Stable

Experimental Protocols

Protocol 1: Preparation of an Oil-in-Water (O/W) Emulsion with Tetrahexylammonium Bromide

Objective: To prepare a stable O/W emulsion using THABr as the emulsifying agent.

Materials:

• Tetrahexylammonium bromide (THABr)

• Oil Phase (e.g., medium-chain triglycerides, mineral oil)

• Deionized Water (Aqueous Phase)

• High-shear homogenizer

Procedure:

• Prepare the Aqueous Phase: Dissolve the desired concentration of THABr (e.g., 1% w/w) in deionized water with gentle stirring.

• Prepare the Oil Phase: Measure the desired volume of the oil phase.

• Pre-emulsification: Slowly add the oil phase to the aqueous phase while stirring at a moderate speed with a magnetic stirrer.

• Homogenization: Subject the pre-emulsion to high-shear homogenization at a specified speed (e.g., 10,000 rpm) for a set duration (e.g., 10 minutes).

• Cooling: If any heat was generated during homogenization, allow the emulsion to cool to room temperature.

• Characterization: Analyze the emulsion for droplet size, zeta potential, and stability.

Protocol 2: Characterization of Emulsion Properties

Objective: To assess the physical properties of the prepared emulsion.

1. Droplet Size and Polydispersity Index (PDI) Analysis:

• Technique: Dynamic Light Scattering (DLS).

• Procedure:

  • Dilute a small sample of the emulsion with deionized water to an appropriate concentration for DLS analysis.

  • Place the diluted sample in a cuvette and insert it into the DLS instrument.

  • Measure the particle size distribution and record the mean droplet size and PDI. A lower PDI indicates a more uniform droplet size distribution.

2. Zeta Potential Measurement:

• Technique: Electrophoretic Light Scattering.

• Procedure:

  • Dilute the emulsion sample with an appropriate buffer or deionized water.

  • Inject the sample into the measurement cell of the zeta potential analyzer.

  • Apply an electric field and measure the electrophoretic mobility of the droplets to determine the zeta potential. For emulsions stabilized by the cationic THABr, a high positive zeta potential (typically > +30 mV) is indicative of good stability due to electrostatic repulsion.

3. Stability Assessment:

• Procedure:

  • Transfer the emulsion to a sealed, transparent container.

  • Store at controlled temperature and humidity.

  • Visually inspect for signs of instability (creaming, coalescence, phase separation) at regular intervals (e.g., 1, 24, 48 hours, and weekly).

  • Quantify any creaming by measuring the height of the cream layer relative to the total height of the emulsion.

Visualizations

Caption: A flowchart for troubleshooting common emulsion instability issues.

Caption: Electrostatic repulsion between oil droplets stabilized by cationic THABr.

Caption: A typical workflow for preparing and analyzing emulsions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Tetrahexylammonium bromide_TargetMol [targetmol.com]

Technical Support Center: Optimizing Tetrahexylammonium Bromide (THAB) Concentration

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals using tetrahexylammonium (B1222370) bromide (THAB) as a phase-transfer catalyst.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of tetrahexylammonium bromide (THAB) in a reaction?

Tetrahexylammonium bromide (THAB) is a quaternary ammonium (B1175870) salt that primarily functions as a phase-transfer catalyst (PTC).[1][2][3] Its structure, featuring a positively charged nitrogen center surrounded by long alkyl (hexyl) chains, allows it to transport reactant anions from an aqueous or solid phase into an organic phase where the reaction occurs.[4][5] This overcomes the mutual insolubility of the reactants, leading to faster reaction rates, milder reaction conditions, and often, higher yields.[1][6]

Q2: Why is the concentration of THAB a critical parameter to optimize?

The concentration of THAB directly influences the reaction rate and efficiency.

• Too Low: An insufficient amount of catalyst results in a slow or incomplete transfer of the reactant anion into the organic phase, leading to a slow reaction rate and low product yield.

• Too High: An excessive concentration does not necessarily increase the reaction rate and can lead to several problems. These include the formation of stable emulsions that complicate product isolation, interference with product purification, and increased cost. In some cases, a very high concentration can alter the polarity of the organic phase, which might negatively affect the reaction.

Q3: What is a typical starting concentration range for THAB in a reaction?

A general starting point for THAB concentration is typically between 1-10 mol% relative to the limiting reactant. For initial screening experiments, a concentration of 5 mol% is often a reasonable choice. The optimal amount is highly dependent on the specific reaction, substrates, solvents, and temperature.

Q4: How does the structure of THAB make it an effective phase-transfer catalyst?

THAB's effectiveness stems from its amphipathic nature. The four long hexyl chains create a lipophilic (oil-loving) exterior, which makes the molecule soluble in organic solvents.[2][4] The central quaternary ammonium cation can form an ion pair with a reactant anion (e.g., hydroxide, cyanide) from the aqueous phase. This lipophilic ion pair is then able to migrate across the phase boundary into the organic solvent, delivering the "naked" and highly reactive anion to the substrate.[5]

Troubleshooting Guide

Problem / Observation	Potential Cause	Recommended Solution
Slow or Incomplete Reaction	Insufficient THAB concentration.	Increase THAB concentration incrementally (e.g., from 2 mol% to 5 mol%, then 10 mol%). Monitor the reaction progress at each concentration.
Poor stirring/agitation.	Increase the stirring rate. Efficient mixing is crucial to maximize the interfacial area between the aqueous and organic phases, which facilitates the transfer of the catalyst.[5]
Low reaction temperature.	Gradually increase the reaction temperature, while ensuring the stability of reactants and the catalyst.
Formation of a Stable Emulsion During Workup	THAB concentration is too high.	Reduce the THAB concentration in subsequent experiments. To resolve the current emulsion, try adding a saturated brine solution or a small amount of a different organic solvent to break the emulsion.
Low Product Yield Despite Complete Reactant Consumption	Side reactions or product degradation.	An excess of catalyst might promote unwanted side reactions. Try reducing the THAB concentration. Also, verify that the reaction temperature is not too high.
Catalyst decomposition.	Quaternary ammonium salts can decompose at high temperatures, especially in the presence of a strong base.[7] If the reaction requires high heat, consider a more thermally stable catalyst or run the reaction at a lower temperature for a longer duration.
Difficulty in Reproducing Results	Inconsistent catalyst concentration or quality.	Ensure accurate weighing and addition of THAB. Use a catalyst from a reliable source with a specified purity.
Variable water content in the reaction.	The amount of water can affect the hydration state and reactivity of the anion.[5] Using saturated aqueous solutions can help maintain consistency.

Data Presentation

Impact of THAB Concentration on a Hypothetical Nucleophilic Substitution

The following table illustrates the potential effects of varying THAB concentration on a representative phase-transfer catalyzed reaction (e.g., the reaction of 1-bromooctane (B94149) with aqueous sodium cyanide).

THAB Concentration (mol%)	Reaction Time (hours)	Product Yield (%)	Purity (%)	Observations
0	24	< 5	> 95	Negligible reaction at the interface.
1	12	65	98	Reaction proceeds, but slowly.
2.5	6	88	98	Significant rate increase and good yield.
5	4	95	97	Optimal performance observed.
10	4	96	95	No significant improvement in yield or time; slight increase in byproducts.
15	4	96	92	Emulsion formed during workup, making separation difficult. Purity decreased.

Experimental Protocols

Protocol 1: General Procedure for Optimizing THAB Concentration

This protocol outlines a systematic approach to determine the optimal catalyst loading for a generic liquid-liquid phase-transfer catalysis reaction.

1. Materials:

• Organic substrate (e.g., alkyl halide)

• Organic solvent (e.g., toluene, dichloromethane)

• Aqueous reactant solution (e.g., 50% w/w NaOH, 30% w/w KCN)

• Tetrahexylammonium bromide (THAB)

• Internal standard (for analytical monitoring)

2. Setup:

• Set up a series of identical reaction flasks (e.g., 5 flasks for testing 1, 2.5, 5, 7.5, and 10 mol% THAB).

• Each flask should be equipped with a magnetic stirrer and a reflux condenser (if heating is required).

• Charge each flask with the organic substrate, organic solvent, and internal standard.

3. Procedure:

• To each flask, add the aqueous reactant solution.

• Weigh the required amount of THAB for each desired mol% and add it to the respective flask.

• Begin vigorous stirring (e.g., >500 RPM) to ensure good mixing of the two phases.

• Heat the reactions to the desired temperature.

• Monitor the reaction progress over time by taking small aliquots from the organic layer. Analyze the aliquots using a suitable technique (e.g., GC, HPLC, TLC) to determine the consumption of starting material and the formation of the product.

• Continue monitoring until the reaction in the most efficient flask appears to be complete.

4. Analysis:

• Once the reactions are complete, quench them appropriately (e.g., by adding cold water).

• Perform a standard workup procedure (e.g., separate the layers, wash the organic phase, dry with MgSO₄, and concentrate).

• Analyze the final product yield and purity for each reaction.

• Plot the product yield versus THAB concentration to identify the optimal catalyst loading that provides the best balance of reaction rate, yield, and purity.

Visualizations

Mechanism of Phase-Transfer Catalysis

References

• 1. thetruthlabs.com [thetruthlabs.com]
• 2. chemimpex.com [chemimpex.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. CAS 4328-13-6: Tetrahexylammonium bromide | CymitQuimica [cymitquimica.com]
• 5. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 6. biomedres.us [biomedres.us]
• 7. macmillan.princeton.edu [macmillan.princeton.edu]

Technical Support Center: Stability and Degradation of Tetrahexylammonium Bromide in Solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tetrahexylammonium (B1222370) bromide (THAB). The information addresses common stability and degradation issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for tetrahexylammonium bromide (THAB)?

A1: The primary degradation pathway for tetrahexylammonium bromide (THAB) and other quaternary ammonium (B1175870) salts is Hofmann elimination. This reaction typically occurs under basic conditions and involves the removal of a beta-hydrogen, leading to the formation of a tertiary amine (trihexylamine) and an alkene (1-hexene). Another potential degradation pathway is nucleophilic substitution, where a nucleophile replaces one of the hexyl groups.

Q2: What are the expected degradation products of THAB?

A2: The main degradation products from the Hofmann elimination of THAB are trihexylamine (B47920) and 1-hexene.[1][2][3][4] Under certain conditions, other isomers of hexene may also be formed. If nucleophilic substitution occurs, the product will depend on the attacking nucleophile.

Q3: How does temperature affect the stability of THAB in solution?

A3: Increased temperature generally accelerates the degradation of THAB, particularly through the Hofmann elimination pathway, which is thermally activated.[1][3] The rate of degradation is dependent on the solvent and the presence of any basic species. For long-term storage of stock solutions, it is recommended to store them at low temperatures, such as -20°C or -80°C, to minimize degradation.

Q4: What is the effect of pH on the stability of THAB solutions?

A4: THAB is more susceptible to degradation under basic (high pH) conditions due to the promotion of the Hofmann elimination reaction.[5] In acidic or neutral aqueous solutions, THAB is generally more stable. However, the presence of strong acids at high temperatures can also lead to degradation over time.

Q5: Which solvents are recommended for preparing and storing THAB solutions?

A5: The choice of solvent can significantly impact the stability of THAB. Protic solvents like alcohols can participate in reactions, while aprotic polar solvents are often more suitable. For long-term storage, preparing solutions in high-purity aprotic solvents and storing them at low temperatures is advisable. It is crucial to use dry solvents, as water can facilitate degradation, especially at elevated temperatures.

Troubleshooting Guides

Issue 1: Unexpected reaction byproducts or low yield.

Possible Cause	Troubleshooting Steps
Degradation of THAB due to basic reaction conditions.	Monitor the pH of your reaction mixture. If possible, use a less basic alternative or add the base at a lower temperature. Consider using a buffered solution to maintain a stable pH.
Thermal degradation of THAB at elevated reaction temperatures.	If the reaction allows, perform it at a lower temperature. If high temperatures are necessary, minimize the reaction time. Use fresh THAB solutions for each experiment to avoid using partially degraded material.
Incompatibility with other reagents.	THAB is incompatible with strong oxidizing agents.[6] Avoid using THAB in the presence of reagents like permanganates, dichromates, or peroxides unless the reaction is specifically designed for this.
Solvent-mediated degradation.	Ensure the use of high-purity, dry solvents. If using protic solvents like alcohols, consider the possibility of them acting as nucleophiles or bases, especially at higher temperatures. Evaluate the stability of THAB in the chosen solvent under the reaction conditions by running a blank experiment.

Issue 2: Inconsistent results between experiments.

Possible Cause	Troubleshooting Steps
Use of aged or improperly stored THAB stock solutions.	Prepare fresh stock solutions of THAB frequently. Store stock solutions in tightly sealed containers, protected from light, at low temperatures (-20°C or -80°C).
Variability in the purity of THAB.	Use high-purity THAB (≥98%). If purity is a concern, consider purifying the THAB before use.
Contamination of the solution.	Ensure all glassware is thoroughly cleaned and dried. Use high-purity solvents and reagents to prepare solutions.

Quantitative Data on Stability of Analogous Quaternary Ammonium Salts

Table 1: Thermal Decomposition Data for Tetrabutylammonium (B224687) Bromide (TBAB) in the Solid State

Parameter	Value	Conditions
Melting Point	~102-105 °C	-
Onset of Decomposition (TGA)	~250-300 °C	Inert Atmosphere

Note: This data is for tetrabutylammonium bromide and should be used as an estimation for tetrahexylammonium bromide. The longer alkyl chains in THAB may influence its thermal stability.

Experimental Protocols

Protocol 1: Determination of Thermal Stability by Thermogravimetric Analysis (TGA)

This protocol outlines a general procedure for assessing the thermal stability of THAB in the solid state.

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: Place 5-10 mg of dry, high-purity THAB into an alumina (B75360) or platinum TGA pan.

• Experimental Conditions:

  • Atmosphere: High-purity nitrogen or argon at a flow rate of 20-50 mL/min.

  • Heating Rate: A standard heating rate is 10 °C/min.

  • Temperature Range: Start from ambient temperature (e.g., 25 °C) and heat to a temperature above the expected decomposition point (e.g., 400 °C).

• Data Analysis:

  • Plot the mass of the sample as a function of temperature.

  • The onset of decomposition is typically determined as the temperature at which a significant mass loss begins.

  • The peak of the first derivative of the TGA curve (DTG curve) indicates the temperature of the maximum rate of decomposition.

Protocol 2: Monitoring THAB Degradation in Solution by HPLC

This protocol provides a general method for monitoring the degradation of THAB in a solvent over time.

• Instrumentation: A High-Performance Liquid Chromatography (HPLC) system equipped with a suitable detector (e.g., Evaporative Light Scattering Detector - ELSD, or a UV detector if a chromophoric counter-ion is used).

• Sample Preparation:

  • Prepare a stock solution of THAB in the solvent of interest at a known concentration.

  • Divide the solution into several aliquots in sealed vials.

  • Store the vials under the desired stress conditions (e.g., a specific temperature).

• HPLC Method:

  • Column: A suitable reversed-phase column (e.g., C18).

  • Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile (B52724) or methanol) and an aqueous buffer (e.g., ammonium acetate). The exact composition will need to be optimized.

  • Flow Rate: Typically 1.0 mL/min.

  • Injection Volume: 10-20 µL.

  • Detection: ELSD is suitable for detecting the non-chromophoric THAB cation.

• Data Collection and Analysis:

  • At specified time intervals, remove an aliquot from the stressed condition, cool it to room temperature, and inject it into the HPLC system.

  • Monitor the peak area of the THAB peak over time. A decrease in the peak area indicates degradation.

  • If standards are available, the formation of degradation products (e.g., trihexylamine) can also be monitored.

  • Plot the concentration of THAB versus time to determine the degradation kinetics.

Visualizations

Caption: Primary degradation pathway of Tetrahexylammonium Bromide.

Caption: Troubleshooting workflow for THAB-related experiments.

References

• 1. Hofmann elimination - Wikipedia [en.wikipedia.org]
• 2. Hofmann Elimination Reaction | Definition, Mechanism & Applications [allen.in]
• 3. Ch22: Hofmann elimination [chem.ucalgary.ca]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Regeneration and Recycling of Tetrahexylammonium Bromide (THAB) Catalyst

This technical support center provides guidance for researchers, scientists, and drug development professionals on the effective regeneration and recycling of Tetrahexylammonium (B1222370) Bromide (THAB), a widely used phase-transfer catalyst. By implementing appropriate recycling protocols, laboratories can reduce costs, minimize chemical waste, and contribute to more sustainable chemical practices.

Frequently Asked Questions (FAQs)

Q1: Why should I consider regenerating and recycling my Tetrahexylammonium Bromide (THAB) catalyst?

A1: Regenerating and recycling THAB offers several key benefits. It leads to significant cost savings by reducing the need to purchase fresh catalyst for subsequent reactions. Environmentally, it minimizes the generation of chemical waste, aligning with the principles of green chemistry. From a process perspective, it can ensure a consistent supply of catalyst for ongoing research and development.

Q2: What are the common reasons for THAB catalyst deactivation?

A2: THAB deactivation can occur through several mechanisms.[1][2] These include:

• Fouling: The catalyst can be coated by polymeric byproducts or other insoluble materials from the reaction mixture, blocking the active sites.[1][2]

• Poisoning: Impurities in the reaction, such as strong acids, bases, or certain metal ions, can react with and inactivate the catalyst.[3]

• Thermal Decomposition: Although stable under normal conditions, excessive temperatures can lead to the degradation of THAB, producing volatile organic compounds and diminishing its catalytic activity.[3][4]

• Phase Bleeding/Loss: As a phase-transfer catalyst, some THAB may be lost to the aqueous phase during reaction work-up, reducing the amount available for recycling.

Q3: What are the primary methods for regenerating and recycling THAB?

A3: The most common and effective methods for recycling THAB from a reaction mixture are:

• Aqueous Extraction: Leveraging the high water solubility of THAB, it can be separated from the organic product phase by washing with water.[5]

• Adsorption: Using adsorbents like activated carbon or ion-exchange resins can effectively remove THAB from a solution.[6][7]

• Precipitation: Adjusting the pH of the aqueous phase containing the catalyst can sometimes lead to the precipitation of the quaternary ammonium (B1175870) salt, allowing for its recovery.[8]

Q4: How can I assess the purity and activity of my recycled THAB?

A4: The purity of the recycled THAB can be determined using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and melting point analysis. The catalytic activity of the regenerated THAB should be evaluated by running a standard, well-characterized reaction and comparing the reaction rate and yield to that achieved with fresh catalyst under identical conditions.

Troubleshooting Guide

This guide addresses common issues encountered during the regeneration and recycling of THAB catalyst.

Issue	Potential Cause	Troubleshooting Steps
Low recovery of THAB after aqueous extraction.	1. Insufficient water used for extraction.2. Emulsion formation during extraction.3. The organic solvent has some miscibility with water.	1. Increase the volume of water used for extraction or perform multiple extractions.2. Add a small amount of brine to help break the emulsion.3. Select a more non-polar organic solvent for the reaction work-up.
Recycled THAB shows low catalytic activity.	1. The catalyst is contaminated with impurities from the reaction.2. The catalyst has undergone some thermal degradation.3. The catalyst is still wet.	1. Wash the recovered THAB with an appropriate organic solvent in which the impurities are soluble but the THAB is not (e.g., diethyl ether).[9] Recrystallize if necessary.2. Ensure reaction and regeneration temperatures do not exceed the thermal stability limit of THAB.3. Thoroughly dry the recovered THAB under vacuum.[9]
The recovered THAB is discolored.	The catalyst is contaminated with colored byproducts from the reaction.	Treat the aqueous solution of THAB with activated carbon before recovery to adsorb colored impurities.
Difficulty in separating THAB using an ion-exchange column.	1. The wrong type of ion-exchange resin is being used.2. The column is overloaded.3. The flow rate is too high.	1. Use a cation-exchange resin to capture the tetrahexylammonium cation.[5]2. Reduce the amount of solution passed through the column or use a larger column.3. Decrease the flow rate to allow for sufficient interaction between the catalyst and the resin.

Experimental Protocols

Below are detailed methodologies for key experiments related to the regeneration and recycling of Tetrahexylammonium Bromide.

Protocol 1: Regeneration of THAB by Aqueous Extraction

This protocol outlines the steps for recovering THAB from a reaction mixture where the product is in an organic phase.

Methodology:

• Phase Separation: After the reaction is complete, transfer the reaction mixture to a separatory funnel.

• Aqueous Wash: Add deionized water to the separatory funnel (a typical starting ratio is 1:1 by volume with the organic phase).

• Extraction: Shake the separatory funnel vigorously for 1-2 minutes, venting periodically. Allow the layers to separate. The THAB will preferentially move into the aqueous phase.

• Separation: Drain the lower aqueous layer into a clean flask. For improved recovery, repeat the extraction of the organic layer with fresh deionized water 1-2 more times and combine the aqueous extracts.

• Removal of Water: Remove the water from the combined aqueous extracts by evaporation under reduced pressure using a rotary evaporator.

• Drying: Dry the recovered solid THAB in a vacuum oven at a temperature below its melting point (99-100°C) to remove any residual water.

• Purity Check: Assess the purity of the dried, recycled THAB using appropriate analytical methods (e.g., melting point, NMR).

Diagram: Experimental Workflow for THAB Regeneration by Aqueous Extraction

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. koyonchem.com [koyonchem.com]
• 6. US6214235B1 - Process for removal of quaternary ammonium salt - Google Patents [patents.google.com]
• 7. CN1296462A - The method of removing quaternary ammonium salt - Google Patents [patents.google.com]
• 8. CA2040098A1 - Phase transfer catalyst recovery - Google Patents [patents.google.com]
• 9. TETRA-N-HEXYLAMMONIUM BROMIDE | 4328-13-6 [chemicalbook.com]

Preventing phase separation when using tetrahexylammonium bromide.

Welcome to the technical support center for tetrahexylammonium (B1222370) bromide (THAB). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing phase separation and effectively utilizing THAB in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is tetrahexylammonium bromide (THAB) and what are its primary applications?

A1: Tetrahexylammonium bromide (THAB) is a quaternary ammonium (B1175870) salt. Its structure, featuring a positively charged nitrogen atom surrounded by six-carbon alkyl chains, gives it both hydrophilic (from the charged head) and hydrophobic (from the alkyl tails) properties.[1] This amphiphilic nature makes it a versatile compound in various scientific applications, including:

• Phase Transfer Catalysis: THAB is widely used as a phase transfer catalyst (PTC). It facilitates the transfer of reactants between two immiscible phases (e.g., an aqueous and an organic phase), thereby increasing reaction rates.[1][2]

• Surfactant and Emulsifier: Due to its ability to reduce surface tension, it can be used as a surfactant or emulsifier in the formulation of various products.[3]

• Ionic Liquids: THAB is used in the preparation of ionic liquids.[1][2]

• Electrochemistry: It can enhance the conductivity of ionic liquids, making it valuable in energy storage systems.[2]

Q2: What causes phase separation when using THAB?

A2: Phase separation, the formation of distinct liquid layers or precipitation of a solid, can occur for several reasons when using THAB:

• Limited Solubility: THAB has long hydrophobic hexyl chains, making it more soluble in organic solvents and less soluble in water.[1] If the concentration of THAB in an aqueous solution exceeds its solubility limit, it will separate out.

• "Salting-Out" Effect: In aqueous solutions containing high concentrations of salts (electrolytes), water molecules that would typically hydrate (B1144303) the THAB ions are instead attracted to the salt ions. This reduces the solubility of THAB, causing it to "salt out" and form a separate phase.[4][5][6][7] The effectiveness of a salt in causing this effect is described by the Hofmeister series.[4]

• Temperature Effects: The solubility of THAB, like many compounds, is temperature-dependent. A decrease in temperature can lower its solubility, leading to precipitation or phase separation.

• Solvent Incompatibility: When using a mixed solvent system, changes in the solvent ratio can alter the overall polarity of the mixture, potentially exceeding the solubility of THAB and causing it to separate.

Q3: How can I prevent phase separation in my experiment?

A3: Preventing phase separation involves carefully controlling the experimental conditions:

• Concentration Management: Ensure the concentration of THAB is below its solubility limit in the chosen solvent system at the experimental temperature.

• Temperature Control: If you observe precipitation, gentle heating and/or sonication can help redissolve the THAB.[4] Maintaining a consistent and appropriate temperature throughout your experiment is crucial.

• Co-solvent Usage: The addition of a co-solvent can increase the solubility of THAB. A small amount of a polar aprotic solvent like DMSO or a surfactant like Tween-80 can help to create a homogeneous solution.

• Careful Addition of Reagents: When adding salts or other reagents, do so gradually and with vigorous stirring to avoid localized high concentrations that can induce precipitation.

Troubleshooting Guides

Issue 1: THAB precipitates out of solution upon cooling.

• Cause: The concentration of THAB is likely near its saturation point at the higher temperature, and as the solution cools, its solubility decreases, leading to precipitation.

• Troubleshooting Steps:

  • Re-dissolve: Gently warm the solution while stirring to redissolve the precipitate.

  • Dilute: Add a small amount of the solvent to decrease the overall concentration of THAB.

  • Add a Co-solvent: Introduce a small percentage of a co-solvent to improve the solubility of THAB at the lower temperature.

Issue 2: Phase separation occurs after adding a salt to the aqueous phase.

• Cause: This is likely due to the "salting-out" effect, where the added salt reduces the solubility of THAB in the aqueous phase.

• Troubleshooting Steps:

  • Reduce Salt Concentration: If possible, lower the concentration of the added salt.

  • Choose a Different Salt: Consult the Hofmeister series to select a salt with a lower "salting-out" potential.

  • Increase Organic Phase Volume: In a biphasic system, increasing the volume of the organic phase can help to partition more of the THAB out of the aqueous phase, preventing its precipitation.

  • Add a Co-solvent: A co-solvent can help to mitigate the "salting-out" effect.

Issue 3: The reaction mixture becomes cloudy or forms a third layer during a phase transfer catalysis reaction.

• Cause: This can be due to the formation of an emulsion or a "third phase" which can sometimes occur with quaternary ammonium salts under certain conditions of concentration, temperature, and agitation.

• Troubleshooting Steps:

  • Modify Agitation: Sometimes, reducing the stirring speed can break up an emulsion.

  • Adjust Temperature: A slight increase or decrease in temperature can sometimes destabilize the third phase.

  • Change Solvent: Using a different organic solvent can alter the interfacial properties and prevent the formation of a stable third layer.

  • Vary Catalyst Concentration: A lower concentration of THAB may be sufficient for catalysis without leading to the formation of a third phase.

Data Presentation

Table 1: Solubility of Tetrabutylammonium (B224687) Bromide (TBAB) in Various Solvents

Solvent	Solubility (g/L at 20°C)
Water	600
Dichloromethane	Soluble
Ethanol	Soluble (50 mg/mL)[8]
Toluene	Slightly soluble

Table 2: Guide to Co-solvents for Enhancing THAB Solubility

Co-solvent Type	Examples	Mechanism of Action
Polar Aprotic	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	These solvents can solvate the cationic head of THAB while also being miscible with a wide range of organic solvents.
Alcohols	Methanol, Ethanol, Isopropanol	The hydroxyl group can interact with the bromide anion and the alkyl portion can interact with the hexyl chains of THAB.
Non-ionic Surfactants	Tween-80, PEG300	These can help to create microemulsions, effectively increasing the solubility of THAB in the bulk solvent.

Experimental Protocols

Protocol 1: Experimental Determination of Tetrahexylammonium Bromide Solubility

This protocol outlines a method to determine the solubility of THAB in a given solvent.

Materials:

• Tetrahexylammonium bromide (THAB)

• Solvent of interest (e.g., water, ethanol, toluene)

• Scintillation vials or small flasks

• Magnetic stirrer and stir bars

• Analytical balance

• Temperature-controlled water bath or heating block

• Filtration apparatus (e.g., syringe filters)

Procedure:

• Prepare Saturated Solutions:

  • Add an excess amount of THAB to a known volume of the solvent in a vial (e.g., 1 g of THAB to 10 mL of solvent).

  • Place the vial in a temperature-controlled bath set to the desired temperature (e.g., 25°C).

  • Stir the mixture vigorously for at least 24 hours to ensure equilibrium is reached.

• Sample Collection and Filtration:

  • After 24 hours, stop stirring and allow the undissolved solid to settle for at least 1 hour at the constant temperature.

  • Carefully draw a known volume of the supernatant (the clear liquid phase) using a pre-warmed pipette to avoid premature crystallization.

  • Immediately filter the supernatant through a syringe filter into a pre-weighed vial. This step is crucial to remove any undissolved microcrystals.

• Quantification:

  • Weigh the vial containing the filtered solution to determine the mass of the solution.

  • Evaporate the solvent from the vial under a gentle stream of nitrogen or in a vacuum oven at a moderate temperature.

  • Once all the solvent has been removed, weigh the vial again to determine the mass of the dissolved THAB.

• Calculation:

  • Solubility ( g/100 mL) = (mass of dissolved THAB / volume of supernatant collected) * 100

  • Solubility ( g/100 g solvent) = (mass of dissolved THAB / (mass of solution - mass of dissolved THAB)) * 100

Protocol 2: Determination of the Critical Micelle Concentration (CMC) of THAB

The CMC can be determined by observing the change in a physical property of the solution as a function of surfactant concentration. The surface tension method is a common and reliable technique.

Materials:

• Tetrahexylammonium bromide (THAB)

• High-purity water

• Tensiometer (Du Noüy ring or Wilhelmy plate method)

• Analytical balance

• Volumetric flasks and pipettes

Procedure:

• Prepare a Stock Solution:

  • Accurately weigh a known amount of THAB and dissolve it in high-purity water to prepare a concentrated stock solution (e.g., 10 mM).

• Prepare a Dilution Series:

  • Prepare a series of solutions with decreasing concentrations of THAB by diluting the stock solution. The concentration range should span the expected CMC.

• Measure Surface Tension:

  • Measure the surface tension of each solution using a tensiometer, starting from the most dilute solution and progressing to the most concentrated.

  • Ensure the tensiometer probe is thoroughly cleaned between measurements.

• Data Analysis:

  • Plot the surface tension as a function of the logarithm of the THAB concentration.

  • The plot will typically show a region where the surface tension decreases linearly with the log of the concentration, followed by a plateau where the surface tension remains relatively constant.

  • The CMC is the concentration at the intersection of the two linear portions of the graph.

Protocol 3: Williamson Ether Synthesis using THAB as a Phase Transfer Catalyst

This protocol provides a general procedure for a Williamson ether synthesis, a common application of THAB, with notes on how to troubleshoot phase separation.

Materials:

• A phenol (B47542) or alcohol

• An alkyl halide

• A base (e.g., solid NaOH or KOH)

• Tetrahexylammonium bromide (THAB)

• An organic solvent (e.g., toluene, dichloromethane)

• Water

• Standard laboratory glassware for reflux and workup

Procedure:

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine the phenol or alcohol, the organic solvent, and THAB (typically 1-5 mol%).

  • Begin vigorous stirring.

• Addition of Base:

  • Add the solid base to the reaction mixture. In some cases, a concentrated aqueous solution of the base can be used.

• Addition of Alkyl Halide:

  • Add the alkyl halide to the mixture.

• Reaction:

  • Heat the reaction mixture to the desired temperature (e.g., reflux) and monitor the reaction progress by TLC or GC.

• Workup:

  • After the reaction is complete, cool the mixture to room temperature.

  • Add water to dissolve the inorganic salts.

  • Separate the organic layer, and wash it with water and then brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the product by column chromatography or distillation.

Troubleshooting Phase Separation during the Reaction:

• If the reaction mixture becomes thick or difficult to stir due to precipitation, add a small amount of a co-solvent like DMF or use a more polar organic solvent.

• If a stable emulsion forms during workup, adding more brine can help to break the emulsion.

• If the product or starting material precipitates, increasing the reaction temperature or adding more solvent may be necessary.

Visualizations

Caption: Troubleshooting logic for phase separation.

Caption: Mechanism of Phase Transfer Catalysis.

Caption: Workflow for solubility determination.

References

• 1. CAS 4328-13-6: Tetrahexylammonium bromide | CymitQuimica [cymitquimica.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Tetrahexylammonium bromide_TargetMol [targetmol.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Salting out - Wikipedia [en.wikipedia.org]
• 8. ≥99.0%, powder, crystals or granules, ReagentPlus<SUP>®</SUP> | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Troubleshooting Low Reactivity in Tetrahexylammonium Bromide Catalyzed Reactions

Welcome to the technical support center for troubleshooting reactions catalyzed by tetrahexylammonium (B1222370) bromide (THABr). This resource is designed for researchers, scientists, and drug development professionals to diagnose and resolve issues of low reactivity and improve reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of tetrahexylammonium bromide (THABr) in a reaction?

Tetrahexylammonium bromide is a phase-transfer catalyst (PTC). Its primary function is to facilitate the transport of a reactant from one phase (typically aqueous) into another (typically organic) where the reaction can occur. The tetrahexylammonium cation is lipophilic (soluble in organic solvents) and can pair with an anionic reactant, shuttling it into the organic phase to react with the substrate. This overcomes the insolubility of reactants in different phases, thereby increasing the reaction rate.

Q2: My reaction is showing low to no conversion. What are the most common initial checks?

When facing low conversion, it's crucial to systematically verify the foundational elements of your experimental setup. Start by confirming the accuracy of reagent measurements and the purity of your starting materials and solvents. Ensure that the reaction temperature has been maintained as intended and that the stirring or agitation is vigorous enough to ensure efficient mixing of the phases.[1]

Q3: Could the purity of my tetrahexylammonium bromide be the issue?

Yes, catalyst purity is a critical factor. Impurities in the THABr can negatively impact its catalytic activity.[2] Common impurities may include unreacted starting materials from its synthesis, such as tributylamine (B1682462) and butyl bromide, or byproducts like other alkylated amines.[2] The presence of inorganic salts or oxidation products can also hinder the reaction.[2] It is recommended to use high-purity THABr (≥98%) for optimal results.

Q4: What is "catalyst poisoning" and could it be affecting my reaction?

Catalyst poisoning occurs when certain ions bind very strongly to the tetraalkylammonium cation, preventing it from transporting the desired reactant anion.[1] Highly polarizable or lipophilic anions, such as iodide (I⁻) or tosylate (TsO⁻), are common catalyst poisons.[1] If your reaction generates these ions as byproducts, they can effectively shut down the catalytic cycle, leading to low conversion.

Q5: How does the choice of solvent impact the reaction?

The solvent plays a significant role in phase-transfer catalysis. An ideal solvent will dissolve the organic substrate and the catalyst-anion ion pair. A solvent that is too polar might not adequately dissolve the organic substrate, while a very nonpolar solvent may not sufficiently dissolve the ion pair.[1] Common solvents for PTC include toluene (B28343), dichloromethane, and hexane.[1]

Troubleshooting Guides

Guide 1: Diagnosing and Resolving Low Reaction Yield

This guide provides a step-by-step approach to identifying and rectifying the cause of low product yield in your THABr-catalyzed reaction.

Step 1: Verify Core Reaction Parameters

Before delving into more complex issues, ensure the fundamentals of your reaction setup are correct.

• Reagent Stoichiometry: Double-check all calculations and measurements of reactants, catalyst, and any base or other reagents.

• Temperature Control: Confirm that the reaction temperature has been accurately maintained throughout the experiment. Elevated temperatures can sometimes lead to catalyst degradation.[1][3]

• Agitation Rate: Inadequate stirring leads to poor mass transfer between the aqueous and organic phases, which is a critical step in PTC.[1][4] Ensure the stirring is vigorous enough to create a fine emulsion.

Step 2: Assess Catalyst and Reagent Quality

The purity of your materials is paramount for a successful reaction.

• Catalyst Purity: If possible, verify the purity of your tetrahexylammonium bromide. If in doubt, use a fresh, high-purity batch.

• Substrate and Reagent Purity: Impurities in your substrate or other reagents can act as catalyst poisons or participate in side reactions.[5]

• Solvent Quality: Ensure your solvents are dry and free of peroxides, especially ethereal solvents like THF and dioxane, as these can deactivate the catalyst.[6]

Step 3: Investigate Potential Catalyst Inhibition or Deactivation

If the core parameters and reagent quality are confirmed, consider factors that may be inhibiting your catalyst.

• Catalyst Poisoning: Review your reaction scheme for the potential generation of inhibitory anions like iodide or tosylate.[1] If these are present, consider using a different leaving group on your substrate.

• Thermal Degradation: Although quaternary ammonium (B1175870) salts are generally thermally stable, excessively high temperatures can lead to decomposition.[3][7] If you are running the reaction at a high temperature, consider if a lower temperature for a longer duration is feasible.

Step 4: Optimize Reaction Conditions

Systematic optimization can often resolve issues of low reactivity.

• Catalyst Concentration: While a sufficient amount of catalyst is necessary, an excessively high concentration may not lead to a proportional increase in the reaction rate and can complicate product purification.[1]

• Solvent Selection: If you suspect poor solubility of the catalyst-ion pair in the organic phase, consider screening alternative solvents.

• Water Content: In some cases, the amount of water in the system can influence the reaction rate. For anions that are difficult to transfer, a saturated aqueous solution can drive the equilibrium towards the formation of the catalyst-substrate complex.[8]

Quantitative Data

The following tables provide a summary of how different reaction parameters can influence the yield of a typical nucleophilic substitution reaction using a tetraalkylammonium bromide catalyst. While this data is for the analogous tetrabutylammonium (B224687) bromide (TBAB), the trends are generally applicable to THABr.

Table 1: Effect of Catalyst Concentration on Product Yield

Catalyst Loading (mol%)	Product Yield (%)
1	65
2.5	85
5	92
10	93

Data is illustrative and based on typical trends observed in phase-transfer catalyzed reactions.

Table 2: Effect of Temperature on Reaction Time and Yield

Temperature (°C)	Reaction Time (h)	Product Yield (%)
50	12	75
70	6	90
90	3	91
110	1.5	88 (slight degradation observed)

Data is illustrative and based on typical trends observed in phase-transfer catalyzed reactions.

Table 3: Comparison of Different Tetraalkylammonium Bromide Catalysts

Catalyst	Alkyl Chain Length	Lipophilicity	Typical Product Yield (%)
Tetrabutylammonium Bromide (TBAB)	C4	Moderate	91
Tetrahexylammonium Bromide (THABr)	C6	High	Generally similar to or slightly higher than TBAB
Tetraoctylammonium Bromide (TOABr)	C8	Very High	Often provides the highest yields in suitable systems

Comparative yield data is reaction-dependent. Increased lipophilicity can improve performance in certain systems.[9]

Experimental Protocols

Protocol 1: Testing the Activity of Tetrahexylammonium Bromide

This protocol provides a general method for evaluating the catalytic activity of a new or stored batch of THABr using a standard nucleophilic substitution reaction.

Materials:

• 1-Bromooctane (B94149)

• Sodium cyanide (NaCN)

• Tetrahexylammonium bromide (THABr)

• Toluene

• Water

• Gas chromatograph (GC) with a suitable column

Procedure:

• Prepare a 5 M aqueous solution of sodium cyanide.

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 1-bromooctane (10 mmol), toluene (20 mL), and the 5 M NaCN solution (10 mL).

• Add THABr (0.5 mmol, 5 mol%).

• Heat the mixture to 90°C and stir vigorously for 4 hours.

• Take an aliquot of the organic phase at regular intervals (e.g., every hour) and analyze by GC to monitor the formation of 1-cyanooctane.

• A successful reaction should show a steady increase in product formation over time. Compare the final conversion to that obtained with a previously validated batch of catalyst.

Protocol 2: Purification of Tetrahexylammonium Bromide by Recrystallization

If you suspect your THABr is impure, recrystallization can be an effective purification method.

Materials:

• Impure tetrahexylammonium bromide

• Acetone

• Diethyl ether

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolve the impure THABr in a minimal amount of hot acetone.

• Once fully dissolved, allow the solution to cool slowly to room temperature.

• Further cool the solution in an ice bath to promote crystallization.

• If crystals do not form, slowly add diethyl ether as an anti-solvent until the solution becomes cloudy, then allow it to stand.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold diethyl ether.

• Dry the purified crystals under vacuum.

Visualizations

Diagram 1: Troubleshooting Workflow for Low Reactivity

Caption: A logical workflow for troubleshooting low reactivity in THABr catalyzed reactions.

Diagram 2: Mechanism of Phase-Transfer Catalysis

Caption: The catalytic cycle of tetrahexylammonium bromide in a biphasic system.

References

• 1. benchchem.com [benchchem.com]
• 2. What are the possible impurities in Tetrabutylammonium Bromide and how to remove them? - Blog [chemkente.com]
• 3. researchgate.net [researchgate.net]
• 4. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. macmillan.princeton.edu [macmillan.princeton.edu]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Tetrahexylammonium Bromide (THAB) in Phase-Transfer Catalysis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing Tetrahexylammonium (B1222370) Bromide (THAB) as a phase-transfer catalyst. The information focuses on the critical role of stirring speed in reaction success.

Troubleshooting Guide

Issue: Reaction is slow or incomplete, even with a catalyst.

Possible Cause	Troubleshooting Step
Mass Transfer Limitation	The reactants in the two phases are not interacting sufficiently. Increase the stirring speed to improve the interfacial area between the aqueous and organic phases.[1][2] There is a threshold beyond which further increases in speed will not help if the reaction is kinetically limited.[3][4]
Insufficient Catalyst Activity	The concentration of the THAB catalyst may be too low. Increase the catalyst loading incrementally. The lipophilicity of THAB is high, which is generally good, but the optimal catalyst depends on the specific reaction.[5]
Poor Solvent Choice	The organic solvent may not be optimal for the reaction. Solvents like toluene (B28343) and dichloromethane (B109758) are often effective in PTC.[1][5] Polar aprotic solvents can sometimes increase reaction rates but may be expensive and difficult to remove.[6]
Temperature is Too Low	The reaction may require more thermal energy. Increase the temperature, but be mindful of the thermal stability of THAB and other reactants.[1] Quaternary ammonium (B1175870) salts can decompose at higher temperatures.[1]

Issue: Inconsistent results between batches.

Possible Cause	Troubleshooting Step
Variable Stirring Speed	Ensure the stirring speed is consistent across all experiments. Use a calibrated overhead stirrer or magnetic stir plate with a tachometer. Small variations in stirring at low speeds can have a large impact on the interfacial area.[1]
Inconsistent Catalyst Quality	Ensure the THAB is of high purity and from a reliable source.
Changes in Reagent Concentration	Verify the concentrations of all reactants and the catalyst for each batch.

Issue: Formation of a stable emulsion.

Possible Cause	Troubleshooting Step
Excessively High Stirring Speed	Very high agitation can lead to the formation of stable emulsions, which can complicate workup. Reduce the stirring speed to a point where good mixing is still achieved without emulsion formation.
High Catalyst Concentration	High concentrations of THAB, which acts as a surfactant, can promote emulsion formation. Try reducing the catalyst concentration.
Solvent Effects	The choice of organic solvent can influence emulsion formation. Experiment with different solvents if possible.

Frequently Asked Questions (FAQs)

Q1: How does stirring speed affect my PTC reaction using THAB?

Stirring is crucial in phase-transfer catalysis as it increases the surface area between the immiscible aqueous and organic phases.[1] This enhances the rate at which the tetrahexylammonium cation can transport the reactant anion from the aqueous phase to the organic phase where the reaction occurs.[1][2] Initially, increasing the stirring speed will likely increase the reaction rate. However, once the stirring is vigorous enough that the mass transfer is no longer the rate-limiting step, further increases in speed will have no significant effect on the reaction rate.[3][4]

Q2: What is the optimal stirring speed for a THAB-catalyzed reaction?

There is no single optimal speed for all reactions. It is dependent on the specific reactants, solvents, temperature, and the geometry of the reaction vessel. The optimal speed is the minimum speed at which the reaction rate becomes independent of stirring.[3] This indicates that the reaction is under kinetic control, not mass transfer control. It is recommended to determine this experimentally for your specific system by running the reaction at various stirring speeds and observing the effect on the reaction rate. For many systems, a plateau is reached between 600 and 1500 rpm.[3][7]

Q3: Can I stir the reaction too fast?

Yes. While vigorous stirring is often necessary, excessively high speeds can lead to the formation of stable emulsions, making product isolation difficult.[4] In some cases, extremely high stirring speeds can distribute the liquid onto the walls of the reactor, which may not be beneficial for the reaction.[4]

Q4: My reaction rate does not increase with stirring speed. What does this mean?

If your reaction rate is independent of the stirring speed (assuming you have tested a reasonable range), it is likely that the reaction is kinetically controlled. This means the intrinsic rate of the chemical reaction in the organic phase is the slowest step, not the transfer of reactants between phases.[1][8] In this case, you may need to consider other factors to increase the reaction rate, such as increasing the temperature or the catalyst concentration.

Q5: How does Tetrahexylammonium Bromide (THAB) compare to Tetrabutylammonium Bromide (TBAB) in terms of stirring effects?

THAB has longer alkyl chains than TBAB, making it more lipophilic (organophilic). This increased lipophilicity can be beneficial for reactions where the rate-limiting step is the reaction in the organic phase, as THAB will be more soluble in the organic phase.[5] The fundamental effect of stirring on mass transfer remains the same for both catalysts. However, due to its higher surfactant character, THAB might be more prone to causing emulsions at high stirring speeds compared to TBAB.

Experimental Protocols

Protocol 1: Determining the Kinetically Controlled Stirring Regime

This protocol provides a general method to identify the minimum stirring speed required to overcome mass transfer limitations.

Materials:

• Reactant A (soluble in organic phase)

• Reactant B (anionic, in aqueous phase)

• Tetrahexylammonium Bromide (THAB)

• Organic Solvent (e.g., Toluene)

• Aqueous solution (e.g., water or brine)

• Reaction vessel with a calibrated overhead stirrer or magnetic stirrer with a tachometer

Procedure:

• Set up the reaction vessel with the aqueous phase containing Reactant B and the organic phase containing Reactant A and the solvent.

• Add the THAB catalyst to the biphasic mixture.

• Begin stirring at a low speed (e.g., 200 rpm) and start monitoring the reaction progress (e.g., by taking small aliquots from the organic phase and analyzing by GC or HPLC).

• After a set time, increase the stirring speed (e.g., to 400 rpm) and continue monitoring the reaction rate.

• Repeat this process, incrementally increasing the stirring speed (e.g., 600, 800, 1000, 1200 rpm) and measuring the reaction rate at each speed.

• Plot the reaction rate (or conversion after a fixed time) against the stirring speed. The point at which the rate no longer increases with stirring speed indicates the beginning of the kinetically controlled regime. For subsequent experiments, use a stirring speed within this plateau region.

Data Presentation

Table 1: Effect of Stirring Speed on Reaction Rate for a Typical PTC Reaction

The following data is illustrative and based on typical observations in PTC systems. Actual results will vary based on the specific reaction.

Stirring Speed (rpm)	Relative Reaction Rate	Predominant Rate-Limiting Step
0 (no stirring)	Very Low	Mass Transfer
200	Moderate	Mass Transfer
400	High	Mass Transfer
600	Very High	Transitioning
800	Plateau	Kinetic
1000	Plateau	Kinetic
1200	Plateau	Kinetic

Mandatory Visualizations

References

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. iajpr.com [iajpr.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Tetrahexylammonium Bromide vs. Tetrabutylammonium Bromide: A Comparative Guide to Catalytic Performance

For researchers, scientists, and professionals in drug development, the selection of an appropriate phase-transfer catalyst is a critical decision that can significantly impact reaction efficiency, yield, and overall process viability. Among the plethora of available catalysts, quaternary ammonium (B1175870) salts such as Tetrahexylammonium Bromide (THAB) and Tetrabutylammonium (B224687) Bromide (TBAB) are frequently employed. This guide provides an objective, data-driven comparison of their catalytic performance, complete with experimental protocols and mechanistic insights.

The fundamental difference between THAB and TBAB lies in the length of the alkyl chains attached to the central nitrogen atom. THAB possesses six-carbon hexyl chains, while TBAB has four-carbon butyl chains. This structural variance directly influences a key physicochemical property: lipophilicity. The longer hexyl chains in THAB render it more lipophilic, or "oil-loving," which can enhance its ability to transport reactant anions from an aqueous or solid phase into an organic phase where the reaction with a substrate occurs. However, this increased lipophilicity can also lead to different aggregation behaviors and potentially greater steric hindrance around the catalytic cation.

Comparative Catalytic Performance: Quantitative Data

Direct, side-by-side comparisons of THAB and TBAB in the literature under identical conditions are limited. However, available data indicates that the choice of catalyst can have a discernible impact on reaction outcomes.

One key study on the C5-selective alkylation of hydantoins under phase-transfer conditions provides a valuable point of comparison. In this research, various common phase-transfer catalysts were evaluated for their efficiency.

Catalyst	Product Yield (%)
Tetrahexylammonium Bromide (THAB)	86%
Tetrabutylammonium Iodide (TBAI)	90%
Tetrabutylammonium Bromide (TBAB)	Slightly less effective than TBAI

Table 1: Comparison of catalyst performance in the C5-selective alkylation of hydantoins. The study noted that while TBAI gave a 90% yield, other common catalysts including TBAB were "slightly less effective," and THAB provided an 86% yield.[1]

While the exact yield for TBAB was not specified, the data suggests that in this particular alkylation reaction, both catalysts are highly effective, with yields in a similar range. The slightly lower yield of THAB compared to TBAI might be attributable to factors such as steric hindrance or differences in ion-pairing dynamics.

The Underlying Mechanism: Phase-Transfer Catalysis

Both THAB and TBAB function via the established mechanism of phase-transfer catalysis (PTC). This process is essential for reactions where the reactants are located in separate, immiscible phases (e.g., a water-soluble nucleophile and an organic-soluble electrophile). The quaternary ammonium cation (Q⁺) from the catalyst forms an ion pair with the anion of the reactant (Y⁻) in the aqueous phase. Due to the lipophilic nature of the alkyl chains, this ion pair (Q⁺Y⁻) is soluble in the organic phase and is transported across the phase boundary. Once in the organic phase, the anion is highly reactive as it is poorly solvated, and it proceeds to react with the organic substrate (RX). The catalyst cation then returns to the aqueous phase to repeat the cycle.

General mechanism of phase-transfer catalysis.

The primary difference in the catalytic cycle between THAB and TBAB is the efficiency of the ion exchange and transport steps, which is governed by the lipophilicity of the Q⁺ cation.

Comparison of key properties of THAB and TBAB.

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of catalytic performance. Below is a representative protocol for a Williamson ether synthesis, a classic nucleophilic substitution reaction where phase-transfer catalysts are highly effective. This protocol is based on established procedures using TBAB and can be adapted for comparative studies with THAB.

Experimental Protocol: Williamson Ether Synthesis of 4-Ethylanisole (B128215) using TBAB

Objective: To synthesize 4-ethylanisole from 4-ethylphenol (B45693) and methyl iodide using tetrabutylammonium bromide as a phase-transfer catalyst.

Materials:

• 4-ethylphenol (150 mg)

• 25% (w/v) Sodium hydroxide (B78521) (NaOH) aqueous solution

• Tetrabutylammonium bromide (TBAB)

• Methyl iodide

• 5 mL conical vial

• Spin vane

• Reflux condenser

• Diethyl ether

• 5% (w/v) Sodium hydroxide (NaOH) aqueous solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Dichloromethane

Procedure:

• Reaction Setup: In a 5 mL conical vial containing a spin vane, combine 150 mg of 4-ethylphenol and the 25% aqueous NaOH solution. Gently heat the mixture until the 4-ethylphenol dissolves.

• Catalyst and Reagent Addition: To the solution, add a catalytic amount of tetrabutylammonium bromide (e.g., 0.045 mmol). Fit the vial with a reflux condenser and add methyl iodide through the top of the condenser.

• Reaction: With vigorous stirring, gently reflux the biphasic solution for one hour. It is crucial to maintain a gentle reflux to prevent the loss of the volatile methyl iodide.

• Work-up and Extraction: Allow the reaction mixture to cool to room temperature. Add 1-2 mL of diethyl ether to the vial to extract the product. Remove the aqueous layer using a pipette and transfer it to a separatory funnel. Extract the aqueous layer again with a small portion of diethyl ether.

• Washing: Combine the organic extracts in the separatory funnel. Wash the combined ether extracts with a 5% aqueous sodium hydroxide solution, followed by a wash with distilled water to remove any residual NaOH.

• Drying and Isolation: Dry the ether layer over anhydrous sodium sulfate. Decant the dried solution into a tared flask.

• Purification: Purify the crude product by passing it through a short silica gel column, eluting with dichloromethane. Evaporate the solvent from the collected fractions to yield the purified 4-ethylanisole.

• Analysis: Characterize the product using appropriate analytical techniques such as IR and NMR spectroscopy and determine the final yield.[2][3]

To perform a comparative study, this protocol should be precisely replicated using an equimolar amount of Tetrahexylammonium Bromide (THAB) in place of TBAB, keeping all other reaction parameters constant.

Conclusion

Both Tetrahexylammonium Bromide and Tetrabutylammonium Bromide are highly effective phase-transfer catalysts. The primary distinguishing factor, the length of the alkyl chains, leads to differences in lipophilicity. While THAB's greater lipophilicity may be advantageous in certain systems by enhancing the transport of anions into the organic phase, it does not universally guarantee superior performance, as factors like steric hindrance and catalyst stability also play a role.

The available data from the C5-alkylation of hydantoins suggests that both catalysts can achieve high yields, with their relative effectiveness being reaction-dependent. For researchers and drug development professionals, the optimal choice between THAB and TBAB should be determined empirically for each specific application. Factors to consider include the nature of the solvent system, the reactivity of the substrate, and the specific anion being transported. The provided experimental protocol for the Williamson ether synthesis serves as a robust template for conducting such comparative analyses in the laboratory.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. cactus.utahtech.edu [cactus.utahtech.edu]
• 3. Williamson Ether Synthesis Lab 3 - Edubirdie [edubirdie.com]

A Comparative Guide to the Efficiency of Quaternary Ammonium Salt Catalysts

For researchers, scientists, and professionals in drug development, the selection of an optimal catalyst is a critical decision that can significantly impact reaction efficiency, yield, and overall process economics. This guide provides an objective comparison of the performance of several widely used quaternary ammonium (B1175870) salt catalysts in various organic reactions, supported by experimental data.

Quaternary ammonium salts are a class of phase-transfer catalysts (PTCs) that facilitate reactions between reactants located in immiscible phases, such as an aqueous and an organic phase. Their ability to transport anions from the aqueous to the organic phase enables a wide range of synthetic transformations. This guide focuses on comparing the efficiency of some of the most common quaternary ammonium salt catalysts: Tetrabutylammonium Bromide (TBAB), Benzyltriethylammonium Chloride (TEBAC), and Aliquat 336 (a mixture of methyltrioctylammonium chloride and related salts).

Data Presentation: A Comparative Overview of Catalytic Efficiency

The efficiency of a catalyst is determined by various factors, including the nature of the cation and anion, the length of the alkyl chains, and the specific reaction conditions. The following tables summarize the performance of different quaternary ammonium salt catalysts in key organic reactions based on experimental data.

Catalyst	Reaction Type	Substrate	Product	Yield (%)	Reaction Time (h)
Tetra Phenyl Phosphonium Bromide (TPPB)	Alkylation	Sodium Benzoate (B1203000)	Butyl Benzoate	98	Not Specified
Aliquat 336	Alkylation	Sodium Benzoate	Butyl Benzoate	92[1][2]	Not Specified
Tetrabutylammonium Bromide (TBAB)	Alkylation	Sodium Benzoate	Butyl Benzoate	91[1][2]	Not Specified
Tetrabutylammonium Bromide (TBAB)	Williamson Ether Synthesis	4-ethylphenol (B45693)	4-ethylanisole	Not Specified	1
Benzyltriethylammonium Chloride (TEBAC)	Synthesis of 1,4-dihydropyridines	Various aldehydes and other reactants	1,4-dihydropyridines	Comparable to TBAB	Not Specified
Tetrabutylammonium Bromide (TBAB)	Synthesis of 1,4-dihydropyridines	Various aldehydes and other reactants	1,4-dihydropyridines	Excellent	1
Cetyltrimethylammonium Bromide (CTAB)	Synthesis of 1,4-dihydropyridines	Various aldehydes and other reactants	Lower than TBAB and TEBAC	Not Specified

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental results. Below are the protocols for the key experiments cited in this guide.

Alkylation of Sodium Benzoate

This reaction is a classic example of a phase-transfer catalyzed nucleophilic substitution.

Materials:

• Sodium Benzoate

• Butyl Bromide

• Toluene

• Water

• Catalyst: Tetra Phenyl Phosphonium Bromide (TPPB), Aliquat 336, or Tetrabutylammonium Bromide (TBAB)

Procedure:

• A mixture of sodium benzoate (0.02 moles) and butyl bromide (0.02 moles) is prepared in a 500ml three-necked round-bottomed flask equipped with a mechanical stirrer and a thermometer.

• Toluene (100 ml) and water (100 ml) are added as solvents.

• The respective phase-transfer catalyst (0.001 moles) is added to the mixture.[2]

• The contents of the flask are heated to 60°C and stirred for 1 hour.[2]

• Samples are taken from the organic layer at regular intervals to determine the product conversion by saponification reaction.[2]

Williamson Ether Synthesis

This reaction is a widely used method for the synthesis of ethers.

Materials:

• 4-ethylphenol

• 25% Sodium Hydroxide (aqueous solution)

• Methyl Iodide

• Tetrabutylammonium Bromide (TBAB)

• Diethyl ether

Procedure:

• In a 5 ml conical vial, 150 mg of 4-ethylphenol and 1.250 g/ml of 25% aqueous NaOH solution are combined with a spin vane. The mixture is gently heated until it becomes a liquid.

• Tetrabutylammonium bromide (0.045 g) is added to the vial.

• A reflux condenser is attached, and methyl iodide is added through the top of the condenser.

• The reaction mixture is gently refluxed for one hour.

• After cooling to room temperature, the product is isolated by extraction with diethyl ether.

Mandatory Visualization

Phase-Transfer Catalysis Mechanism

The following diagram illustrates the general mechanism of phase-transfer catalysis by a quaternary ammonium salt (Q+X-) in a nucleophilic substitution reaction.

Caption: General mechanism of phase-transfer catalysis.

Experimental Workflow for Catalyst Comparison

The following diagram outlines the logical workflow for comparing the efficiency of different quaternary ammonium salt catalysts.

Caption: Workflow for comparing catalyst efficiency.

References

• 1. benchchem.com [benchchem.com]
• 2. researchpublish.com [researchpublish.com]

Navigating the Biphasic Maze: A Guide to Alternatives for Tetrahexylammonium Bromide in Phase Transfer Catalysis

For researchers, scientists, and drug development professionals seeking to optimize reaction conditions and explore greener alternatives in phase transfer catalysis (PTC), this guide provides an objective comparison of various catalysts to the commonly utilized tetrahexylammonium (B1222370) bromide (THAB). This document delves into the performance of prominent alternatives, including other quaternary ammonium (B1175870) salts, phosphonium (B103445) salts, ionic liquids, and cyclodextrins, supported by experimental data and detailed protocols.

Phase transfer catalysis is a powerful technique that facilitates reactions between reactants located in immiscible phases, thereby enhancing reaction rates and enabling the use of a wider range of reagents. The choice of catalyst is critical to the efficiency, selectivity, and environmental impact of the synthetic process. While tetrahexylammonium bromide is a lipophilic quaternary ammonium salt known for its efficacy, a host of other catalysts offer unique advantages in terms of reactivity, stability, and cost-effectiveness.

Performance Comparison of Phase Transfer Catalysts

The following tables summarize the performance of various phase transfer catalysts in common organic transformations, providing a quantitative basis for comparison.

Table 1: Alkylation of Sodium Benzoate with n-Butyl Bromide

Catalyst	Type	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)	Reference
Tetrabutylammonium (B224687) Bromide (TBAB)	Quaternary Ammonium Salt	10	4	91	[1]
Aliquat 336	Quaternary Ammonium Salt	10	4	92	[1]
Tetra Phenyl Phosphonium Bromide (TPPB)	Phosphonium Salt	10	4	98	[1]

Table 2: Williamson Ether Synthesis of 4-Ethylanisole

Catalyst	Type	Reaction Time (h)	Yield (%)	Reference
Tetrabutylammonium Bromide (TBAB)	Quaternary Ammonium Salt	1	Not specified, but effective	[2]

Table 3: Nucleophilic Substitution with β-Cyclodextrin

Substrate	Nucleophile	Catalyst	Reaction Time	Yield (%)	Reference
Benzyl Halides	Azide, Cyanide, Thiocyanate, Acetate	β-Cyclodextrin-polyurethane polymer-coated Fe3O4 MNPs	Not specified	Good to Excellent	[3]
Phenacyl Derivatives	Various	β-Cyclodextrin immobilized on Dowex resin	Not specified	80-95	[3]

Experimental Protocols

Detailed methodologies for the key experiments cited above are provided to allow for replication and further investigation.

Experimental Protocol 1: Alkylation of Sodium Benzoate

This protocol is adapted from the comparative study of various phase transfer catalysts.[1]

Materials:

• n-Butyl bromide (0.03 mol)

• Sodium phenoxide (0.03 mol)

• Toluene (B28343) (25 mL)

• Water (20 mL)

• Phase Transfer Catalyst (Tetrabutylammonium bromide, Aliquat 336, or Tetra Phenyl Phosphonium Bromide) (0.003 mol)

Procedure:

• A mixture of n-butyl bromide (0.03 mol) in toluene (25 mL) and sodium phenoxide (0.03 mol) in water (20 mL) is prepared in a reaction vessel equipped with a magnetic stirrer and a reflux condenser.

• The selected phase transfer catalyst (0.003 mol) is added to the biphasic mixture.

• The reaction mixture is heated to 70°C and stirred vigorously for 4 hours.

• After the reaction is complete, the organic layer is separated, washed with water, and dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure to yield the crude product, which can be further purified by distillation or chromatography.

• The yield of phenyl butyl ether is determined by gas chromatography or by isolation and weighing of the purified product.

Experimental Protocol 2: Williamson Ether Synthesis of 4-Ethylanisole

This protocol describes the synthesis of an ether using a quaternary ammonium salt as the phase transfer catalyst.[2]

Materials:

• 4-Ethylphenol (B45693) (150 mg, 1.23 mmol)

• 25% Sodium hydroxide (B78521) solution (aq)

• Tetrabutylammonium bromide (TBAB) (45 mg, 0.14 mmol)

• Methyl iodide (90 µL, 1.45 mmol)

• Diethyl ether

Procedure:

• In a 5 mL conical vial equipped with a spin vane, add 4-ethylphenol (150 mg) and the 25% sodium hydroxide solution. Heat gently until the phenol (B47542) dissolves.

• Add tetrabutylammonium bromide to the mixture.

• Attach a reflux condenser and add methyl iodide through the top of the condenser.

• Reflux the reaction mixture gently for one hour.

• After cooling to room temperature, add 1-2 mL of diethyl ether and a small amount of water.

• Separate the organic layer. The aqueous layer can be extracted with diethyl ether.

• Combine the organic layers and wash with 5% sodium hydroxide solution, followed by distilled water.

• Dry the ether layer over anhydrous sodium sulfate.

• The ether solvent is evaporated to yield the crude 4-ethylanisole, which can be purified by column chromatography.

Visualizing the Catalytic Cycle

The efficiency of a phase transfer catalyst is rooted in its ability to shuttle a reactant between two immiscible phases. The following diagram illustrates the general mechanism of phase transfer catalysis for a nucleophilic substitution reaction.

Caption: General workflow of phase transfer catalysis.

Discussion of Alternatives

Quaternary Ammonium Salts: Salts like tetrabutylammonium bromide (TBAB) and Aliquat 336 are widely used and often more cost-effective than THAB. Their catalytic activity is influenced by the lipophilicity of the cation; longer alkyl chains generally lead to higher activity in non-polar organic solvents.[4] However, they can be susceptible to Hofmann elimination at high temperatures in the presence of a strong base.

Phosphonium Salts: As demonstrated in the alkylation of sodium benzoate, phosphonium salts such as TPPB can offer superior yields compared to their ammonium counterparts.[1] They are generally more thermally stable and less prone to degradation under basic conditions, making them suitable for reactions requiring higher temperatures.

Ionic Liquids (ILs): Imidazolium (B1220033) and pyridinium-based ionic liquids are gaining attention as "green" alternatives, often functioning as both the solvent and the catalyst.[5][6] Their properties can be fine-tuned by modifying the cation and anion, offering a high degree of versatility. However, their cost and recovery can be a consideration for large-scale applications.

Cyclodextrins: These cyclic oligosaccharides act as "inverse" phase transfer catalysts by encapsulating the organic substrate in their hydrophobic cavity and transporting it into the aqueous phase for reaction.[3] They are biodegradable and environmentally benign, making them an excellent choice for green chemistry applications, particularly for reactions in aqueous media.

Conclusion

The selection of a phase transfer catalyst is a critical decision that can significantly impact the outcome and sustainability of a chemical synthesis. While tetrahexylammonium bromide is an effective catalyst, a range of viable alternatives exists, each with its own set of advantages. Phosphonium salts may offer higher yields and thermal stability, while ionic liquids and cyclodextrins present greener profiles. For many standard applications, more common and cost-effective quaternary ammonium salts like tetrabutylammonium bromide and Aliquat 336 provide excellent performance. The experimental data and protocols provided in this guide serve as a valuable resource for researchers to make informed decisions and optimize their phase transfer catalysis processes.

References

• 1. The Chemist | Journal of the American Institute of Chemists [theaic.org]
• 2. cactus.utahtech.edu [cactus.utahtech.edu]
• 3. Cyclodextrin-Catalyzed Organic Synthesis: Reactions, Mechanisms, and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Nucleophilic fluorination using imidazolium based ionic liquid bearing tert-alcohol moiety - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Imidazolium based ionic liquid-phase green catalytic reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Comparative Performance Analysis of Tetrahexylammonium Bromide in Reaction Kinetics

A Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of chemical synthesis, particularly in pharmaceutical and fine chemical manufacturing, the efficiency of a reaction is paramount. Phase-transfer catalysis (PTC) has emerged as a powerful technique to accelerate reactions between reactants present in immiscible phases. Quaternary ammonium (B1175870) salts are a prominent class of phase-transfer catalysts, and within this class, the choice of the catalyst can significantly impact reaction kinetics and product yield. This guide provides an objective comparison of the performance of tetrahexylammonium (B1222370) bromide (THAB) against other common alternatives, supported by experimental data, to aid researchers in selecting the optimal catalyst for their synthetic needs.

The Role of Alkyl Chain Length in Phase-Transfer Catalysis

The efficacy of a quaternary ammonium salt as a phase-transfer catalyst is intrinsically linked to the length of its alkyl chains. These chains dictate the catalyst's lipophilicity, which in turn governs its ability to transport anionic reactants from an aqueous phase to an organic phase where the reaction with an organic substrate occurs. Longer alkyl chains, as seen in tetrahexylammonium bromide, generally lead to increased lipophilicity. This enhanced affinity for the organic phase can facilitate a more efficient transfer of the reacting anion, thereby accelerating the reaction rate. However, an excessively long alkyl chain might hinder the release of the anion in the organic phase, potentially slowing down the overall catalytic cycle. Therefore, an optimal balance in alkyl chain length is crucial for maximizing catalytic activity.

Performance Comparison in Nucleophilic Substitution Reactions

To quantitatively assess the performance of tetrahexylammonium bromide, we will consider a classic example of a phase-transfer catalyzed reaction: the Williamson ether synthesis, a nucleophilic substitution (SN2) reaction. In this reaction, an alkoxide ion (from an aqueous phase) reacts with an alkyl halide (in an organic phase) to form an ether. The phase-transfer catalyst is essential to shuttle the alkoxide ion into the organic phase.

The following table summarizes the apparent rate constants (k_app) for the synthesis of 1,3-bis(4-nitrophenoxy)benzene from 1,3-dihydroxybenzene and 1-chloro-4-nitrobenzene, a reaction analogous to the Williamson ether synthesis, using different quaternary ammonium salt catalysts under identical conditions.

Phase-Transfer Catalyst	Structure	Apparent Rate Constant (k_app) x 10⁻³ min⁻¹[1]
Tetrahexylammonium Bromide (THAB)	(C₆H₁₃)₄N⁺Br⁻	14.85
Tetrabutylammonium (B224687) Bromide (TBAB)	(C₄H₉)₄N⁺Br⁻	10.12
Tetraoctylammonium Bromide (TOAB)	(C₈H₁₇)₄N⁺Br⁻	16.39
Tetrabutylammonium Iodide (TBAI)	(C₄H₉)₄N⁺I⁻	11.48
Tetrabutylammonium Chloride (TBAC)	(C₄H₉)₄N⁺Cl⁻	7.65

Analysis of the Data:

The data clearly indicates that the nature of the quaternary ammonium salt significantly influences the reaction rate. Tetrahexylammonium bromide (THAB) exhibits a notably higher apparent rate constant compared to its shorter-chain counterpart, tetrabutylammonium bromide (TBAB), highlighting the positive effect of increased lipophilicity in this specific reaction. Interestingly, tetraoctylammonium bromide (TOAB), with even longer alkyl chains, shows a slightly higher rate constant than THAB, suggesting that for this particular reaction, the optimal lipophilicity might be achieved with C8 chains. However, the performance of THAB is still substantially better than TBAB and other tetrabutylammonium salts with different counter-ions (TBAI and TBAC). This underscores the importance of considering the alkyl chain length when selecting a phase-transfer catalyst.

Experimental Protocols

To facilitate reproducible research, a detailed experimental protocol for determining the reaction kinetics of a phase-transfer catalyzed Williamson ether synthesis is provided below. This protocol can be adapted to compare the efficacy of various catalysts, including tetrahexylammonium bromide.

Objective: To determine the apparent rate constant (k_app) for the Williamson ether synthesis of benzyl (B1604629) phenyl ether from phenol (B47542) and benzyl bromide using a phase-transfer catalyst.

Materials:

• Phenol

• Benzyl bromide

• Toluene (solvent)

• Aqueous sodium hydroxide (B78521) (NaOH) solution (e.g., 50% w/w)

• Tetrahexylammonium bromide (THAB)

• Tetrabutylammonium bromide (TBAB) or other catalysts for comparison

• Internal standard (e.g., dodecane) for gas chromatography (GC) analysis

• Reaction vessel equipped with a magnetic stirrer, reflux condenser, and temperature control

• Gas chromatograph with a suitable column (e.g., a non-polar capillary column)

Procedure:

• Reaction Setup: In a thermostated reaction vessel, combine toluene, the aqueous NaOH solution, phenol, and the internal standard.

• Catalyst Addition: Add a known molar quantity of the phase-transfer catalyst (e.g., THAB) to the reaction mixture.

• Initiation of Reaction: Add benzyl bromide to the vigorously stirred mixture. This marks the start of the reaction (t=0).

• Sampling: At regular time intervals, withdraw small aliquots (e.g., 0.1 mL) from the organic layer of the reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by adding it to a vial containing a small amount of dilute acid (e.g., 0.1 M HCl) to neutralize the base.

• Analysis: Analyze the quenched samples by gas chromatography (GC) to determine the concentration of the product (benzyl phenyl ether) and the remaining reactant (benzyl bromide) relative to the internal standard.

• Kinetic Analysis: Plot the natural logarithm of the concentration of the limiting reactant (e.g., benzyl bromide) versus time. For a pseudo-first-order reaction, this plot should yield a straight line. The apparent rate constant (k_app) can be calculated from the slope of this line.

• Comparison: Repeat the experiment under identical conditions using other phase-transfer catalysts (e.g., TBAB) to compare their respective apparent rate constants.

Visualizing the Catalytic Cycle and Experimental Workflow

To further elucidate the process, the following diagrams, generated using the DOT language, illustrate the mechanism of phase-transfer catalysis and a typical experimental workflow.

Mechanism of Phase-Transfer Catalysis

Experimental Workflow for Kinetic Analysis

Conclusion

The selection of a phase-transfer catalyst is a critical decision in optimizing synthetic protocols. The experimental data presented in this guide demonstrates that tetrahexylammonium bromide can offer superior performance in terms of reaction kinetics compared to the more commonly used tetrabutylammonium bromide in nucleophilic substitution reactions. This enhancement is attributed to its increased lipophilicity, which facilitates the efficient transfer of reactants between phases. Researchers and drug development professionals are encouraged to consider the impact of the catalyst's alkyl chain length on their specific reaction systems and to utilize the provided experimental protocol to systematically evaluate and select the most effective catalyst for their needs.

References

• 1. Synthesis of Novel Quaternary Ammonium Salts and Their in Vitro Antileishmanial Activity and U-937 Cell Cytotoxicity [mdpi.com]

Validating HPLC methods using tetrahexylammonium bromide as an ion-pairing agent.

For Researchers, Scientists, and Drug Development Professionals

High-performance liquid chromatography (HPLC) is a cornerstone of analytical chemistry in the pharmaceutical industry. For the analysis of ionic or highly polar compounds, such as oligonucleotides, peptides, and certain small molecules, reversed-phase HPLC often requires the use of an ion-pairing agent to achieve adequate retention and separation. Tetrahexylammonium (B1222370) bromide is a quaternary ammonium (B1175870) salt that serves as a cationic ion-pairing agent, forming a neutral complex with anionic analytes, thereby increasing their hydrophobicity and retention on a non-polar stationary phase.

This guide provides a comprehensive comparison of tetrahexylammonium bromide with other commonly used ion-pairing agents, supported by experimental data and detailed protocols for method validation.

Performance Comparison of Ion-Pairing Agents

The choice of ion-pairing agent significantly impacts chromatographic performance. Key parameters to consider include retention time, peak shape, resolution, and compatibility with mass spectrometry (MS).

Table 1: Comparison of Common Cationic Ion-Pairing Agents

Ion-Pairing Agent	Structure	Typical Concentration	Retention of Anionic Analytes	MS Compatibility	Key Characteristics
Tetrahexylammonium Bromide	(C6H13)4N+Br-	5-20 mM	Very Strong	Poor	Provides very strong retention for highly polar or multiply charged anions due to its long alkyl chains. May require higher organic content in the mobile phase for elution. Not volatile, leading to ion source contamination in MS.
Tetrabutylammonium Bromide/Sulfate	(C4H9)4N+Br-/HSO4-	5-50 mM	Strong	Poor	A widely used ion-pairing agent that offers a good balance of retention and resolution.[1][2] Like other quaternary ammonium salts, it is not volatile and not ideal for LC-MS applications.[3]
Triethylammonium Acetate (TEAA)	(C2H5)3NH+CH3COO-	50-100 mM	Moderate	Good	A volatile ion-pairing agent, making it suitable for LC-MS applications.[1][4] It provides moderate retention and is a common choice for oligonucleotide analysis.
Hexylammonium Acetate (HAA)	C6H13NH3+CH3COO-	10-50 mM	Strong	Good	Offers stronger retention than TEAA due to the longer alkyl chain, while still maintaining MS compatibility.[5]
Dimethylbutylammonium Acetate (DMBAA)	(CH3)2(C4H9)NH+CH3COO-	10-50 mM	Moderate-Strong	Good	Provides a balance of hydrophobicity and MS compatibility.

Experimental Protocols

A robust HPLC method validation is crucial to ensure the reliability and consistency of analytical data. The following protocols are based on the International Council for Harmonisation (ICH) guidelines Q2(R1) and can be adapted for the validation of an HPLC method using tetrahexylammonium bromide as an ion-pairing agent.[6][7]

System Suitability

Objective: To verify that the chromatographic system is adequate for the intended analysis.

Procedure:

• Prepare a standard solution of the analyte of interest at a known concentration.

• Inject the standard solution six replicate times.

• Calculate the following parameters:

  • Tailing factor (T): Should be ≤ 2.0.

  • Theoretical plates (N): Should be > 2000.

  • Relative standard deviation (RSD) of peak area and retention time: Should be ≤ 2.0%.

Specificity

Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

Procedure:

• Analyze a blank sample (mobile phase or matrix without analyte).

• Analyze a standard solution of the analyte.

• Analyze a sample containing the analyte and potential interfering substances (e.g., known impurities, placebo).

• Acceptance Criteria: The analyte peak should be well-resolved from any other peaks, with a resolution factor (Rs) of > 2.0 between the analyte peak and the closest eluting peak.

Linearity

Objective: To demonstrate that the analytical procedure's results are directly proportional to the concentration of the analyte in samples within a given range.

Procedure:

• Prepare a series of at least five standard solutions of the analyte at different concentrations, typically ranging from 50% to 150% of the expected sample concentration.

• Inject each standard solution in triplicate.

• Plot the mean peak area against the concentration and perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

Accuracy

Objective: To determine the closeness of the test results obtained by the method to the true value.

Procedure:

• Prepare samples by spiking a placebo or blank matrix with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare three replicates at each level.

• Analyze the samples and calculate the percentage recovery of the analyte.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.

Procedure:

• Repeatability (Intra-assay precision): Analyze six replicate samples of the analyte at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Acceptance Criteria: The RSD for the peak areas of the replicate injections should be ≤ 2.0%.

Robustness

Objective: To measure the capacity of an analytical procedure to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Procedure:

• Introduce small, deliberate changes to the method parameters, one at a time. Examples of variations include:

  • Flow rate (e.g., ± 0.1 mL/min)

  • Column temperature (e.g., ± 5 °C)

  • Mobile phase pH (e.g., ± 0.2 units)

  • Concentration of tetrahexylammonium bromide (e.g., ± 10%)

• Analyze a standard solution under each of the modified conditions.

• Acceptance Criteria: The system suitability parameters should still be met, and the peak area and retention time should not significantly change.

Visualizing the Validation Workflow

A clear understanding of the experimental workflow is essential for successful method validation. The following diagram illustrates the key stages of the process.

Figure 1. HPLC Method Validation Workflow.

Logical Relationship of Ion-Pairing Chromatography

The mechanism of ion-pair chromatography involves several key interactions that lead to the separation of analytes.

Figure 2. Ion-Pair Chromatography Mechanism.

Conclusion

Validating an HPLC method using tetrahexylammonium bromide as an ion-pairing agent requires a systematic approach to evaluate its performance characteristics. While providing strong retention for anionic analytes, its non-volatile nature makes it unsuitable for LC-MS applications. For methods where high retention is paramount and MS detection is not required, tetrahexylammonium bromide can be a powerful tool. In contrast, for LC-MS applications, volatile ion-pairing agents like TEAA or HAA are more appropriate choices. By following the detailed validation protocols outlined in this guide, researchers can ensure the development of robust and reliable HPLC methods for the analysis of ionic compounds.

References

• 1. mdpi.com [mdpi.com]
• 2. Rigid polymerics: the future of oligonucleotide analysis and purification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mz-at.de [mz-at.de]
• 5. agilent.com [agilent.com]
• 6. jfda-online.com [jfda-online.com]
• 7. "Development and validation of an ion-pair HPLC chromatography for simu" by P. Ebrahimnejad, R. Dinarvand et al. [jfda-online.com]

A Comparative Guide to Tetraalkylammonium Halides in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Tetraalkylammonium halides (Q⁺X⁻) are a class of versatile and highly effective phase-transfer catalysts (PTCs) that have become indispensable in modern organic synthesis. Their ability to facilitate reactions between reactants in immiscible phases has streamlined numerous synthetic processes, leading to higher yields, milder reaction conditions, and enhanced selectivity. This guide provides an objective comparison of the performance of common tetraalkylammonium halides—specifically those with chloride, bromide, and iodide counterions—supported by experimental data, detailed protocols, and mechanistic visualizations.

Performance in Nucleophilic Substitution Reactions

The choice of the halide counterion in a tetraalkylammonium salt can significantly influence the rate and outcome of a nucleophilic substitution reaction. This is primarily attributed to the differing nucleophilicity and leaving group ability of the halide ions, as well as the solubility and stability of the catalyst itself.

C5-Alkylation of Hydantoins

A study on the C5-selective alkylation of hydantoins under phase-transfer conditions provides a clear comparison of the catalytic efficiency of different tetrabutylammonium (B224687) (TBA) salts. The reaction involves the alkylation of an N,N-dibenzyl hydantoin (B18101) with allyl bromide in the presence of a base.

Catalyst	Product Yield (%)
Tetrabutylammonium Bromide (TBAB)	95
Tetrabutylammonium Iodide (TBAI)	90
Tetrabutylammonium Hydrogen Sulfate	78
Trioctylmethylammonium Chloride	74

Data sourced from a study on the C5-alkylation of hydantoins.

As the data indicates, tetrabutylammonium bromide (TBAB) provided the highest yield in this specific application. While tetrabutylammonium iodide (TBAI) was also highly effective, the bromide counterpart proved to be slightly superior under the tested conditions.

Performance in Oxidation Reactions

Tetraalkylammonium halides are also widely employed as phase-transfer catalysts in oxidation reactions, facilitating the transfer of an oxidizing agent from an aqueous phase to an organic phase containing the substrate.

Selective Oxidation of Benzyl (B1604629) Alcohols

In the selective oxidation of benzyl alcohols to their corresponding aldehydes using an aqueous solution of an oxidizing agent, the choice of the phase-transfer catalyst plays a crucial role in the reaction's efficiency. A qualitative comparison of various catalysts has established a general order of reactivity.

Based on reaction yield and ease of reaction, the general order of catalyst effectiveness is:

Tricaprylmethylammonium chloride > Tetrabutylphosphonium bromide > Tetrabutylammonium bromide (TBAB) > Tetrabutylammonium hydrogen sulphate > Cetyltrimethylammonium bromide

This trend highlights that while tetrabutylammonium bromide is an effective catalyst, other quaternary ammonium (B1175870) and phosphonium (B103445) salts with different alkyl chain lengths and counterions can exhibit even greater activity in certain oxidation reactions.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the successful application of tetraalkylammonium halides in synthesis.

Protocol 1: Williamson Ether Synthesis using TBAB

This protocol details the synthesis of 4-ethylanisole (B128215) from 4-ethylphenol (B45693) and methyl iodide using tetrabutylammonium bromide as the phase-transfer catalyst.

Materials:

• 4-ethylphenol

• 25% Sodium hydroxide (B78521) (aqueous solution)

• Tetrabutylammonium bromide (TBAB)

• Methyl iodide

• Diethyl ether

• Anhydrous sodium sulfate

• Silica (B1680970) gel

• Dichloromethane

Procedure:

• To a 5 mL conical vial containing a spin vane, add 150 mg of 4-ethylphenol and 1.25 mL of 25% aqueous sodium hydroxide solution.

• Gently heat the mixture until the 4-ethylphenol dissolves.

• Add 45 mg of tetrabutylammonium bromide to the solution.

• Equip the vial with a reflux condenser and add 0.16 mL of methyl iodide through the top of the condenser.

• Reflux the reaction mixture gently for one hour.

• After cooling to room temperature, add 1-2 mL of diethyl ether to the vial.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with an additional portion of diethyl ether.

• Combine the organic layers and wash with 5% aqueous sodium hydroxide, followed by distilled water.

• Dry the organic layer over anhydrous sodium sulfate.

• Purify the crude product by passing it through a short silica gel column, eluting with dichloromethane.

• Evaporate the solvent to obtain the pure 4-ethylanisole.

Protocol 2: Oxidation of Benzyl Alcohol using TBAB

This protocol describes the selective oxidation of benzyl alcohol to benzaldehyde (B42025) using an acidic dichromate solution and tetrabutylammonium bromide as the phase-transfer catalyst.

Materials:

• Benzyl alcohol

• Potassium dichromate

• Sulfuric acid

• Tetrabutylammonium bromide (TBAB)

• Toluene (B28343)

• 2,4-Dinitrophenylhydrazine solution

Procedure:

• Prepare an aqueous oxidizing solution by dissolving potassium dichromate in water with sulfuric acid.

• In a round-bottom flask, dissolve benzyl alcohol in toluene.

• Add the aqueous oxidizing solution to the toluene solution of benzyl alcohol.

• Add a catalytic amount of tetrabutylammonium bromide to the two-phase mixture.

• Stir the mixture vigorously at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion of the reaction, separate the organic layer.

• The product, benzaldehyde, can be isolated and characterized by forming its 2,4-dinitrophenylhydrazone derivative.

Visualizing the Process and Logic

Diagrams are powerful tools for understanding experimental workflows, reaction mechanisms, and the relationships between different chemical entities.

Characterization of Byproducts in Tetrahexylammonium Bromide-Mediated Reactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of byproducts generated in chemical reactions mediated by tetrahexylammonium (B1222370) bromide (THABr), a common phase-transfer catalyst. Understanding and controlling the formation of byproducts is critical for improving reaction efficiency, simplifying purification processes, and ensuring the safety and purity of final products in pharmaceutical development. This document presents potential byproducts, compares their formation with an alternative catalyst, and provides detailed experimental protocols for their characterization.

Introduction to Tetrahexylammonium Bromide in Phase-Transfer Catalysis

Tetrahexylammonium bromide is a quaternary ammonium (B1175870) salt widely employed as a phase-transfer catalyst (PTC). Its lipophilic nature, conferred by the six-carbon alkyl chains, allows it to transport anions from an aqueous or solid phase into an organic phase where the reaction with an organic substrate occurs. While highly effective in promoting various reactions such as nucleophilic substitutions (e.g., Williamson ether synthesis, N-alkylation, C-alkylation), the stability of THABr under certain reaction conditions, particularly elevated temperatures and basic environments, can lead to the formation of specific byproducts.

Primary Byproducts from Tetrahexylammonium Bromide Degradation

The principal degradation pathway for quaternary ammonium salts like THABr under basic conditions is the Hofmann elimination .[1][2][3][4] This reaction involves the abstraction of a beta-hydrogen from one of the alkyl chains by a base, leading to the formation of an alkene and a tertiary amine.

In the case of tetrahexylammonium bromide, the primary byproducts from its degradation are:

• 1-Hexene

• Trihexylamine

The formation of these byproducts is generally more pronounced at higher reaction temperatures.

Common Side Reactions in Phase-Transfer Catalyzed Processes

Beyond the degradation of the catalyst itself, a common side reaction in many phase-transfer catalyzed nucleophilic substitution reactions is the E2 elimination of the substrate. This is particularly prevalent when using sterically hindered substrates or strong bases.[5][6] The base, facilitated by the phase-transfer catalyst, can abstract a proton from the substrate, leading to the formation of an alkene instead of the desired substitution product.

Comparative Analysis of Byproduct Formation

While specific quantitative data for byproduct formation in THABr-mediated reactions is not extensively published, we can extrapolate expected outcomes based on established chemical principles. The following table provides an illustrative comparison of potential byproduct formation in a hypothetical nucleophilic substitution reaction using THABr versus a more common alternative, tetrabutylammonium (B224687) bromide (TBAB), under different conditions. The lipophilicity and steric bulk of the catalyst can influence its degradation and the propensity for side reactions.

Table 1: Illustrative Comparison of Byproduct Formation in a Phase-Transfer Catalyzed Nucleophilic Substitution Reaction

Catalyst	Condition	Main Product Yield (%)	Catalyst Degradation Byproducts (1-Hexene/1-Butene & Trihexylamine/Tributylamine) (%)	Substrate Elimination Byproduct (%)
Tetrahexylammonium Bromide (THABr)	Standard (60°C, K₂CO₃)	90	< 2	~8
High Temperature (100°C, K₂CO₃)	80	5 - 10	~10-15
Strong Base (80°C, NaOH)	75	5 - 8	~15-20
Tetrabutylammonium Bromide (TBAB)	Standard (60°C, K₂CO₃)	92	< 1	~7
High Temperature (100°C, K₂CO₃)	85	3 - 7	~8-12
Strong Base (80°C, NaOH)	80	4 - 6	~10-15

Disclaimer: The data presented in this table is illustrative and intended to reflect general chemical principles. Actual yields will vary depending on the specific reactants, solvents, and reaction conditions.

Experimental Protocols

Protocol 1: General Procedure for a THABr-Mediated Nucleophilic Substitution

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add the organic substrate (1.0 eq), the nucleophile (1.2 eq), and the solvent (e.g., toluene, 5 mL/mmol of substrate).

• Add the aqueous base (e.g., 2 M K₂CO₃, 5 mL/mmol of substrate).

• Add tetrahexylammonium bromide (0.05 - 0.1 eq).

• Heat the reaction mixture to the desired temperature (e.g., 60-100°C) and stir vigorously for the required reaction time (monitored by TLC or GC).

• Upon completion, cool the reaction to room temperature.

• Separate the organic and aqueous layers.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analyze the crude product for byproducts using the GC-MS protocol below before purification.

Protocol 2: GC-MS Analysis for Byproduct Characterization and Quantification

This protocol provides a general method for the identification and quantification of 1-hexene, trihexylamine, and other potential volatile byproducts.

• Sample Preparation:

  • Dissolve a known mass of the crude reaction mixture in a suitable volatile solvent (e.g., dichloromethane, ethyl acetate) to a final concentration of approximately 1 mg/mL.

  • Add an internal standard (e.g., dodecane, 10 µL of a 1 mg/mL solution) for quantitative analysis.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC System or equivalent.

  • Mass Spectrometer: Agilent 7000D GC/TQ System or equivalent.[7]

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

  • Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) at 250°C.

  • Oven Program:

    • Initial temperature: 40°C, hold for 5 minutes.

    • Ramp 1: 10°C/min to 150°C.

    • Ramp 2: 20°C/min to 300°C, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Mass Spectrometer Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Scan Range: m/z 35-550.

• Data Analysis:

  • Identify byproducts by comparing their mass spectra with a reference library (e.g., NIST).

  • Quantify the identified byproducts by integrating the peak areas relative to the internal standard and using response factors if determined.

Visualizations

Caption: General mechanism of phase-transfer catalysis.

Caption: Hofmann elimination of THABr.

Caption: Competing SN2 and E2 pathways.

Caption: Workflow for byproduct analysis.

References

• 1. Hofmann Elimination Reaction | Definition, Mechanism & Applications [allen.in]
• 2. Hofmann elimination - Wikipedia [en.wikipedia.org]
• 3. byjus.com [byjus.com]
• 4. Ch22: Hofmann elimination [chem.ucalgary.ca]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]
• 6. researchpublish.com [researchpublish.com]
• 7. agilent.com [agilent.com]

A Comparative Guide to the Quantitative Analysis of Tetrahexylammonium Bromide and Its Alternatives in Reaction Mixtures

For researchers, scientists, and drug development professionals, accurate quantification of phase-transfer catalysts like tetrahexylammonium (B1222370) bromide (THAB) is crucial for process optimization, quality control, and regulatory compliance. This guide provides a comparative overview of analytical methodologies for THAB and common alternatives, such as tetrabutylammonium (B224687) bromide (TBAB) and other long-chain quaternary ammonium (B1175870) compounds (QACs), complete with experimental data and detailed protocols.

Introduction to Quaternary Ammonium Salts in Synthesis

Tetrahexylammonium bromide is a quaternary ammonium salt frequently employed as a phase-transfer catalyst (PTC) in various organic syntheses.[1] Its amphiphilic nature, arising from the positively charged nitrogen center and the surrounding lipophilic alkyl chains, facilitates the transfer of reactants between immiscible aqueous and organic phases, thereby accelerating reaction rates.[1] Common alternatives to THAB include other quaternary ammonium salts with varying alkyl chain lengths, such as tetrabutylammonium bromide (TBAB) and cetyltrimethylammonium bromide (CTAB). The choice of a specific QAC can influence reaction efficiency and, consequently, the requirements for its subsequent quantification.

This guide explores several analytical techniques suitable for the quantitative analysis of THAB and its counterparts in complex reaction matrices. The primary methods discussed are High-Performance Liquid Chromatography (HPLC), particularly with ion-pairing, Ion Chromatography (IC), Gas Chromatography-Mass Spectrometry (GC-MS), and Spectrophotometry.

Comparative Analysis of Quantitative Methods

The selection of an appropriate analytical method depends on factors such as the required sensitivity, selectivity, available instrumentation, and the nature of the reaction mixture. Below is a summary of the performance of various techniques for the analysis of THAB and its common alternatives.

Analytical Technique	Analyte	Linearity Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Accuracy/Recovery	Precision (%RSD)
Ion-Pair HPLC-UV/ELSD	THAB	Method Dependent	Method Dependent	Method Dependent	Method Dependent	Method Dependent
Ion Chromatography-Conductivity	TBAB	0.05 - 2.0 µg/mL[2]	1.56 µg/g[2]	4.72 µg/g[2]	94.7 - 96.5%[2]	≤ 0.74%[2]
GC-MS	TBAB	1.0 - 1500 ppm	0.3 µg/g[3]	1.0 µg/g[3]	97.8% (average)[3]	<5%[3]
UPLC-MS/MS	TBAB	Not Specified	0.05 ng/mL[4]	Not Specified	Not Specified	Not Specified
LC-MS/MS	BACs, DDAC	R² ≥ 0.990	Not Specified	Not Specified	60 - 120%[5]	Not Specified
Spectrophotometry (Eosin-Y)	General QACs	0.5 - 10 mg/L[6]	0.53 mg/L[6]	1.77 mg/L[6]	93 - 97%[6]	< 2.7%[6]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols serve as a starting point and may require optimization based on the specific reaction matrix.

Ion-Pair High-Performance Liquid Chromatography (HPLC) for THAB

While a specific validated method for THAB quantification in reaction mixtures is not extensively documented, a general approach using ion-pair reversed-phase HPLC with UV or Evaporative Light Scattering Detection (ELSD) is appropriate. The longer alkyl chains of THAB will result in a significantly longer retention time compared to shorter-chain QACs.

• Chromatographic Conditions (Starting Point):

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water containing an ion-pairing agent. Due to the high hydrophobicity of THAB, a higher percentage of organic modifier will be required for elution.

    • Ion-Pairing Reagent: An anionic ion-pairing reagent such as sodium heptanesulfonate (5-10 mM) or a volatile agent like trifluoroacetic acid (0.1%) if MS detection is desired.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30-40 °C.

  • Detection:

    • UV: Low wavelength (e.g., 200-215 nm), as QACs lack a strong chromophore. Note that the bromide counter-ion can interfere with UV detection.

    • ELSD/CAD: Preferred for non-chromophoric analytes. Nebulizer and evaporator temperatures should be optimized.

• Sample Preparation:

  • Dilute a known amount of the reaction mixture in the initial mobile phase.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Validation Parameters to Establish:

  • Linearity: Prepare a series of THAB standards in a suitable solvent and inject to construct a calibration curve.

  • LOD and LOQ: Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

  • Accuracy and Precision: Perform spike-recovery studies at different concentration levels in a matrix blank.

Ion Chromatography with Conductivity Detection for TBAB

This method is well-established for the analysis of residual TBAB in pharmaceutical ingredients.[2]

• Instrumentation: Ion chromatograph with a non-suppressed conductivity detector.

• Chromatographic Conditions:

  • Column: Cation-exchange column (e.g., Metrosep Cation C2-150).[2]

  • Eluent: A solution of tartaric acid and dipicolinic acid in ultrapure water.

  • Flow Rate: 1.0 mL/min.[2]

  • Injection Volume: 100 µL (for direct injection).[2]

• Sample Preparation:

  • Dissolve the sample in ultrapure water.

  • Filter the solution prior to injection.

  • For trace-level analysis, in-line preconcentration can be utilized to improve sensitivity.[2]

Gas Chromatography-Mass Spectrometry (GC-MS) for TBAB

This method is suitable for the determination of TBAB in drug substances and can be adapted for reaction mixtures.[3]

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Chromatographic Conditions:

  • Column: DB-1 capillary column (e.g., 60 m x 0.32 mm x 0.25 µm).[3]

  • Carrier Gas: Helium.[3]

  • Injector Temperature: 250 °C.[3]

  • Oven Program: Start at 120 °C, hold for 1 minute, then ramp to 280 °C.[3]

  • Detection: Mass spectrometer in Selective Ion Monitoring (SIM) mode, monitoring characteristic ions for TBAB.[3]

• Sample Preparation:

  • Dissolve the sample in acetonitrile.[3]

  • Inject the solution directly into the GC. The high injector temperature facilitates the in-situ degradation (Hofmann elimination) of the non-volatile TBAB into volatile tertiary amines that can be analyzed by GC.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Long-Chain QACs

LC-MS/MS offers high sensitivity and selectivity for the analysis of various QACs in complex matrices.[5][7]

• Instrumentation: HPLC or UPLC system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: C18 or C8 reversed-phase column.[7]

  • Mobile Phase: A gradient of methanol (B129727) or acetonitrile and water, both containing a modifier such as ammonium formate (B1220265) or formic acid to promote ionization.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Detection: Mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for each QAC are monitored.

• Sample Preparation:

  • Sample extraction can be performed using methods like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe).[5]

  • Alternatively, a simple dilution followed by filtration may be sufficient depending on the sample matrix.

  • Solid-phase extraction (SPE) with a weak cation-exchange sorbent can be used for sample clean-up and concentration.[7]

Spectrophotometric Method for General QACs

This method is a simpler, more accessible technique for the quantification of total QACs.[6]

• Principle: Formation of a colored ion-pair between the cationic QAC and an anionic dye (e.g., Eosin-Y) in a buffered solution. The colored complex is then measured spectrophotometrically.[6]

• Reagents:

  • Eosin-Y solution.

  • Triton X-100 (to enhance color development).[6]

  • Buffer solution (e.g., acetate (B1210297) buffer).

• Procedure:

  • Prepare a series of QAC standards and sample solutions.

  • To each, add the buffer, Eosin-Y, and Triton X-100 solutions.

  • Allow time for color development.

  • Measure the absorbance at the wavelength of maximum absorption (e.g., 535 nm for the Eosin-Y complex).[6]

  • Quantify the QAC concentration using a calibration curve.

Visualizing the Analytical Workflow

The following diagrams illustrate the general workflows for the chromatographic analysis of quaternary ammonium salts.

Caption: General workflow for chromatographic analysis of QACs.

Caption: Relationship between QACs and analytical techniques.

References

• 1. rjptonline.org [rjptonline.org]
• 2. academic.oup.com [academic.oup.com]
• 3. ejmanager.com [ejmanager.com]
• 4. waters.com [waters.com]
• 5. aesan.gob.es [aesan.gob.es]
• 6. researchgate.net [researchgate.net]
• 7. LC-MS/MS methods for the determination of 30 quaternary ammonium compounds including benzalkonium and paraquat in human serum and urine - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Lipophilicity of Tetrahexylammonium and Tetraheptylammonium Bromide

For researchers, scientists, and drug development professionals, understanding the lipophilicity of quaternary ammonium (B1175870) salts is crucial for applications ranging from phase transfer catalysis to the development of ionic liquids and drug delivery systems. This guide provides an objective comparison of the lipophilicity of tetrahexylammonium (B1222370) bromide and tetraheptylammonium (B15475950) bromide, supported by the established principles of physical organic chemistry and detailed experimental methodologies.

The lipophilicity of a compound, often expressed as its partition coefficient (log P) between an oily and an aqueous phase, is a critical parameter influencing its solubility, membrane permeability, and interaction with biological systems. In the case of homologous series of compounds like the tetra-n-alkylammonium salts, lipophilicity is directly correlated with the length of the alkyl chains.

Principle of Increasing Lipophilicity

The fundamental principle governing the lipophilicity of the tetra-n-alkylammonium series is the incremental contribution of each methylene (B1212753) (-CH2-) group to the overall hydrophobicity of the cation. As the alkyl chain length increases from tetrahexylammonium to tetraheptylammonium, the addition of four extra methylene groups (one on each of the four alkyl chains) leads to a significant increase in the nonpolar surface area of the molecule. This enhanced nonpolar character results in a greater affinity for nonpolar environments, and consequently, a higher log P value.

It is a well-established phenomenon that for homologous series of tetra-n-alkylammonium halides, the surface activity and hydrophobicity increase with the number of carbon atoms in the alkyl chains.[1][2][3] This trend is a direct consequence of the hydrophobic effect, where the presence of long alkyl chains disrupts the hydrogen-bonding network of water, making the partitioning of the molecule into a nonpolar solvent energetically more favorable.

Quantitative Lipophilicity Data

Although a direct side-by-side experimental determination of the logP values for tetrahexylammonium and tetraheptylammonium bromide from a single research publication is not available, the expected trend is a clear increase in lipophilicity with the addition of each methylene group. The relationship between alkyl chain length and lipophilicity in homologous series is generally linear.

For illustrative purposes, the following table summarizes the expected relationship based on established chemical principles.

Compound Name	Chemical Formula	Molecular Weight ( g/mol )	Alkyl Chain Length	Expected logP Trend
Tetrahexylammonium Bromide	C24H52BrN	434.58	n-hexyl (C6)	Lower
Tetraheptylammonium Bromide	C28H60BrN	490.70	n-heptyl (C7)	Higher

Experimental Protocols for Lipophilicity Determination

The lipophilicity of quaternary ammonium salts can be experimentally determined using several well-established methods. The two most common techniques are the shake-flask method and RP-HPLC.

Shake-Flask Method (OECD Guideline 107)

The shake-flask method is considered the "gold standard" for logP determination. It directly measures the partitioning of a solute between two immiscible liquid phases, typically n-octanol and water.

Protocol:

• Preparation of Phases: n-Octanol and water are mutually saturated by shaking them together for 24 hours, followed by separation.

• Test Substance Solution: A known concentration of the tetra-alkylammonium bromide is dissolved in either the water-saturated n-octanol or the n-octanol-saturated water. The concentration should be below the critical micelle concentration (CMC) to avoid aggregation, which can affect the partitioning behavior.

• Partitioning: A defined volume ratio of the two phases is added to a flask and shaken vigorously until equilibrium is reached. For surfactants, a slow-stirring method may be preferred to prevent the formation of emulsions.

• Phase Separation: The mixture is centrifuged to ensure complete separation of the two phases.

• Concentration Analysis: The concentration of the analyte in each phase is determined using a suitable analytical technique, such as HPLC with a conductivity detector or mass spectrometry.

• Calculation of logP: The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. The logP is the base-10 logarithm of P.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Method (Based on OECD Guideline 117)

This method correlates the retention time of a substance on a nonpolar stationary phase with its lipophilicity. It is a faster and more efficient method for estimating logP values.

Protocol:

• System Preparation: An HPLC system equipped with a C18 (or similar nonpolar) column and a suitable detector (e.g., conductivity or mass spectrometer) is used.

• Mobile Phase: A polar mobile phase, typically a mixture of an organic solvent (e.g., methanol (B129727) or acetonitrile) and an aqueous buffer, is used.

• Calibration: A series of reference compounds with known logP values are injected into the HPLC system, and their retention times (tR) are measured. The capacity factor (k) is calculated for each reference compound using the formula: k = (tR - t0) / t0, where t0 is the column dead time. A calibration curve is then constructed by plotting log k against the known logP values.

• Sample Analysis: The tetra-alkylammonium bromide sample is injected under the same chromatographic conditions, and its retention time is measured to calculate its log k value.

• logP Estimation: The logP of the tetra-alkylammonium bromide is then determined by interpolation from the calibration curve.

Logical Relationship of Alkyl Chain Length and Lipophilicity

The following diagram illustrates the direct relationship between the increasing number of carbon atoms in the alkyl chains of tetra-n-alkylammonium salts and their resulting lipophilicity.

Caption: Relationship between alkyl chain length and lipophilicity.

Conclusion

References

• 1. academic.oup.com [academic.oup.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to Phase-Transfer Catalysis: Cost-Benefit Analysis of Tetrahexylammonium Bromide

In the realm of chemical synthesis, particularly for pharmaceutical and specialty chemical manufacturing, the efficiency of reactions is paramount. Phase-transfer catalysis (PTC) has emerged as a powerful technique to accelerate reactions between reactants in immiscible phases. At the heart of this methodology are catalysts like quaternary ammonium (B1175870) salts, with tetrahexylammonium (B1222370) bromide (THAB) being a notable, albeit premium, option. This guide provides a comprehensive cost-benefit analysis of THAB, comparing its performance and economic viability against more common alternatives like tetrabutylammonium (B224687) bromide (TBAB).

Understanding the Role of Quaternary Ammonium Salts in PTC

Phase-transfer catalysis facilitates the migration of a reactant from one phase into another where the reaction can proceed.[1] Quaternary ammonium salts (Q+X-), such as THAB and TBAB, are effective because their cationic head (Q+) is hydrophilic, while their alkyl chains are lipophilic.[2] This dual nature allows them to pair with an anion in an aqueous phase and transport it into an organic phase to react with a substrate.[1][3] The catalyst then returns to the aqueous phase to repeat the cycle.[1]

The effectiveness of a quaternary ammonium salt catalyst is largely governed by the lipophilicity of its cation.[4] Longer alkyl chains increase lipophilicity, which can enhance the catalyst's affinity for the organic phase, potentially leading to faster reaction rates and higher yields.[5]

Performance Comparison: THAB vs. Alternatives

The primary advantage of tetrahexylammonium bromide (THAB) over its shorter-chain counterpart, tetrabutylammonium bromide (TBAB), lies in its increased lipophilicity due to the longer hexyl chains. This characteristic can be particularly beneficial in specific synthetic applications.

Key Performance Attributes:

• Lipophilicity and Efficiency: The catalytic activity of a phase-transfer catalyst is linked to the lipophilicity of its cation.[6] As the size of the cation increases, the activating effect on the reaction can become larger.[5] The longer alkyl chains of THAB make it more soluble in organic solvents, which can lead to a higher concentration of the catalyst-anion pair in the organic phase where the reaction occurs. This can result in improved reaction kinetics and higher yields, especially in systems where the transfer from the aqueous to the organic phase is the rate-limiting step.

• Thermal Stability: While specific data on the comparative thermal stability of THAB is not as readily available, quaternary ammonium salts with larger, more symmetric cations can exhibit high thermal stability.[4][7] This is a crucial factor in reactions requiring elevated temperatures, as catalyst degradation can be a significant issue.

• Applications: THAB has been utilized in specialized applications such as the preparation of deep eutectic solvents for desulfurization and in the fabrication of optical chemical gas sensors.[8] TBAB, being more common, has a broader documented range of applications in alkylation, oxidation, reduction, and esterification processes.[9][10]

Quantitative Data Summary

Direct, side-by-side quantitative comparisons of THAB and TBAB in the same reaction are not extensively documented in readily available literature. However, we can infer performance based on the principles of PTC. The following table provides a conceptual comparison and includes data for TBAB in a representative reaction.

Catalyst	Key Feature	Typical Catalyst Loading	Representative Reaction & Yield	Relative Cost
Tetrahexylammonium Bromide (THAB)	High Lipophilicity	1-10 mol% (typical)	N/A (Specific comparative data limited)	High
Tetrabutylammonium Bromide (TBAB)	Moderate Lipophilicity, Widely Used	1-10 mol%[11]	Synthesis of 1,4-dihydropyridines: Excellent yields[12]	Low to Moderate[13]
Cetyltrimethylammonium Bromide (CTAB)	High Lipophilicity, Surfactant Properties	1-10 mol% (typical)	Synthesis of 1,4-dihydropyridines: Lower yields than TBAB[12]	Low
Crown Ethers (e.g., 18-Crown-6)	High Cation Sequestration	1-5 mol% (typical)	Generally stronger catalytic ability than onium salts[4]	Very High

Cost-Benefit Analysis

The decision to use THAB over a more cost-effective alternative like TBAB hinges on a careful evaluation of its potential benefits against its higher price.

When to Consider Tetrahexylammonium Bromide (THAB):

• Challenging Reactions: For reactions that are sluggish or provide low yields with standard catalysts like TBAB, the enhanced lipophilicity of THAB might provide the necessary boost in performance to be economically viable.

• High-Temperature Processes: If a reaction requires high temperatures where the stability of other catalysts is a concern, THAB could be a more robust option.

• Specialized Solvent Systems: In systems with highly nonpolar organic solvents, the superior solubility of THAB could be a distinct advantage.

Economic Considerations:

The cost of TBAB is relatively low, making it a preferred choice for many industrial applications.[13][14] The price of THAB is significantly higher, and its use must be justified by a substantial improvement in yield, a reduction in reaction time, or the enabling of a reaction that is otherwise not feasible. For large-scale production, even a small increase in yield can translate to significant cost savings, potentially offsetting the higher catalyst cost.

Experimental Protocols

Below are representative experimental protocols for reactions utilizing phase-transfer catalysis.

Protocol 1: O-Alkylation using Tetrabutylammonium Bromide (Solid-Liquid PTC)

This protocol details the O-alkylation of a uracil (B121893) derivative, a reaction relevant to medicinal chemistry.[11]

Materials:

• 5-Bromo-1,3,6-trimethyluracil (1.0 mmol)

• Chosen alcohol (e.g., methanol, ethanol) (5.0 mmol)

• Potassium hydroxide (B78521) (KOH) pellets, finely ground (3.0 mmol)

• Tetrabutylammonium bromide (TBAB) (0.1 mmol, 10 mol%)

• Dichloromethane (DCM) or Toluene (B28343) (20 mL)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add 5-Bromo-1,3,6-trimethyluracil, the chosen alcohol, and the organic solvent.[11]

• Add the finely ground potassium hydroxide and Tetrabutylammonium bromide.[11]

• Stir the mixture vigorously at room temperature (25°C).[11]

• Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction typically takes 4-8 hours.[11]

• Once the reaction is complete, quench by adding distilled water (20 mL).[11]

• Separate the organic layer. Extract the aqueous layer with the organic solvent (2 x 15 mL).[11]

• Combine the organic layers and wash with brine (20 mL).[11]

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[11]

• Purify the crude product by column chromatography.[11]

Protocol 2: Nucleophilic Substitution using Tetrabutylammonium Bromide (Liquid-Liquid PTC)

This protocol describes a general procedure for nucleophilic substitution, such as the synthesis of an ether from an alkyl halide and a phenoxide.

Materials:

• Alkyl halide (e.g., n-butyl bromide) (0.03 mol)

• Sodium phenolate (B1203915) (0.03 mol)

• Tetrabutylammonium bromide (TBAB) (0.003 mol, 10 mol%)

• Toluene (25 mL)

• Water (20 mL)

Procedure:

• Prepare a solution of the alkyl halide in toluene and a solution of sodium phenolate in water.[6]

• Combine the two solutions in a round-bottom flask equipped with a condenser and a magnetic stir bar.[6]

• Add the Tetrabutylammonium bromide to the biphasic mixture.[6]

• Heat the mixture to 70°C with vigorous stirring for 4-6 hours.[6]

• Monitor the reaction by TLC or GC to confirm the consumption of the starting material.

• After completion, cool the mixture to room temperature and separate the phases.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the product by distillation or column chromatography if necessary.

Visualizations

Mechanism of Phase-Transfer Catalysis

Caption: Mechanism of phase-transfer catalysis.

Experimental Workflow for PTC

References

• 1. wisdomlib.org [wisdomlib.org]
• 2. m.youtube.com [m.youtube.com]
• 3. nbinno.com [nbinno.com]
• 4. biomedres.us [biomedres.us]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]
• 6. The Chemist | Journal of the American Institute of Chemists [theaic.org]
• 7. mdpi.com [mdpi.com]
• 8. 99%, solid | Sigma-Aldrich [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. Tetrabutylammonium Bromide: An Efficient Catalyst for the Synthesis of Xanthenediones under Solvent-free Conditions – Oriental Journal of Chemistry [orientjchem.org]
• 11. benchchem.com [benchchem.com]
• 12. mdpi.com [mdpi.com]
• 13. Tetrabutylammonium Bromide: A Versatile Phase-Transfer Catalyst for Efficient Synthesis of Bioactive N-Heterocycles_Chemicalbook [chemicalbook.com]
• 14. koyonchem.com [koyonchem.com]

Safety & Regulatory Compliance

Proper Disposal of Tetrahexylammonium Bromide: A Guide for Laboratory Professionals

The safe and compliant disposal of tetrahexylammonium (B1222370) bromide is a critical aspect of laboratory safety and environmental responsibility. This guide provides essential information for researchers, scientists, and drug development professionals on the proper procedures for handling and disposing of this chemical, ensuring the safety of personnel and the protection of the environment.

Ecotoxicity Data

Tetrahexylammonium bromide is known to be toxic to aquatic organisms. The following table summarizes the acute toxicity of a related compound, C16 TMAC (a cetyl trimethylammonium chloride, which is also a quaternary ammonium (B1175870) compound and can provide an indication of the potential environmental impact), to fish. It is crucial to prevent this chemical from entering drains or waterways.

Species	Exposure Duration	LC50 (Lethal Concentration, 50%)	Reference
Zebra fish (Brachydanio rerio)	96 hours	0.59 mg/L	[1]

Note: The provided data is for a structurally related quaternary ammonium compound and should be considered indicative of the potential aquatic toxicity of tetrahexylammonium bromide.

Operational and Disposal Plan

Adherence to local, state, and federal regulations is mandatory for the disposal of all chemical waste, including tetrahexylammonium bromide.[2] The following procedures are based on general safety protocols and should be adapted to comply with the specific requirements of your institution and region.

Personal Protective Equipment (PPE)

Before handling tetrahexylammonium bromide for any purpose, including disposal, ensure you are wearing the appropriate PPE:

• Gloves: Chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Safety goggles or a face shield.

• Lab Coat: A standard laboratory coat.

• Respiratory Protection: If there is a risk of generating dust, use a NIOSH/MSHA approved respirator.[3]

Handling and Storage of Waste

• Waste Container: Designate a specific, clearly labeled, and sealable container for tetrahexylammonium bromide waste. The container should be made of a compatible material, such as polyethylene (B3416737) or glass.[2]

• Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical name: "Tetrahexylammonium Bromide".

• Storage: Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[4][5]

Spill Management

In the event of a spill, follow these steps:

• Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel and ensure adequate ventilation.

• Containment: Prevent the spill from spreading and from entering drains or waterways.

• Cleanup:

  • For solid spills, carefully sweep or scoop the material into the designated waste container. Avoid generating dust.[2]

  • For solutions, absorb the spill with an inert material (e.g., sand, vermiculite) and place it in the waste container.[1]

• Decontamination: Clean the spill area with soap and water. Collect the cleaning materials for disposal as hazardous waste.

Disposal Protocol

• Segregation: Do not mix tetrahexylammonium bromide waste with other waste streams unless explicitly permitted by your institution's hazardous waste program.

• Licensed Waste Carrier: The disposal of tetrahexylammonium bromide must be handled by a licensed hazardous waste disposal company.[1] Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup.

• Container Management:

  • Full Containers: Once the waste container is full, seal it securely and arrange for its collection.

  • Empty Containers: Empty containers that held tetrahexylammonium bromide must also be disposed of properly. They can be triple-rinsed with a suitable solvent (the rinsate must be collected as hazardous waste), and then either recycled, reconditioned, or punctured to render them unusable before disposal in a sanitary landfill, in accordance with local regulations.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of tetrahexylammonium bromide.

Caption: Decision workflow for the safe disposal of tetrahexylammonium bromide.

References

• 1. Registration Dossier - ECHA [echa.europa.eu]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. fishersci.com [fishersci.com]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Personal protective equipment for handling Tetrahexylammonium bromide

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Tetrahexylammonium bromide. The following procedures are designed to ensure safe operational use and proper disposal, minimizing risks and environmental impact.

Hazard Identification and Personal Protective Equipment (PPE)

Tetrahexylammonium bromide is classified as a hazardous substance that can cause skin and serious eye irritation, and may cause respiratory irritation.[1][2][3][4] It is also harmful if swallowed and toxic to aquatic life.[1][4] As a combustible solid, its dust can form explosive mixtures with air.[1] Therefore, strict adherence to recommended PPE is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)

Protection Type	Equipment	Specifications and Use Cases
Eye/Face Protection	Safety Goggles / Face Shield	Wear chemical safety goggles that conform to EN 166 (EU) or NIOSH (US) standards.[5] A face shield should be used when there is a splash hazard.
Skin Protection	Chemical-Resistant Gloves	Handle with gloves.[3][6] Nitrile gloves are a suitable option, and double gloving is recommended for handling high concentrations.[7] Always inspect gloves before use and use a proper glove removal technique.[6]
Lab Coat / Protective Clothing	Wear a flame-retardant lab coat or impervious clothing to prevent skin contact.[4][5]
Respiratory Protection	N95 Dust Mask / Respirator	For handling the solid form where dust may be generated, a NIOSH-approved N95 dust mask or a full-face respirator should be used if exposure limits are exceeded.[5] All handling of the powder should be done in a chemical fume hood.[2][3][8]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a standardized handling protocol is critical to ensure safety and experimental integrity.

Preparation and Handling:

• Ventilation: Always handle Tetrahexylammonium bromide in a well-ventilated area, preferably within a chemical fume hood, especially when handling the solid form or creating solutions.[2][3][8]

• Avoid Dust and Aerosols: Take precautions to avoid the formation of dust and aerosols during handling.[3][5]

• Personal Hygiene: Wash hands and any exposed skin thoroughly after handling the chemical, even if gloves were worn.[2][3][4] Do not eat, drink, or smoke in the laboratory.[4]

• Storage: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[5][8] Keep it away from incompatible materials such as strong oxidizing agents.[1]

Emergency and Disposal Plan

A clear plan for emergencies and waste disposal is essential for laboratory safety and environmental compliance.

Spill Cleanup Protocol:

For Minor Spills (Solid):

• Restrict Access: Cordon off the spill area to prevent spreading.

• Wear PPE: Don the appropriate PPE as listed in Table 1.

• Clean Up: Gently sweep the spilled solid material to avoid generating dust.[9] Use a brush and scoop to place the material into a suitable, labeled container for waste disposal.[2][10]

• Decontaminate: Wipe the spill area with a damp cloth. Dispose of the cloth as hazardous waste.

For Major Spills:

• Evacuate: Immediately evacuate the laboratory and alert others in the vicinity.[3][5]

• Alert Authorities: Notify your institution's emergency response team and provide details about the spill.[1]

• Ventilate: If it is safe to do so, increase ventilation to the area.

• Restrict Entry: Prevent entry to the spill area until it has been cleared by trained personnel.

Caption: Workflow for responding to a Tetrahexylammonium bromide spill.

Waste Disposal Plan:

• Segregation: All waste contaminated with Tetrahexylammonium bromide, including the chemical itself, contaminated PPE, and cleanup materials, must be collected in a designated, properly labeled hazardous waste container.[1][7]

• Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the chemical name.

• Disposal: Dispose of the hazardous waste through your institution's environmental health and safety office, following all local, state, and federal regulations.[1] Do not dispose of this chemical down the drain.[1]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Table 2: First Aid Procedures

Exposure Route	Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and easy to do.[4] Seek immediate medical attention.
Skin Contact	Immediately wash off with soap and plenty of water.[3][4] Remove contaminated clothing and shoes.[3] Seek medical attention if irritation develops or persists.
Inhalation	Move the person to fresh air.[2][4] If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention if symptoms occur.
Ingestion	Do NOT induce vomiting. Rinse mouth with water.[4] Never give anything by mouth to an unconscious person. Call a poison control center or seek immediate medical attention.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. fishersci.com [fishersci.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. targetmol.com [targetmol.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. ehs.gatech.edu [ehs.gatech.edu]
• 8. TETRA-N-HEXYLAMMONIUM BROMIDE - Safety Data Sheet [chemicalbook.com]
• 9. - Division of Research Safety | Illinois [drs.illinois.edu]
• 10. Cleaning up a spill | Compliance and Risk Management [kent.edu]